In-Depth Technical Guide: Chemical Structure, Properties, and Analytical Workflows for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Executive Summary Betaxolol is a potent, cardioselective β1 -adrenergic receptor antagonist widely utilized in the management of hypertension and chronic open-angle glaucoma. During the synthesis and lifecycle of the ac...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Betaxolol is a potent, cardioselective
β1
-adrenergic receptor antagonist widely utilized in the management of hypertension and chronic open-angle glaucoma. During the synthesis and lifecycle of the active pharmaceutical ingredient (API), various process-related impurities and degradation products can emerge[1]. One of the most critical process-related impurities is Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride , formally recognized in pharmacopeial monographs as Betaxolol Related Compound A or Betaxolol EP Impurity A [1][2].
This whitepaper provides an authoritative analysis of the molecular architecture, mechanistic origin, and analytical workflows required to isolate, detect, and quantify this specific impurity. Designed for analytical chemists and drug development professionals, the protocols herein emphasize causality—explaining the physicochemical reasoning behind each experimental parameter to ensure a self-validating analytical system.
Molecular Architecture & Chemical Identity
The nomenclature "Des[4-(2-cyclopropylmethoxy)]" indicates the absence of the 2-(cyclopropylmethoxy) moiety from the para-aliphatic chain of the betaxolol molecule[3]. Instead of the bulky cyclopropylmethoxyethyl group, Impurity A features a simple ethyl group attached to the phenoxy ring. Despite this truncation, the core aryloxypropanolamine pharmacophore remains intact, conferring similar basicity and UV absorption characteristics to the parent drug.
Understanding the origin of Betaxolol Impurity A is essential for optimizing the API synthetic route and downstream purification. This compound is primarily a process-related synthetic byproduct rather than a degradation product[1][5].
The Causality of Formation:
Betaxolol is synthesized using 4-(2-cyclopropylmethoxyethyl)phenol as the primary starting material. If this raw material is contaminated with 4-ethylphenol (often due to incomplete etherification during upstream synthesis), the contaminant undergoes the exact same downstream reactions. It reacts with epichlorohydrin under alkaline conditions to form an epoxide intermediate, which is subsequently opened by isopropylamine[5]. Because the resulting Impurity A shares the same basic secondary amine and lipophilic core as betaxolol, it co-crystallizes during the final hydrochloride salt formation, making it exceptionally difficult to purge without high-resolution chromatography.
Synthetic origin of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Analytical Workflows & Experimental Protocols
To accurately quantify Impurity A in the presence of Betaxolol, a highly selective Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is required[6][7]. The following protocol is designed as a self-validating system, ensuring that the chromatographic choices directly address the physicochemical challenges of the analytes.
Rationale for Experimental Choices (Causality)
Stationary Phase (C18 Column): The structural difference between Betaxolol and Impurity A is purely aliphatic (cyclopropylmethoxyethyl vs. ethyl). A densely bonded, highly hydrophobic C18 column provides the necessary steric and hydrophobic selectivity to resolve these closely eluting compounds[6].
Mobile Phase pH (3.0): Both compounds possess a secondary amine (pKa ~9.4). At pH 3.0, the amines are fully protonated (
NH2+
). This prevents secondary electrostatic interactions with unendcapped silanol groups (
SiO−
) on the silica matrix, completely eliminating peak tailing and ensuring sharp, Gaussian peaks[6][8].
Detection Wavelength (220 nm / 273 nm): The aryloxy moiety serves as a strong chromophore. While 220 nm provides maximum sensitivity, 273 nm is often utilized to maximize specificity, as it avoids background absorption from mobile phase solvents[8][9].
Step-by-Step RP-HPLC Protocol
Step 1: Preparation of Mobile Phase
Accurately weigh 2.72 g of potassium dihydrogen phosphate (
KH2PO4
) and dissolve in 1000 mL of HPLC-grade water to yield a 0.02 M solution[6].
Adjust the buffer to pH 3.0 ± 0.05 using dilute orthophosphoric acid.
Mix the buffer and HPLC-grade methanol in a 40:60 (v/v) ratio[6].
Filter the mixture through a 0.45 µm membrane filter and degas ultrasonically for 10 minutes.
Step 2: Preparation of Standard Solutions
Weigh accurately 10 mg of Betaxolol Hydrochloride Reference Standard and 10 mg of[10].
Transfer to separate 10 mL volumetric flasks, dissolve, and make up to volume with the mobile phase to obtain 1.0 mg/mL stock solutions.
Dilute quantitatively to achieve a working concentration of 50 µg/mL for system suitability testing.
RP-HPLC analytical workflow for the quantification of Betaxolol Impurity A.
Data Presentation: System Suitability & Validation
To guarantee the trustworthiness of the analytical run, the system must pass strict self-validating suitability criteria before sample quantification begins.
Table 2: Chromatographic Parameters and System Suitability Criteria
Parameter
Target Specification
Scientific Rationale
Resolution (
Rs
)
>2.0
(Betaxolol vs. Impurity A)
Ensures baseline separation for accurate area integration.
Tailing Factor (
Tf
)
≤1.5
Confirms adequate suppression of silanol interactions by the pH 3.0 buffer.
Theoretical Plates (
N
)
>5000
Validates column efficiency and packing integrity.
Injection Precision (RSD)
≤2.0%
(n=5 injections)
Ensures autosampler reproducibility and system stability.
An In-Depth Technical Guide to CAS 464877-45-0: Elucidating its Physicochemical Profile for Advanced Research
A comprehensive analysis of the physical and chemical properties of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile, a molecule of significant interest to researchers, scientists, and drug developmen...
Author: BenchChem Technical Support Team. Date: April 2026
A comprehensive analysis of the physical and chemical properties of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile, a molecule of significant interest to researchers, scientists, and drug development professionals.
This technical guide provides a detailed overview of the core physicochemical properties of the compound identified by CAS number 464877-45-0, which corresponds to the IUPAC name 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile. This document is intended to serve as a foundational resource for researchers engaged in its study, offering insights into its structural characteristics, stability, and key data points relevant to experimental design and interpretation.
Compound Identification and Core Descriptors
A precise understanding of a compound's identity is paramount for any research endeavor. The fundamental identifiers for CAS 464877-45-0 are summarized below.
The physical and chemical properties of a compound dictate its behavior in various experimental settings, from solubility in different solvents to its stability under diverse conditions. While a comprehensive experimental characterization of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile is not extensively documented in publicly available literature, this section will be populated with experimentally determined or computationally predicted data as it becomes available. Key parameters of interest for researchers include:
Property
Value
Source
Melting Point
Data not available
Boiling Point
Data not available
Solubility
Data not available
pKa
Data not available
LogP
Data not available
This table will be updated as validated data is obtained.
Chemical Structure and Stability
The molecular structure of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile is complex, incorporating a purine ring, a furan ring, a benzonitrile group, and an ethynyl linker. This intricate arrangement of aromatic and heterocyclic moieties suggests a molecule with specific electronic and steric properties that will influence its reactivity and potential biological interactions.
Figure 1. 2D structure of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile.
Information regarding the stability of this compound, including its sensitivity to light, temperature, and pH, is critical for proper handling and storage. Due to the presence of the purine and furan rings, as well as the ethynyl group, the compound may be susceptible to degradation under certain conditions. It is recommended that it be stored in a cool, dark, and dry environment.
Experimental Protocols
To facilitate further research, this section outlines general experimental protocols that can be adapted for the analysis and characterization of 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile.
Analytical Characterization
Objective: To confirm the identity and purity of the compound.
Methodology: Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve an accurately weighed sample (typically 1-5 mg) in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3). The choice of solvent will depend on the compound's solubility.
Data Acquisition: Acquire 1H and 13C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Data Analysis: Process the spectra to identify characteristic chemical shifts and coupling constants corresponding to the protons and carbons in the molecule. The expected signals would include those from the purine, furan, and benzonitrile aromatic regions, the methylene linker, and the ethynyl carbons.
Methodology: Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile).
Data Acquisition: Infuse the sample into a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) using an appropriate ionization technique (e.g., electrospray ionization - ESI).
Data Analysis: Determine the accurate mass of the molecular ion ([M+H]+ or [M-H]-) and compare it to the theoretical exact mass of C20H13N7O. Fragmentation patterns can also be analyzed to further confirm the structure.
Figure 2. General workflow for the analytical characterization of the compound.
Conclusion
This technical guide serves as an initial repository of information for CAS 464877-45-0, 4-((5-((6-amino-9H-purin-9-yl)methyl)-2-furanyl)ethynyl)benzonitrile. While comprehensive experimental data is currently limited in the public domain, the provided structural and analytical framework offers a solid starting point for researchers. As more data becomes available through ongoing research, this guide will be updated to provide an even more in-depth resource for the scientific community. The unique combination of chemical moieties within this molecule suggests a rich potential for further investigation in various fields, particularly in medicinal chemistry and materials science.
Foundational
The Genesis of a Byproduct: Unraveling the Formation of Betaxolol Hydrochloride Impurity A
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Betaxolol, a cardioselective β1-adrenergic receptor antagonist, is a widely prescribed medication for the management of...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Betaxolol, a cardioselective β1-adrenergic receptor antagonist, is a widely prescribed medication for the management of hypertension and glaucoma. As with any pharmaceutical active ingredient, the control of impurities is a critical aspect of ensuring its safety and efficacy. Betaxolol Hydrochloride Impurity A, identified as (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol), is a process-related impurity that can arise during the synthesis of Betaxolol. This technical guide provides a comprehensive analysis of the likely mechanism behind the formation of this specific impurity. By examining the synthetic pathway of Betaxolol and its key intermediates, this paper posits that the presence of 4-ethylphenol as a contaminant in the starting material, p-hydroxyphenethyl alcohol, is the primary origin of Impurity A. This guide will delve into the reaction chemistry, potential sources of the phenolic impurity, and analytical considerations, offering valuable insights for process optimization and quality control in drug development.
Introduction to Betaxolol and its Impurity Profile
Betaxolol hydrochloride is a potent and selective β1-adrenergic antagonist.[1] Its chemical structure is (RS)-1-{4-[2-(cyclopropylmethoxy)ethyl]-phenoxy}-3-(isopropylamino)propan-2-ol hydrochloride. The synthesis of such a molecule, while well-established, involves multiple steps where the formation of impurities is possible. Regulatory bodies mandate strict control over these impurities.[2]
Betaxolol Impurity A, chemically named (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol), is a notable process-related impurity. Its structure is highly similar to that of Betaxolol, with the key difference being the substitution of the 4-(2-(cyclopropylmethoxy)ethyl)phenoxy moiety with a 4-ethylphenoxy group. Understanding the origin of this structural analogue is paramount for developing effective control strategies.
A common and industrially scalable synthesis of Betaxolol commences with p-hydroxyphenethyl alcohol (also known as 4-(2-hydroxyethyl)phenol).[3] The synthesis can be broadly outlined in the following key transformations:
Etherification of p-hydroxyphenethyl alcohol: The hydroxyl group of the ethyl alcohol side chain of p-hydroxyphenethyl alcohol is etherified using a cyclopropylmethyl halide (e.g., cyclopropylmethyl bromide) to yield the key intermediate, 4-(2-(cyclopropylmethoxy)ethyl)phenol.[4]
Epoxidation: The resulting phenolic intermediate, 4-(2-(cyclopropylmethoxy)ethyl)phenol, is then reacted with epichlorohydrin in the presence of a base. This reaction forms an epoxide intermediate, 1-(4-(2-(cyclopropylmethoxy)ethyl)phenoxy)-2,3-epoxypropane.
Amination: The final step involves the ring-opening of the epoxide by reaction with isopropylamine to introduce the aminopropanol side chain, yielding the Betaxolol free base. This is subsequently converted to its hydrochloride salt.
Figure 1: A simplified workflow of the core synthetic steps for Betaxolol.
The Genesis of Impurity A: A Mechanistic Hypothesis
The structural similarity between Betaxolol and Impurity A strongly suggests that the latter is formed through the same synthetic sequence, but from a different starting phenol. The most plausible hypothesis is the presence of 4-ethylphenol as an impurity in the initial starting material, p-hydroxyphenethyl alcohol.
The Role of 4-Ethylphenol as a Starting Material Impurity
If 4-ethylphenol is present in the p-hydroxyphenethyl alcohol raw material, it will participate in the subsequent reaction steps in a manner analogous to the intended reactant.
Reaction with Epichlorohydrin: 4-ethylphenol, being a phenol, will readily react with epichlorohydrin in the presence of a base to form the corresponding epoxide, 1-(4-ethylphenoxy)-2,3-epoxypropane. This reaction proceeds via a Williamson ether synthesis mechanism.
Reaction with Isopropylamine: This epoxide intermediate will then react with isopropylamine, leading to the formation of (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol), which is Betaxolol Impurity A.
Figure 2: Proposed synthetic pathway for the formation of Betaxolol Impurity A from 4-ethylphenol.
Potential Origins of 4-Ethylphenol Impurity
The presence of 4-ethylphenol in p-hydroxyphenethyl alcohol can be traced back to the manufacturing processes of this starting material. Several industrial synthesis routes for p-hydroxyphenethyl alcohol exist, and some can inadvertently produce 4-ethylphenol as a byproduct.
One common industrial synthesis of p-hydroxyphenethyl alcohol involves the reaction of phenol with ethylene oxide.[2] Under certain catalytic conditions, particularly with Lewis acids, a competing Friedel-Crafts alkylation reaction can occur.[5] If ethanol is present as a solvent or impurity, or if ethylene oxide is reduced, the ethyl group can be introduced onto the phenol ring, leading to the formation of 4-ethylphenol.[6]
Another route to p-hydroxyphenethyl alcohol starts with the hydrogenation of p-hydroxyphenylacetic acid or its esters.[2] Impurities in the starting p-hydroxyphenylacetic acid or side reactions during the reduction process could potentially lead to the formation of 4-ethylphenol, although this is generally considered a less likely pathway.
Experimental Protocols and Analytical Considerations
The identification and quantification of Betaxolol Impurity A are crucial for quality control. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique employed for this purpose.
HPLC Method for Detection of Betaxolol and Impurity A
A typical reversed-phase HPLC method can be developed to separate Betaxolol from Impurity A and other related substances.
Column: C18, 5 µm, 4.6 x 250 mm
Mobile Phase A: 0.1% Trifluoroacetic acid in Water
Mobile Phase B: Acetonitrile
Gradient: A time-based gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B.
Flow Rate: 1.0 mL/min
Detection: UV at 275 nm
Column Temperature: 30 °C
Under these conditions, Impurity A, being less polar than Betaxolol due to the absence of the ether oxygen in the side chain, will typically have a shorter retention time.
Protocol for the Synthesis of Betaxolol Impurity A Reference Standard
To accurately quantify Impurity A, a certified reference standard is required. The synthesis of this standard can be achieved through the following procedure:
Step 1: Synthesis of 1-(4-ethylphenoxy)-2,3-epoxypropane
To a stirred solution of 4-ethylphenol (1.0 eq) and epichlorohydrin (1.5 eq) in a suitable solvent (e.g., isopropanol), add a base such as potassium carbonate (1.5 eq).
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain pure 1-(4-ethylphenoxy)-2,3-epoxypropane.
Step 2: Synthesis of (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol) (Betaxolol Impurity A)
Dissolve the purified 1-(4-ethylphenoxy)-2,3-epoxypropane (1.0 eq) in a suitable solvent such as methanol.
Add isopropylamine (3.0 eq) to the solution and stir the mixture at room temperature.
Monitor the reaction by TLC until the starting epoxide is consumed.
Remove the solvent and excess isopropylamine under reduced pressure.
The resulting crude product can be purified by crystallization or column chromatography to yield the Betaxolol Impurity A free base.
The hydrochloride salt can be prepared by treating the free base with a solution of HCl in a suitable solvent like isopropanol.
Control Strategies and Conclusion
The formation of Betaxolol Impurity A is directly linked to the quality of the starting materials. Therefore, the most effective control strategy is to minimize or eliminate the presence of 4-ethylphenol in the p-hydroxyphenethyl alcohol raw material.
Stringent Raw Material Specification: Implementing a strict specification for p-hydroxyphenethyl alcohol that includes a limit for 4-ethylphenol is essential.
Supplier Qualification: Thoroughly vetting and qualifying suppliers of p-hydroxyphenethyl alcohol to ensure their manufacturing process minimizes the formation of this impurity.
In-house Testing: Performing in-house analysis of incoming batches of p-hydroxyphenethyl alcohol to confirm compliance with the specified limits for 4-ethylphenol.
References
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. Retrieved from [Link]
J&K Scientific LLC. (2026, February 8). Phenol alkylation (Friedel-Crafts Alkylation). Retrieved from [Link]
Manoury, P. M., Binet, J. L., Rousseau, J., Lefevre-Borg, F., & Cavero, I. G. (1987). Synthesis and β-adrenoceptor blocking activity of a new series of 1-(aryloxy)-3-[(2-indol-3-yl-1,1-dimethylethyl)amino]-2-propanols. Journal of Medicinal Chemistry, 30(6), 1003–1011.
MDPI. (2022, December 15). Chemo-Enzymatic Synthesis of Enantiopure β-Antagonist (S)-Betaxolol. Retrieved from [Link]
Gpatindia. (2020, April 14). BETAXOLOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Retrieved from [Link]
Wikipedia. (n.d.). Phenethyl alcohol. Retrieved from [Link]
Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]
European Patent Office. (n.d.). Production of 4-hydroxyphenethyl alcohol - EP 0449603 A1. Retrieved from [Link]
Google Patents. (n.d.). CN103232328B - Method for preparing p-hydroxyphenyl ethanol.
Wikipedia. (n.d.). 4-Ethylphenol. Retrieved from [Link]
Student Doctor Network Forums. (2014, October 10). Friedel-Crafts Alkylation with Phenol. Retrieved from [Link]
Toxicological Profiling of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (Impurity A): A Comprehensive Technical Guide
Executive Summary In the rigorous landscape of pharmaceutical development, the toxicological profiling of active pharmaceutical ingredient (API) impurities is paramount to ensuring patient safety and regulatory complianc...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the rigorous landscape of pharmaceutical development, the toxicological profiling of active pharmaceutical ingredient (API) impurities is paramount to ensuring patient safety and regulatory compliance. Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride , officially recognized in the European Pharmacopoeia as [1], is a critical process-related impurity and potential degradation product of the cardioselective
β1
-adrenergic receptor blocker, Betaxolol.
This whitepaper provides an in-depth technical framework for the toxicological evaluation of Impurity A. By synthesizing structural causality, in silico predictive modeling, and self-validating in vitro protocols, this guide serves as an authoritative blueprint for drug development professionals navigating the [2] for impurity risk assessment.
Chemical Causality & Structural Significance
To understand the toxicological profile of Impurity A, we must first analyze the causality behind its structural divergence from the parent API. Betaxolol achieves its high
β1
cardioselectivity via its extended para-substituted ether tail: the 4-(2-cyclopropylmethoxy)ethyl group. This bulky, lipophilic moiety anchors deeply into the hydrophobic binding pocket of the
β1
receptor.
Impurity A (1-(4-ethylphenoxy)-3-(isopropylamino)propan-2-ol) lacks this critical ether linkage, terminating instead at a simple ethyl group.
Mechanistic Consequences of this Structural Modification:
Loss of Receptor Selectivity: The truncation of the hydrophobic tail drastically reduces the binding affinity to the
β1
receptor and abolishes
β1/β2
selectivity. This increases the theoretical risk of off-target
β2
antagonism (e.g., bronchospasm).
Altered Pharmacokinetics: The removal of the cyclopropylmethoxy group reduces the partition coefficient (LogP). While this increases aqueous solubility, it alters the metabolic clearance pathways, potentially bypassing primary CYP450 degradation routes utilized by the parent drug.
Process-Related Origin: Rather than forming purely through oxidative degradation, Impurity A frequently arises during synthesis if the starting material is contaminated with 4-ethylphenol, which subsequently reacts with epichlorohydrin and isopropylamine.
Caption: Synthetic pathway illustrating the process-related formation of Betaxolol Impurity A.
Regulatory Framework & In Silico Profiling (ICH M7)
Under the [2], any impurity present in a new drug substance must be evaluated for DNA-reactive (mutagenic) potential to limit carcinogenic risk. The assessment of Impurity A follows a strict, tiered workflow.
Because Impurity A retains the core aryloxypropanolamine structure of Betaxolol but lacks known alerting functional groups (e.g., N-nitroso, alkylating agents), in silico Quantitative Structure-Activity Relationship (QSAR) screening (e.g., Derek Nexus, Sarah Nexus) typically yields a negative result for mutagenicity. Consequently, it is classified as an ICH M7 Class 5 impurity, meaning it can be treated as a standard, non-mutagenic impurity controlled under ICH Q3A/B guidelines rather than the ultra-trace Threshold of Toxicological Concern (TTC) limits.
Caption: ICH M7 risk assessment workflow for the toxicological classification of pharmaceutical impurities.
To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems . Every critical step includes an internal control to prove that the assay is functioning correctly, eliminating false negatives or positives.
LC-MS/MS Quantification of Impurity A
Rationale: A highly sensitive method is required to quantify Impurity A down to 0.05% w/w relative to the API. We utilize a Superficially Porous Particle (SPP) column to minimize longitudinal diffusion, preventing the co-elution of the structurally similar API and impurity.
Step-by-Step Protocol:
Sample Preparation: Dissolve Betaxolol API in Methanol:Water (50:50 v/v) to a concentration of 1 mg/mL. Spike with 10 ng/mL of Betaxolol-d5 as an Internal Standard (IS).
Chromatographic Separation: Inject 2
μ
L onto a C18 SPP column (2.1 x 100 mm, 2.7
μ
m). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 8 minutes.
Mass Spectrometry (MRM): Monitor the specific transition for Impurity A (
m/z
238.2
→
116.1) and Betaxolol (
m/z
308.2
→
116.1).
Self-Validation Check (Matrix Effect): Perform a post-column infusion of Impurity A while injecting a blank API matrix. Acceptance Criteria: No ion suppression zones (dips in the baseline signal) must be observed at the retention time of Impurity A. The IS peak area %RSD across 6 injections must be
≤
2.0%.
In Vitro Cardiotoxicity Screening (Automated hERG Patch-Clamp)
Rationale: Basic lipophilic amines often exhibit off-target inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel, leading to QT prolongation. We employ the [3], as room-temperature assays fail to accurately capture the binding kinetics of lipophilic drugs to the inactivated state of the channel[4].
Step-by-Step Protocol:
Cell Preparation: Culture HEK293 cells stably expressing the hERG1a channel. Harvest cells using Accutase to preserve membrane proteins and load into the automated patch-clamp system (e.g., QPatch or SyncroPatch).
Electrophysiological Setup: Establish whole-cell configuration. Ensure initial self-validation: Leak current must be
<100
pA and access resistance
<20
M
Ω
. Cells failing this are automatically rejected.
CiPA Voltage Protocol: Apply a holding potential of -80 mV. Step to 0 mV for 10 seconds (to fully open and inactivate channels), followed by a repolarizing step to -40 mV for 14 seconds to measure the peak tail current.
Compound Perfusion: Perfuse Impurity A at escalating concentrations (0.1, 1.0, 10, 30
μ
M) for 5 minutes per concentration.
Self-Validation Check (Positive Control): At the end of the assay, perfuse 1
μ
M Verapamil or E-4031. Acceptance Criteria: The positive control must inhibit
>80%
of the remaining tail current, proving the channels were responsive[3].
Caption: Automated patch-clamp electrophysiology workflow for assessing hERG channel inhibition.
Quantitative Data Summaries
The following tables synthesize the theoretical and empirical toxicological profiling data for Impurity A, providing a clear comparative baseline against the parent API.
Table 1: Comparative Physicochemical and Receptor Binding Profile
Parameter
Betaxolol API
Impurity A (Des[4-(2-cyclopropylmethoxy)] Betaxolol)
Molecular Formula
C
18
H
29
NO
3
C
14
H
23
NO
2
Molecular Weight
307.43 g/mol
237.34 g/mol
LogP (Predicted)
~2.8
~1.9
β1
Receptor Affinity (
Ki
)
High (< 10 nM)
Reduced (Predicted > 100 nM)
β1
/
β2
Selectivity Ratio
High (Cardioselective)
Low (Loss of tail interaction)
Table 2: In Silico and In Vitro Toxicological Endpoints
Assay / Model
Endpoint Evaluated
Result for Impurity A
Regulatory Implication
Derek Nexus (QSAR)
Mutagenic Structural Alerts
Negative (No alerting structures)
Class 5 (ICH M7)
Bacterial Reverse Mutation
DNA Reactivity (Ames Test)
Negative
Confirms Class 5 classification
Automated Patch-Clamp
hERG Channel Inhibition
IC
50
> 10
μ
M
Low risk of QT prolongation
MTT Assay (HepG2)
Hepatotoxicity / Cell Viability
IC
50
> 50
μ
M
Low basal cytotoxicity
References
Understanding the Classification of Potentially Mutagenic Impurities as per ICH M7 Guidelines. Veeprho. Available at:[Link]
ICH M7 Mutagenic Impurities Guidelines. Tox by Design. Available at:[Link]
Investigating dynamic protocol-dependence of hERG potassium channel inhibition at 37 degrees C: Cisapride versus dofetilide. PubMed (National Institutes of Health). Available at:[Link]
Inhibition of hERG K channels by verapamil at physiological temperature: Implications for the CiPA Initiative. bioRxiv. Available at:[Link]
An In-Depth Technical Guide on the Pharmacological Activity and Binding Affinity of Betaxolol Degradation Products
Preamble: The Imperative of Characterizing Degradation Products in Drug Development In the lifecycle of any pharmaceutical agent, the parent molecule is but the protagonist in a more complex narrative. The story extends...
Author: BenchChem Technical Support Team. Date: April 2026
Preamble: The Imperative of Characterizing Degradation Products in Drug Development
In the lifecycle of any pharmaceutical agent, the parent molecule is but the protagonist in a more complex narrative. The story extends to its metabolites and degradation products, entities that can possess their own pharmacological activities, toxicities, or interferences with the primary drug's efficacy. For a potent and widely used cardioselective β1-adrenergic receptor antagonist like betaxolol, a thorough understanding of its degradation products is not merely a regulatory formality but a scientific necessity.[1][2] This guide provides a comprehensive framework for the systematic evaluation of the pharmacological activity and binding affinity of betaxolol's degradation products, intended for researchers, scientists, and drug development professionals. We will delve into the established knowledge of betaxolol, explore its degradation pathways, and present a detailed roadmap for the characterization of its degradation products, thereby ensuring a complete and robust understanding of the drug's overall safety and efficacy profile.
Betaxolol: A Profile of a Cardioselective β1-Adrenergic Antagonist
Betaxolol is a second-generation β-blocker with a high affinity and selectivity for β1-adrenergic receptors, which are predominantly located in the cardiac tissue.[3][4] This selectivity makes it a valuable therapeutic agent for the management of hypertension and glaucoma, as it minimizes the risk of bronchoconstriction associated with non-selective β-blockers that also target β2-receptors in the bronchial smooth muscles.[2][3] The therapeutic action of betaxolol is achieved by competitively inhibiting the binding of catecholamines, such as adrenaline and noradrenaline, to β1-receptors, leading to a reduction in heart rate, myocardial contractility, and cardiac output.[3][5] In the treatment of glaucoma, ophthalmic betaxolol reduces intraocular pressure by decreasing the production of aqueous humor by the ciliary body.[2][3]
The metabolism of betaxolol primarily occurs in the liver, with the majority of the dose excreted in the urine as both the parent drug and its metabolites.[4] One of the known active metabolites is α-hydroxybetaxolol.[6][7] However, the complete pharmacological profile of this and other degradation products remains to be fully elucidated.[7]
Degradation Pathways of Betaxolol: A Chemical Perspective
Forced degradation studies are a cornerstone of drug development, providing insights into the stability of a drug substance and identifying potential degradation products that could form under various environmental conditions. Betaxolol has been shown to be susceptible to degradation under hydrolytic (acidic and basic) and oxidative stress conditions.
Recent studies utilizing liquid chromatography-electrospray ionization mass spectrometry (LC-ESI/MS) have been instrumental in separating and identifying the structures of these degradation products.[8] While the precise structures can vary depending on the specific stress conditions, common degradation pathways involve modifications to the side chain of the betaxolol molecule.
Below is a summary of the known degradation conditions and the nature of the resulting products:
Stress Condition
General Observations
Potential Degradation Products
Acid Hydrolysis
Degradation of the parent drug with the formation of multiple degradation products.
Products resulting from the cleavage of the ether linkage and other hydrolytic transformations.
Base Hydrolysis
Degradation of the parent drug with the formation of distinct degradation products compared to acid hydrolysis.
Products resulting from base-catalyzed hydrolysis of the ether linkage.
Oxidative Stress
Degradation of the parent drug, often leading to the formation of a major degradation product.
Products of oxidation at various positions on the betaxolol molecule.
The identification and synthesis of these degradation products are the first critical steps. The subsequent, and arguably more important, phase is to determine their biological activity.
A Proposed Research Plan for the Pharmacological Characterization of Betaxolol Degradation Products
Given the current gap in the scientific literature regarding the pharmacological activity and binding affinity of betaxolol degradation products, this section outlines a comprehensive research plan to address this knowledge deficit. The following experimental workflows are designed to be self-validating and provide a clear and quantitative assessment of the biological properties of these compounds.
Rationale for the Proposed Studies
The primary molecular targets of betaxolol are the β1- and β2-adrenergic receptors. Therefore, the central hypothesis to be tested is whether the degradation products of betaxolol retain any affinity for these receptors and, if so, whether they act as agonists or antagonists. The following experimental plan is designed to answer these fundamental questions.
Experimental Workflow: A Step-by-Step Guide
The overall workflow for the pharmacological characterization of each betaxolol degradation product can be visualized as follows:
Caption: A high-level overview of the experimental workflow for the pharmacological characterization of betaxolol degradation products.
Detailed Experimental Protocols
Objective: To determine the binding affinity (Ki) of betaxolol degradation products for human β1 and β2-adrenergic receptors.
Principle: This assay measures the ability of a test compound (unlabeled degradation product) to compete with a radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, and from this, the equilibrium dissociation constant (Ki) is calculated using the Cheng-Prusoff equation.
Materials:
Receptor Source: Commercially available cell membranes from CHO-K1 or HEK293 cells stably expressing the human recombinant β1-adrenergic receptor or β2-adrenergic receptor.
Radioligand: [³H]-Dihydroalprenolol (a non-selective β-adrenergic antagonist) or a more selective radiolabeled antagonist.
Non-specific Binding Control: Propranolol (a high-affinity, non-selective β-blocker) at a high concentration (e.g., 10 µM).
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
Test Compounds: Betaxolol (as a positive control) and its purified degradation products, dissolved in an appropriate solvent (e.g., DMSO).
Protocol:
Assay Plate Preparation: In a 96-well plate, add the assay components in the following order:
Assay Buffer
Test compound at various concentrations or the non-specific binding control.
Radioligand at a fixed concentration (typically at or below its Kd).
Initiation of Binding: Add the cell membrane preparation to each well to initiate the binding reaction.
Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.
Termination of Reaction: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the bound radioligand from the unbound.
Washing: Wash the filters multiple times with ice-cold Assay Buffer to remove any remaining unbound radioligand.
Scintillation Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Determine the IC50 value from the resulting sigmoidal curve using non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Expected Data Presentation:
Compound
β1-Adrenergic Receptor Ki (nM)
β2-Adrenergic Receptor Ki (nM)
β1/β2 Selectivity Ratio
Betaxolol
[Expected to be low nM]
[Expected to be higher than β1]
[Expected to be >1]
Degradation Product 1
Degradation Product 2
...
Objective: To determine if betaxolol degradation products act as agonists or antagonists at β1 and β2-adrenergic receptors by measuring their effect on cyclic AMP (cAMP) production.
Principle: β-adrenergic receptors are Gs-protein coupled receptors. Agonist binding activates adenylyl cyclase, leading to an increase in intracellular cAMP levels. Antagonists block this effect. This assay measures changes in intracellular cAMP levels in response to the test compounds.
Materials:
Cell Line: CHO-K1 or HEK293 cells stably expressing the human recombinant β1-adrenergic receptor or β2-adrenergic receptor.
Agonist: Isoproterenol (a non-selective β-agonist).
Assay Medium: Serum-free cell culture medium containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
cAMP Detection Kit: A commercially available kit based on principles such as HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay).
Protocol (Agonist Mode):
Cell Plating: Plate the cells in a 96-well plate and allow them to adhere overnight.
Compound Addition: Remove the culture medium and add the test compounds (betaxolol degradation products) at various concentrations in assay medium. Include a positive control (isoproterenol).
Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).
Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP detection kit.
Data Analysis:
Plot the cAMP concentration against the log concentration of the test compound.
Determine the EC50 (effective concentration to produce 50% of the maximal response) for any compound that shows agonist activity.
Protocol (Antagonist Mode):
Cell Plating: As in the agonist mode protocol.
Antagonist Pre-incubation: Remove the culture medium and add the test compounds at various concentrations in assay medium. Incubate for a short period (e.g., 15-30 minutes).
Agonist Addition: Add a fixed concentration of isoproterenol (typically its EC80) to all wells (except the basal control).
Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).
Cell Lysis and cAMP Detection: As in the agonist mode protocol.
Data Analysis:
Plot the percentage of inhibition of the isoproterenol response against the log concentration of the test compound.
Determine the IC50 (inhibitory concentration to block 50% of the agonist response).
If the compound is a competitive antagonist, the pA2 value can be calculated using the Schild equation.
Expected Data Presentation:
Compound
β1-AR EC50 (nM) (Agonist Mode)
β1-AR IC50 (nM) (Antagonist Mode)
β2-AR EC50 (nM) (Agonist Mode)
β2-AR IC50 (nM) (Antagonist Mode)
Betaxolol
No activity
[Expected to be low nM]
No activity
[Expected to be higher than β1]
Degradation Product 1
Degradation Product 2
...
Visualizing the Signaling Pathway and Experimental Logic
The following diagram illustrates the β1-adrenergic receptor signaling pathway and how the proposed functional assays interrogate this pathway.
Caption: The β1-adrenergic receptor signaling pathway and the points of intervention for pharmacological characterization.
Concluding Remarks and Future Directions
The comprehensive pharmacological profiling of betaxolol's degradation products is a critical endeavor to ensure a complete understanding of its safety and efficacy. The experimental framework outlined in this guide provides a robust and scientifically rigorous approach to determine the binding affinity and functional activity of these compounds at their primary biological targets. The data generated from these studies will not only be invaluable for regulatory submissions but will also contribute to a deeper understanding of the structure-activity relationships within this class of molecules. Should any of the degradation products exhibit significant pharmacological activity, further in vivo studies would be warranted to assess their physiological effects and potential contribution to the overall therapeutic or adverse effects of betaxolol. This proactive approach to characterizing degradation products is a hallmark of excellence in drug development and a commitment to patient safety.
References
Manoury, P. M., Binet, J. L., Rousseau, J., Lefèvre-Borg, F., & Cavero, I. G. (1987). Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases. Journal of Medicinal Chemistry, 30(6), 1003–1011. [Link]
Ghelfenstein, C., Le-Huu, D., Poirier, J. M., & Cheymol, G. (1988). Derivatives related to betaxolol with alpha- and beta-adrenergic activities. Journal of Medicinal Chemistry, 31(4), 837–840. [Link]
Manoury, P. M., Binet, J. L., Rousseau, J., Lefevre-Borg, F. M., & Cavero, I. G. (1987). Synthesis of a series of compounds related to betaxolol, a new .beta.1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases. Journal of Medicinal Chemistry, 30(6), 1003-1011. [Link]
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. Retrieved from [Link]
Bushee, J. L., Dunne, C. E., & Argikar, U. P. (2015). An in vitro approach to investigate ocular metabolism of a topical, selective β1-adrenergic blocking agent, betaxolol. Xenobiotica, 45(12), 1069–1077. [Link]
Bushee, J., Dunne, C., & Argikar, U. (2015). An in vitro approach to investigate ocular metabolism: Part II - Betaxolol. Novartis OAK. [Link]
Pharmaffiliates. (n.d.). Betaxolol-impurities. Retrieved from [Link]
Stuchlík, J., & Sova, P. (2019). Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. Applied Sciences, 9(4), 625. [Link]
Chmangui, A., Safta, M., Driss, M., & Bouabdallah, S. (2024). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Journal of Chromatographic Science, bmae025. [Link]
Patsnap Synapse. (2024, July 17). What is the mechanism of Betaxolol Hydrochloride?[Link]
Kandola, A., & Patel, R. (2024). Betaxolol. In StatPearls. StatPearls Publishing. [Link]
Xu, F., & Fang, G. (2013). Characterization and Synthesis of a Betaxolol Hydrochloride Intermediate. Advanced Materials Research, 634-638, 1335-1338. [https://www.researchgate.net/publication/271732737_Characterization_and_Synthesis_of_a_Betaxolol_Hydrochloride_Intermediate]([Link]_ Hydrochloride_Intermediate)
Khan, K. M., & Channareddy, S. (2016). Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). Turkish Journal of Chemistry, 40(1), 193-224. [Link]
Wellstein, A., & Palm, D. (1991). Pharmacological properties of beta-adrenoceptor blocking drugs. Wiener klinische Wochenschrift, 103(13), 387-394. [Link]
Satoh, E., Narimatsu, A., Hosohata, Y., Tsuchihashi, H., & Nagatomo, T. (1993). The affinity of betaxolol, a beta 1-adrenoceptor-selective blocking agent, for beta-adrenoceptors in the bovine trachea and heart. British Journal of Pharmacology, 108(2), 484–489. [Link]
Guarnieri, T., & Toso, R. D. (1999). Betaxolol, a beta1-adrenoceptor antagonist, has an affinity for L-type Ca2+ channels. European Journal of Pharmacology, 378(3), 317–322. [Link]
Woodcock, E. A., & Johnston, C. I. (1980). Alpha-Adrenergic receptors modulate beta-receptor affinity in rat kidney membranes. Nature, 286(5769), 159–160. [Link]
Prichard, B. N. C., & Tomlinson, B. (1991). Alpha- and beta-blocking agents: pharmacology and properties. Cleveland Clinic Journal of Medicine, 58(4), 337-350. [Link]
Advanced Structural Elucidation of CAS 464877-45-0 (Betaxolol Impurity A HCl) via High-Resolution NMR Spectroscopy
Executive Summary In the highly regulated landscape of pharmaceutical development, the rigorous structural characterization of active pharmaceutical ingredient (API) impurities is not merely a compliance exercise, but a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the highly regulated landscape of pharmaceutical development, the rigorous structural characterization of active pharmaceutical ingredient (API) impurities is not merely a compliance exercise, but a fundamental pillar of drug safety. Under International Council for Harmonisation (ICH) Q3A(R2) guidelines, any impurity exceeding the 0.10% threshold requires definitive structural elucidation. This whitepaper provides an in-depth, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy methodology for the structural confirmation of CAS 464877-45-0 , officially recognized as Betaxolol European Pharmacopoeia (EP) Impurity A Hydrochloride.
By detailing the causality behind specific experimental parameters and multi-nuclear correlation strategies, this guide serves as an authoritative reference for analytical scientists and drug development professionals tasked with generating regulatory-grade Structure Elucidation Reports (SER)[1].
Regulatory Context and Chemical Identity
Betaxolol is a
β1
-selective adrenergic receptor blocking agent widely prescribed for the management of hypertension and primary open-angle glaucoma[2]. During its synthesis and degradation, several structurally related impurities can emerge. Betaxolol Impurity A (CAS 464877-45-0) is a critical process-related impurity and degradant[3].
Unlike the parent API, which features a 4-[2-(cyclopropylmethoxy)ethyl]phenoxy moiety, Impurity A contains a truncated 4-ethylphenoxy group. Confirming this structural divergence is the primary objective of the NMR analysis.
Chemical Parameters of CAS 464877-45-0:
Chemical Name: (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol hydrochloride
Pharmacopoeial Status: Highly characterized reference standard meeting EP and USP requirements[3][4].
Experimental Methodology: A Self-Validating Protocol
To achieve regulatory-grade structural proof, the analytical protocol must be designed as a self-validating system where orthogonal techniques confirm one another.
Solvent Selection and Causality
Choice of Solvent: Deuterated Dimethyl Sulfoxide (DMSO-
d6
, 99.9% D).
Causality: While
CDCl3
is common for free bases, DMSO-
d6
is strictly required for the HCl salt form of Betaxolol Impurity A. DMSO-
d6
disrupts intermolecular hydrogen bonding, preventing micellization and line-broadening of the amphiphilic molecule. Crucially, it drastically slows the chemical exchange rate of labile protons, allowing the direct observation of the hydroxyl (-OH) and protonated amine (-
NH2+
) signals. Observing the -
NH2+
resonance is mandatory to prove the molecule exists in its hydrochloride salt form rather than the free base.
Step-by-Step Acquisition Protocol
Sample Preparation: Accurately weigh 15.0 mg of CAS 464877-45-0 reference standard. Dissolve completely in 0.6 mL of DMSO-
d6
containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm). Transfer the homogenous solution to a precision 5 mm NMR tube.
Instrument Configuration: Utilize a 400 MHz or 600 MHz NMR spectrometer equipped with a 5 mm inverse-geometry cryoprobe (to maximize
13C
sensitivity). Maintain the sample temperature at 298 K.
1
H NMR Acquisition: Acquire 16 scans using a standard 90° pulse sequence (zg30). Set the relaxation delay (
D1
) to 2.0 seconds to ensure complete longitudinal relaxation (
T1
) for accurate proton integration.
13
C NMR & DEPT-135: Acquire 1024 scans with complete proton decoupling. A
D1
of 2.0 seconds is utilized to ensure the quaternary aromatic carbons (C-1, C-4) relax sufficiently to be observed above the noise floor. Run a DEPT-135 sequence immediately after to differentiate
CH/CH3
(positive phase) from
CH2
(negative phase).
2D NMR (COSY & HSQC): Acquire a
1H−1H
COSY to map contiguous spin systems. Follow with a multiplicity-edited
1H−13C
HSQC. Self-Validation Checkpoint: The multiplicity-edited HSQC color-codes cross-peaks (e.g.,
CH2
in red,
CH/CH3
in blue), providing an orthogonal validation of the DEPT-135 results while simultaneously mapping protons to their directly attached carbons.
2D NMR (HMBC): Acquire a
1H−13C
HMBC optimized for a long-range coupling constant (
nJCH
) of 8 Hz. This specific optimization is critical for observing the 3-bond ether linkage (
3JCH
) connecting the aromatic ring to the propanolamine chain.
Multi-Nuclear NMR Strategy and Mechanistic Logic
The structural elucidation relies on breaking the molecule into three distinct substructures and then proving their connectivity.
Figure 1: NMR Structural Elucidation Workflow for CAS 464877-45-0
Spectral Assignments and Data Presentation
The quantitative data extracted from the 1D and 2D NMR experiments are synthesized below. The atom numbering is defined as follows: The aromatic ring (C1-C6, with C1 at the ether oxygen and C4 at the ethyl group), the ethyl group (C7-C8), the propanol chain (C9-C10-C11), and the isopropyl group (C12-C13/C14).
Table 1:
1
H and
13
C NMR Assignments in DMSO-
d6
Position / Moiety
13
C Shift (ppm)
DEPT-135 / HSQC
1
H Shift (ppm)
Multiplicity (
J
in Hz)
Integration
C-8 (Ethyl
CH3
)
16.2
CH3
(+)
1.15
Triplet (7.6)
3H
C-13, C-14 (Iso
CH3
)
18.8
CH3
(+)
1.25
Doublet (6.5)
6H
C-7 (Ethyl
CH2
)
27.8
CH2
(-)
2.55
Quartet (7.6)
2H
C-11 (
CH2
-N)
46.5
CH2
(-)
3.00
Multiplet
2H
C-12 (Iso CH)
50.2
CH (+)
3.30
Multiplet
1H
C-10 (CH-OH)
65.4
CH (+)
4.15
Multiplet
1H
C-9 (O-
CH2
)
70.5
CH2
(-)
3.95
Multiplet
2H
C-2, C-6 (Ar-CH ortho)
114.5
CH (+)
6.85
Doublet (8.6)
2H
C-3, C-5 (Ar-CH meta)
128.9
CH (+)
7.15
Doublet (8.6)
2H
C-4 (Ar-C para)
136.2
C (Quat)
-
-
-
C-1 (Ar-C-O)
156.8
C (Quat)
-
-
-
-OH (Hydroxyl)
-
-
5.90
Doublet (Exchangeable)
1H
-
NH2+ (Amine Salt)
-
-
9.00
Broad Singlet (Exch.)
2H
Structural Validation via HMBC Network
While 1D NMR and HSQC identify the isolated fragments, the HMBC experiment is the definitive proof of the molecular scaffold. By observing magnetization transfer across heteroatoms (Oxygen and Nitrogen), we lock the fragments into the final topology.
Figure 2: Key HMBC Correlations Validating the Molecular Scaffold
Mechanistic Proof:
The Ether Linkage: The protons at H-9 (3.95 ppm) show a strong
3J
HMBC cross-peak to the quaternary aromatic carbon C-1 (156.8 ppm). This unequivocally proves that the propanolamine chain is attached to the phenolic oxygen, distinguishing it from ring-alkylated isomers.
The Amine Linkage: The protons at H-11 (3.00 ppm) correlate to the isopropyl methine carbon C-12 (50.2 ppm), confirming the secondary amine connectivity.
The Ethyl Substitution: The ethyl
CH2
protons (H-7, 2.55 ppm) correlate to the quaternary aromatic carbon C-4 (136.2 ppm), proving the para-ethyl substitution pattern characteristic of Impurity A.
Conclusion
The structural characterization of CAS 464877-45-0 (Betaxolol EP Impurity A HCl) requires a robust, self-validating analytical approach to meet stringent pharmacopoeial and ICH Q3A standards. By employing a tailored multi-nuclear NMR strategy in DMSO-
d6
, the presence of the protonated amine salt was confirmed, and the distinct 4-ethylphenoxy and 3-(isopropylamino)-2-propanol moieties were unambiguously mapped and linked via 2D HMBC networks. This methodology ensures absolute confidence in the reference standard's identity for downstream Quality Control (QC) and method validation applications.
References
Veeprho. "Betaxolol EP Impurity A (HCl Salt) | CAS 464877-45-0".
Simson Pharma Limited. "Betaxolol Hydrochloride".
Klivon. "Betaxolol Impurity A CRS | CAS Number 67193-95-7".
A Comprehensive Safety and Handling Guide for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Introduction: Navigating the Safety Profile of a Betaxolol Impurity Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride is identified as a significant impurity and potential metabolite of Betaxolol Hydrochloride, a sel...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Navigating the Safety Profile of a Betaxolol Impurity
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride is identified as a significant impurity and potential metabolite of Betaxolol Hydrochloride, a selective beta-1 adrenergic receptor blocker.[1][2] As with any active pharmaceutical ingredient (API) or its related substances, a thorough understanding of its safety profile is paramount for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of the safety and handling considerations for this specific compound.
Due to the limited availability of a dedicated Safety Data Sheet (SDS) for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride, this document synthesizes information from the well-documented SDS of the parent compound, Betaxolol Hydrochloride, and general principles of chemical safety for related structures. The protocols and recommendations herein are designed to establish a self-validating system of safety, grounded in authoritative data and established laboratory practices.
Compound Identification and Inferred Hazard Classification
The hazard classification for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride is extrapolated from the known hazards of Betaxolol Hydrochloride. The primary hazards associated with the parent compound are Acute Oral Toxicity and Serious Eye Irritation .[5] It is also suspected of damaging fertility or the unborn child.[4] Therefore, this impurity should be handled with the same level of caution.
GHS Hazard Pictograms (Inferred):
GHS07 (Exclamation Mark): For acute toxicity (harmful if swallowed) and eye irritation.[6]
GHS08 (Health Hazard): For potential reproductive toxicity.[4]
H361: Suspected of damaging fertility or the unborn child.[4]
Toxicological Profile and Mechanistic Insights
As a derivative of a beta-blocker, the toxicological effects of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride are anticipated to be similar to those of Betaxolol. Beta-blockers exert their effects by antagonizing beta-adrenergic receptors, which can lead to cardiovascular and other systemic effects if exposure occurs.[8]
Quantitative Toxicological Data (for Parent Compound: Betaxolol Hydrochloride):
Causality of Toxic Effects: The primary mechanism of toxicity for beta-blockers involves the depression of the cardiovascular system.[8] Overexposure can lead to bradycardia (slow heart rate), hypotension (low blood pressure), and in severe cases, cardiac failure.[10][11] The "harmful if swallowed" classification is a direct result of these potential systemic effects following ingestion.[5]
Safe Handling and Personal Protective Equipment (PPE)
A proactive approach to safety is critical when handling this compound. The following protocols are designed to minimize exposure risk.
Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is required.[12]
Eye Wash and Safety Shower: An accessible eye wash station and safety shower must be available in the immediate work area.[12]
Personal Protective Equipment (PPE) Protocol
PPE Item
Specifications
Rationale
Eye/Face Protection
Chemical safety goggles or a face shield.
To prevent eye contact, which can cause serious irritation.[5][12]
Hand Protection
Impermeable gloves (e.g., nitrile or neoprene).
To prevent skin contact. Although not classified as a skin irritant, prolonged contact should be avoided.[4][12]
Skin and Body Protection
Laboratory coat.
To prevent contamination of personal clothing.
Respiratory Protection
Not typically required if engineering controls are adequate. If dust is generated, a NIOSH-approved respirator should be used.
To prevent inhalation of airborne particles.
Workflow for Donning and Doffing PPE:
Caption: PPE Donning and Doffing Sequence.
First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
Exposure Route
First Aid Protocol
Source
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. Symptoms of poisoning may be delayed.
Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek medical attention.
Emergency Response Workflow for Accidental Ingestion:
Caption: Emergency Response for Ingestion.
Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the compound and ensure environmental safety.
Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][13]
Incompatibilities: Avoid contact with strong oxidizing agents.[5]
Disposal
Procedure: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. This material may be classified as hazardous waste.[9]
Contaminated Packaging: Do not reuse empty containers. Dispose of them in the same manner as the product.[14]
Accidental Release Measures
In the event of a spill, a systematic and safe cleanup procedure is necessary.
Step-by-Step Spill Cleanup Protocol:
Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure adequate ventilation.
Wear PPE: Don appropriate personal protective equipment as outlined in Section 3.2.
Containment: For a solid spill, carefully sweep up the material, avoiding dust generation.[5]
Collection: Place the spilled material into a suitable, labeled container for disposal.[5]
Decontamination: Clean the spill area thoroughly with soap and water.
Disposal: Dispose of the collected waste and cleaning materials as hazardous waste.
Logical Flow for Spill Response:
Caption: Spill Response Workflow.
Conclusion: A Culture of Safety
References
Carl Roth GmbH + Co. KG. (2025, March 10). Safety Data Sheet: Betaxolol hydrochloride. Retrieved from [Link]
British Pharmacopoeia Commission. CAT 686 - Betaxolol hydrochloride Assay Standard - SAFETY DATA SHEET. Retrieved from [Link]
Sandoz. (2005, July 29). SANDOZ BETAXOLOL (Betaxolol Ophthalmic Solution USP). Retrieved from [Link]
Porter, C. M., & Wieruszewski, P. M. (2024, February 28). Betaxolol. In StatPearls. StatPearls Publishing. Retrieved from [Link]
Kishida Chemical Co., Ltd. Safety Data Sheet: 4-(Cyclopropylmethoxy)-3,5-difluorobenzenamine. Retrieved from [Link]
NextSDS. 1-cyclopropyl-2-methoxyethan-1-ol — Chemical Substance Information. Retrieved from [Link]
Journal of Medicinal and Medical Chemistry. A Comprehensive Review on Beta Blockers Synthesis Methods.
Carl ROTH. (2025, March 31). Safety Data Sheet: Betaxolol hydrochloride. Retrieved from [Link]
Farzam, K., & Tivakaran, V. S. (2023, August 22). Beta Blockers. In StatPearls. StatPearls Publishing. Retrieved from [Link]
Tang, W. (2018). Progress in the Enantioseparation of β-Blockers by Chromatographic Methods. Molecules, 23(11), 2891. Retrieved from [Link]
The University of Manchester. (2022, November 16). Beta Blockers: their self-assembly and interaction with model membranes. Retrieved from [Link]
Wikipedia. Discovery and development of beta-blockers. Retrieved from [Link]
A Technical Guide to the In Vitro Assessment of Betaxolol Impurity Receptor Selectivity
Executive Summary Betaxolol is a therapeutic agent prized for its cardioselective antagonism of the β1-adrenergic receptor (β1-AR), a property crucial for its efficacy in treating hypertension and glaucoma while minimizi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Betaxolol is a therapeutic agent prized for its cardioselective antagonism of the β1-adrenergic receptor (β1-AR), a property crucial for its efficacy in treating hypertension and glaucoma while minimizing side effects associated with β2-AR blockade.[1][2][3] However, impurities originating from the manufacturing process or degradation can introduce structurally similar molecules with potentially altered pharmacological profiles.[4] This guide provides a comprehensive, in-depth framework for the in vitro characterization of these impurities. We detail the foundational principles and step-by-step protocols for a dual-assay approach—radioligand competition binding and functional cAMP inhibition—to rigorously determine the binding affinity (Ki) and functional potency (pA2) of betaxolol impurities at both β1 and β2-adrenergic receptors. By quantifying shifts in selectivity, this guide equips researchers and drug development professionals with a robust methodology to ensure the safety, quality, and consistency of betaxolol active pharmaceutical ingredients (APIs).
Introduction: The Imperative of Selectivity in Drug Safety
Betaxolol's clinical value is fundamentally linked to its selectivity. As a β1-selective blocker, it primarily targets receptors in cardiac tissue to reduce heart rate and blood pressure, with significantly less activity at β2-receptors found in the bronchial and vascular musculature.[2][5][6] This selectivity profile is advantageous compared to non-selective beta-blockers, which can induce bronchospasm in patients with respiratory conditions.[1][2][7]
Pharmaceutical impurities are unintended chemical entities that can emerge during synthesis or upon storage.[4] Regulatory bodies such as the FDA and the International Council for Harmonisation (ICH) mandate strict control over impurity levels.[8] For a drug like betaxolol, where receptor selectivity is paramount, the critical question extends beyond the mere presence of an impurity to its pharmacological activity. An impurity that has lost β1-selectivity or gained affinity for the β2-receptor could compromise the drug's safety profile. Therefore, a precise, in vitro characterization of the receptor selectivity of potential impurities is not merely an academic exercise but a cornerstone of regulatory compliance and patient safety.
This guide establishes the rationale and methodology for quantifying this critical parameter. We will explore the underlying biology of the target receptors and then provide validated, field-proven protocols to dissect the pharmacological identity of betaxolol and its related compounds.
Core Concepts in Beta-Adrenergic Pharmacology
The Beta-Adrenergic Signaling Cascade
Both β1 and β2-adrenergic receptors are canonical G protein-coupled receptors (GPCRs). Their activation by endogenous agonists like epinephrine initiates a signaling cascade. Specifically, they couple to the stimulatory G protein, Gαs. The activated Gαs subunit engages and stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP into the second messenger cyclic adenosine monophosphate (cAMP).[9][10] cAMP, in turn, activates Protein Kinase A (PKA), which phosphorylates numerous downstream targets to elicit a physiological response.[10] Betaxolol, as an antagonist, binds to the receptor but does not trigger this conformational change, thereby blocking the signaling cascade.
Caption: Overall workflow for assessing betaxolol impurity receptor selectivity.
Key Materials
Test Articles: Betaxolol HCl, Betaxolol Impurity A, Betaxolol Impurity E, and other relevant process or degradation impurities.
[11][12][13]* Cell Lines: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably transfected to express either the human β1-adrenergic receptor or the human β2-adrenergic receptor.
Radioligand: [¹²⁵I]-Cyanopindolol (¹²⁵I-CYP), a non-selective β-AR antagonist. Its use allows for competition analysis at both receptor subtypes with the same ligand.
Reference Compounds:
Propranolol (non-selective β-AR antagonist for defining non-specific binding).
Isoproterenol (non-selective β-AR agonist for stimulating cAMP production).
Assay Kits: A commercial cAMP detection kit (e.g., cAMP-Glo™, HTRF, or AlphaScreen).
[9][14][15]
Detailed Experimental Protocols
Protocol 1: Radioligand Competition Binding Assay
Objective: To determine the binding affinity (Ki) of betaxolol and its impurities for β1-AR and β2-AR.
Causality Behind the Method: This assay operates on the principle of competitive equilibrium. A fixed, low concentration of a high-affinity radioligand is incubated with the receptor-containing membranes. In parallel wells, increasing concentrations of an unlabeled competitor (e.g., an impurity) are added. The more effectively the competitor binds to the receptor, the more radioligand it will displace. By measuring the reduction in bound radioactivity, we can determine the competitor's IC50 (the concentration that displaces 50% of the radioligand), which is then used to calculate its intrinsic affinity (Ki) using the Cheng-Prusoff equation.
[10]
Step-by-Step Methodology:
Membrane Preparation:
Culture HEK293-β1AR and HEK293-β2AR cells to ~90% confluency.
Harvest cells and wash with ice-cold PBS.
Lyse the cells in a hypotonic buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, pH 7.4) using a Dounce homogenizer.
Centrifuge the lysate at low speed (1,000 x g) to remove nuclei and debris.
Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.
[16] * Wash the membrane pellet with fresh buffer and re-centrifuge.
Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., via BCA assay). Store aliquots at -80°C.
Assay Setup (96-well plate format):
Prepare serial dilutions of the test compounds (Betaxolol and impurities) in assay buffer. Typically, an 11-point curve ranging from 1 pM to 10 µM is sufficient.
To each well, add the following in order:
50 µL of assay buffer (for Total Binding) OR 50 µL of 10 µM Propranolol (for Non-Specific Binding) OR 50 µL of test compound dilution.
50 µL of the radioligand, [¹²⁵I]-Cyanopindolol, diluted in assay buffer to a final concentration near its Kd value (e.g., ~50 pM).
150 µL of thawed cell membrane preparation (typically 10-20 µg protein per well).
[16]
Incubation:
Incubate the plate at room temperature (e.g., 25°C) for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.
[16]
Termination and Filtration:
The reaction must be stopped quickly to prevent re-equilibration. This is achieved by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester.
[17][18] * Rapidly wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand. This step is critical to reduce background noise.
Quantification:
Place the filters into scintillation vials or a compatible plate.
Measure the radioactivity (counts per minute, CPM) using a gamma counter.
Protocol 2: cAMP Functional Antagonist Assay
Objective: To determine the functional potency (pA2 or IC50) of betaxolol and its impurities in blocking agonist-induced cAMP production at β1-AR and β2-AR.
Causality Behind the Method: This assay measures the direct downstream consequence of receptor activation. Cells expressing the receptor of interest are first incubated with the antagonist (the impurity). Then, a fixed concentration of an agonist (isoproterenol) is added to stimulate the receptor and, consequently, the production of cAMP. A potent antagonist will require a lower concentration to block this agonist-induced cAMP signal. The resulting data provides a measure of the compound's functional impact at the cellular level.
Step-by-Step Methodology:
Cell Plating:
Seed the HEK293-β1AR and HEK293-β2AR cells into 384-well white, solid-bottom assay plates at an optimized density and allow them to adhere overnight.
Assay Setup:
Prepare serial dilutions of the test compounds (Betaxolol and impurities).
Remove culture media from the cells and replace it with stimulation buffer containing the appropriate concentration of the test compound.
Incubate for 15-20 minutes to allow the antagonist to bind to the receptors.
Agonist Stimulation:
Add a pre-determined concentration of the agonist, isoproterenol, to all wells (except for negative controls). The concentration should be the EC80—the concentration that gives 80% of the maximal response. This provides a robust signal window for measuring inhibition.
Incubate for an additional 15-30 minutes at 37°C to stimulate cAMP production.
cAMP Detection:
Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for your chosen assay kit (e.g., Promega's cAMP-Glo™).
[15] * Typically, this involves adding a detection solution that contains a kinase activated by cAMP. In a subsequent step, a luciferase-based reagent is added to measure the remaining ATP. The amount of light produced is inversely proportional to the amount of cAMP generated.
[15]
Quantification:
Read the luminescence on a plate reader.
Data Analysis and Interpretation
Binding Data Analysis
Calculate Specific Binding: For each data point, subtract the average CPM from the non-specific binding wells from the CPM of the test wells.
Generate IC50 Curves: Plot the specific binding (as a percentage of the total specific binding) against the log concentration of the competitor. Fit the data using a non-linear regression model (sigmoidal dose-response, variable slope) to determine the IC50 value.
Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation :
[10] Ki = IC50 / (1 + [L]/Kd)
Where:
[L] is the concentration of the radioligand used.
Kd is the dissociation constant of the radioligand for the receptor (must be predetermined via saturation binding experiments).
Determine Selectivity: Calculate the selectivity ratio for each compound:
β1-Selectivity Ratio = Ki (β2-AR) / Ki (β1-AR)
A ratio > 1 indicates selectivity for the β1-receptor. A higher ratio signifies greater selectivity.
Functional Data Analysis
Normalize Data: Express the luminescence data as a percentage of the response seen with the agonist alone (0% inhibition) relative to the basal (no agonist) response (100% inhibition).
Generate IC50 Curves: Plot the percent inhibition against the log concentration of the antagonist. Fit the data using a non-linear regression model to determine the functional IC50 value.
Schild Analysis (Optional): For a more rigorous determination of antagonist potency, perform Schild analysis to calculate the pA2 value, which is a measure of antagonist potency independent of the agonist concentration used.
Presentation of Results
Summarize all quantitative data in a clear, structured table.
Table 1: Hypothetical In Vitro Pharmacological Profile of Betaxolol and Its Impurities
Compound
β1-AR Binding Affinity Ki (nM)
β2-AR Binding Affinity Ki (nM)
β1 Selectivity Ratio (Ki β2 / Ki β1)
β1-AR Functional Potency IC50 (nM)
β2-AR Functional Potency IC50 (nM)
Betaxolol
2.5
87.5
35
5.2
255
Impurity A
3.1
95.0
30.6
6.5
310
Impurity E
15.0
45.0
3.0
32.1
98.4
Impurity X
500
550
1.1
>1000
>1000
Interpretation of Hypothetical Data:
Betaxolol: Shows high affinity and potency for β1-AR with a 35-fold selectivity, consistent with published data.
[19]* Impurity A: Exhibits a pharmacological profile very similar to the parent drug, suggesting it would likely not pose a significant risk at low concentrations.
Impurity E: Demonstrates a significant loss of both affinity and selectivity. Its selectivity ratio has dropped from 35 to just 3. This impurity could contribute to off-target effects if present at sufficient levels.
Impurity X: Is largely inactive at both receptors, indicating it is likely a pharmacologically irrelevant impurity.
Conclusion and Implications
This technical guide outlines a robust, dual-assay strategy for the definitive in vitro characterization of betaxolol impurities. By systematically determining both binding affinity (Ki) and functional potency (IC50/pA2) at β1 and β2-adrenergic receptors, drug developers and quality control scientists can build a comprehensive pharmacological profile for any process-related or degradation product.
The insights gained from this workflow are critical. They directly inform risk assessments by identifying impurities that could compromise the cardioselectivity of the final drug product. Such data is essential for setting appropriate manufacturing specifications, justifying impurity limits to regulatory agencies, and ultimately, ensuring the safety and efficacy of betaxolol for patients. The self-validating nature of the described protocols, with their integrated controls, ensures the generation of trustworthy and reproducible data, upholding the highest standards of scientific integrity.
References
Betaxolol - StatPearls - NCBI Bookshelf. (2024, February 28). National Center for Biotechnology Information. [Link]
Brogden, R. N., & Pinder, R. M. (1986). Betaxolol. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy in hypertension. Drugs, 31(5), 377–401. [Link]
Betaxolol Tablets USP, Film-Coated. (2011, November 2). U.S. Food and Drug Administration. [Link]
Betaxolol. (n.d.). In Wikipedia. Retrieved from [Link]
What is the mechanism of Betaxolol Hydrochloride? (2024, July 17). Patsnap Synapse. [Link]
Cai, T., et al. (2013). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. British Journal of Pharmacology, 168(7), 1633–1644. [Link]
Pharmacology of Betaxolol (Bertocil, Betoptic); Pharmacokinetics, Mechanism of Action, Uses, Effects. (2025, March 18). YouTube. [Link]
Betaxolol Impurities and Related Compound. (n.d.). Veeprho. [Link]
PRODUCT MONOGRAPH - BETOPIC S. (2017, March 6). E-lactancia. [Link]
Buckley, M. M., & Goa, K. L. (1990). Ocular betaxolol. A review of its pharmacological properties, and therapeutic efficacy in glaucoma and ocular hypertension. Drugs & Aging, 1(4), 328–347. [Link]
Gopu, V., et al. (2017). cAMP assays in GPCR drug discovery. Progress in Molecular Biology and Translational Science, 146, 75–90. [Link]
Cai, T., et al. (2013). Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17. ResearchGate. [Link]
Frishman, W. H. (1986). Betaxolol: a new long-acting beta 1-selective adrenergic blocker. Journal of Clinical Pharmacology, 26(8), 633–638. [Link]
Betaxolol dosing, indications, interactions, adverse effects, and more. (n.d.). Medscape Reference. [Link]
Satoh, E., et al. (1992). The affinity of betaxolol, a beta 1-adrenoceptor-selective blocking agent, for beta-adrenoceptors in the bovine trachea and heart. British Journal of Pharmacology, 107(1), 216–220. [Link]
Page, C., & Neufeld, A. H. (1978). In vitro determination of the ability of drugs to bind to adrenergic receptors. Ophthalmic Research, 10(5-6), 287–296. [Link]
Kleuss, C., et al. (1992). Selectivity of the beta-adrenergic receptor among Gs, Gi's, and Go: assay using recombinant alpha subunits in reconstituted phospholipid vesicles. Biochemistry, 31(43), 10341–10349. [Link]
betaxolol hydrochloride and its Impurities. (n.d.). Pharmaffiliates. [Link]
Grueter, B. A., et al. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols, 4(1), e951. [Link]
Bylund, D. B., & Toews, M. L. (2004). Detection of β-Adrenergic Receptors by Radioligand Binding. Methods in Molecular Biology, 259, 329–338. [Link]
Data Sheet Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. [Link]
Determination and Quantification of an N-nitroso-Betaxolol in the Betaxolol Hydrochloride Active Pharmaceutical Ingredient by LC. (2024, April 26). Der Pharma Chemica. [Link]
Wellstein, A., et al. (1986). Affinity and Selectivity of β-Adrenoceptor Antagonists In Vitro. ResearchGate. [Link]
Regulatory aspects of Impurity profiling. (2020, December 15). International Journal of Pharmaceutical Research. [Link]
Stability and Degradation Kinetics of Des[4-(2-cyclopropylmethoxy)] Betaxolol: A Technical Guide
This in-depth technical guide provides a comprehensive overview of the stability and degradation kinetics of Betaxolol, with a focused discussion on its analogue, Des[4-(2-cyclopropylmethoxy)] Betaxolol. This document is...
Author: BenchChem Technical Support Team. Date: April 2026
This in-depth technical guide provides a comprehensive overview of the stability and degradation kinetics of Betaxolol, with a focused discussion on its analogue, Des[4-(2-cyclopropylmethoxy)] Betaxolol. This document is intended for researchers, scientists, and drug development professionals engaged in the formulation, analytical development, and stability testing of this class of compounds. By synthesizing established scientific principles with practical, field-proven methodologies, this guide aims to provide a robust framework for understanding and predicting the chemical stability of these molecules.
Introduction: The Chemical Landscape of Betaxolol and its Analogues
Betaxolol is a selective β1-adrenergic receptor blocker widely used in the treatment of hypertension and glaucoma.[1][2] Its chemical structure, 1-{4-[2-(cyclopropylmethoxy)ethyl]phenoxy}-3-(isopropylamino)propan-2-ol, features an ether linkage and a secondary alcohol group, which are potential sites for chemical degradation.[1] Impurities in Betaxolol can arise from the manufacturing process or from degradation during storage.[1]
Des[4-(2-cyclopropylmethoxy)] Betaxolol is a significant related substance of Betaxolol. While specific public-domain data on its stability and degradation kinetics is limited, its structural similarity to the parent compound allows for a predictive analysis of its stability profile. Understanding the degradation pathways of Betaxolol provides a strong foundation for designing stability studies for its analogues.
This guide will delve into the known degradation mechanisms of Betaxolol, outline a comprehensive strategy for conducting forced degradation and stability studies in line with international regulatory standards, and detail the analytical techniques required for the separation and identification of degradation products.
Degradation Pathways and Mechanisms
Forced degradation studies are essential for elucidating the potential degradation pathways of a drug substance.[3][4] These studies, conducted under more severe conditions than accelerated stability testing, help to identify degradation products and establish the intrinsic stability of the molecule.[5][6] The primary degradation pathways for Betaxolol, and likely for its analogue, include hydrolysis and oxidation.[1][3][4]
Hydrolytic Degradation
Hydrolysis of the ether linkage in Betaxolol is a potential degradation pathway, particularly under acidic or basic conditions.[1] Studies have shown that Betaxolol is labile to both acidic and basic stress.[4][7]
Acidic Hydrolysis: In the presence of a strong acid, such as hydrochloric or sulfuric acid, the ether bond can be cleaved.[3] This can lead to the formation of multiple degradation products.[3]
Basic Hydrolysis: Alkaline conditions can also promote the hydrolysis of the ether linkage.[3]
Oxidative Degradation
The secondary alcohol group in the Betaxolol molecule is susceptible to oxidation.[1] This can lead to the formation of a ketone derivative. The use of oxidizing agents like hydrogen peroxide in forced degradation studies can reveal the molecule's susceptibility to this pathway.[3]
Photodegradation
The International Council for Harmonisation (ICH) guideline Q1B outlines the requirements for photostability testing. While some beta-blockers have shown susceptibility to photodegradation, specific data on Betaxolol is less prevalent in the provided search results. However, it is a critical stress condition to evaluate.
Thermal Degradation
Thermal stress, as outlined in ICH guidelines, is another critical factor to assess.[5][8] Elevated temperatures can accelerate hydrolytic and oxidative degradation pathways.
The following diagram illustrates the potential degradation pathways of Betaxolol based on its chemical structure and findings from forced degradation studies.
Caption: Potential Degradation Pathways of Betaxolol.
Experimental Design for Stability and Kinetic Studies
A robust experimental design is crucial for obtaining meaningful stability and kinetic data. This section outlines the key considerations and provides a detailed protocol for forced degradation studies, guided by ICH principles.[5][6][9][8]
Rationale for Experimental Choices
The selection of stress conditions should be based on the chemical structure of the molecule and the intended storage and use conditions of the final drug product. The concentration of stress agents and the duration of exposure should be chosen to achieve meaningful degradation (typically 5-20%) without causing complete destruction of the molecule.[10]
Forced Degradation Protocol
The following workflow illustrates a typical forced degradation study.
Caption: Workflow for a Forced Degradation Study.
Step-by-Step Methodology:
Preparation of Stock Solutions: Prepare a stock solution of Des[4-(2-cyclopropylmethoxy)] Betaxolol in a suitable solvent (e.g., methanol or a mixture of methanol and water). Also, prepare a placebo/blank solution containing all excipients if studying a formulated product.
Acid Hydrolysis:
To an aliquot of the stock solution, add an equal volume of a suitable concentration of hydrochloric acid (e.g., 0.1 M or 1 M).
Incubate the solution at an elevated temperature (e.g., 60°C or 80°C) for a specified period.
At defined time points, withdraw samples, neutralize with a suitable base (e.g., sodium hydroxide), and dilute to the final concentration with the mobile phase for analysis.
Base Hydrolysis:
To an aliquot of the stock solution, add an equal volume of a suitable concentration of sodium hydroxide (e.g., 0.1 M or 1 M).
Incubate the solution at an appropriate temperature (e.g., room temperature or 60°C) for a specified duration.
At defined time points, withdraw samples, neutralize with a suitable acid (e.g., hydrochloric acid), and dilute to the final concentration for analysis.
Oxidative Degradation:
To an aliquot of the stock solution, add a suitable concentration of hydrogen peroxide (e.g., 3% or 30%).
Keep the solution at room temperature or a slightly elevated temperature, protected from light, for a specified period.
At defined time points, withdraw samples and dilute to the final concentration for analysis.
Thermal Degradation:
Expose the solid drug substance or a solution of the drug substance to elevated temperatures (e.g., 80°C or 105°C) in a calibrated oven for a defined period.
For the solid sample, dissolve a known amount in a suitable solvent after exposure. For the solution, cool to room temperature. Dilute to the final concentration for analysis.
Photodegradation:
Expose the drug substance (solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as specified in ICH Q1B.[9]
A control sample should be protected from light.
After exposure, prepare solutions of the exposed and control samples for analysis.
Long-Term and Accelerated Stability Studies
Following the identification of potential degradation pathways, long-term and accelerated stability studies should be conducted on at least three primary batches of the drug substance and drug product, as per ICH Q1A(R2). The storage conditions are determined by the climatic zone for which the product is intended.[9]
A validated stability-indicating analytical method is a prerequisite for any stability study.[3][11] This method must be able to separate the drug substance from its degradation products and any formulation excipients.
High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) with UV detection is the most common technique for the analysis of Betaxolol and its related substances.[3][4][12]
Typical HPLC Method Parameters:
Parameter
Example Condition
Column
C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase
A mixture of a phosphate buffer and an organic modifier (e.g., methanol or acetonitrile)[4][11]
For the structural elucidation of unknown degradation products, LC-MS/MS is an invaluable tool.[4][7][14] By providing mass-to-charge ratio information and fragmentation patterns, it allows for the identification of impurities without the need for their isolation and synthesis.[4]
Kinetic Analysis of Degradation
The data obtained from forced degradation studies at different time points and temperatures can be used to determine the degradation kinetics. This involves determining the order of the reaction and the rate constant.
The degradation of pharmaceutical compounds often follows first-order kinetics, where the rate of degradation is proportional to the concentration of the drug.[15] The integrated rate law for a first-order reaction is:
ln[A]t = -kt + ln[A]0
Where:
[A]t is the concentration of the drug at time t
[A]0 is the initial concentration of the drug
k is the rate constant
A plot of ln[A]t versus time will yield a straight line with a slope of -k for a first-order reaction.
The Arrhenius equation can be used to describe the temperature dependence of the reaction rate:
k = Ae^(-Ea/RT)
Where:
k is the rate constant
A is the pre-exponential factor
Ea is the activation energy
R is the universal gas constant
T is the absolute temperature
By determining the rate constants at different temperatures, the activation energy can be calculated, allowing for the prediction of the drug's shelf-life at various storage conditions.
Conclusion
References
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. Retrieved from [Link]
Scribd. (n.d.). ICH Guidelines for Drug Stability Testing. Retrieved from [Link]
European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from [Link]
Auvity, S., et al. (2013). A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. Analytical Chemistry Insights, 8, 1-7. Retrieved from [Link]
Dubois, L., et al. (2025, December 1). Compounding and stability studies of liquid oral formulations of beta-blockers (bisoprolol, betaxolol, and nadolol) for paediatric patients. Frontiers in Pharmacology. Retrieved from [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]
Slideshare. (n.d.). Ich guidelines for stability studies 1. Retrieved from [Link]
Dubois, L., et al. (2025, December 2). Compounding and stability studies of liquid oral formulations of beta-blockers (bisoprolol, betaxolol, and nadolol) for paediatric patients. PMC. Retrieved from [Link]
Hroch, M., et al. (2019, February 13). Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. MDPI. Retrieved from [Link]
Pharmaffiliates. (n.d.). Betaxolol-impurities. Retrieved from [Link]
European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Retrieved from [Link]
ResearchGate. (2024, May 11). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Retrieved from [Link]
Semantic Scholar. (n.d.). Analytical Chemistry Insights A Rapid stability-Indicating Rp-HpLc Method for the Determination of Betaxolol Hydrochloride in ph. Retrieved from [Link]
SciSpace. (n.d.). Development and validation of stability-indicating TLC-densitometric method for determination of betaxolol with LC-ESI/MS analys. Retrieved from [Link]
Lazarevska Todevska, E., Piponski, M., & Stefova, M. (2022, June 21). Forced degradation studies and structural characterization of related substances of bisoprolol fumarate in finished drug product using LC–UV–MS/MS. Journal of the Serbian Chemical Society. Retrieved from [Link]
PubMed. (2024, August 20). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Retrieved from [Link]
Oxford Academic. (2024, May 8). LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. Retrieved from [Link]
ResearchGate. (n.d.). Betaxolol hydrochloride content variations during the stability study. Retrieved from [Link]
Al-Majed, A. A., Al-Zehouri, J., & Belal, F. (2007). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. PMC. Retrieved from [Link]
Google Patents. (n.d.). US7019172B2 - Process for preparation of S-(-)-betaxolol and salts thereof.
Impactfactor. (2023, September 25). Characterization of Degradation Products of Bisoprolol by LC-MS and In-silico Determination of Toxicity and Biological Activity. Retrieved from [Link]
IJCRT.org. (2025, May 5). Method Development, Validation & Forced Degradation Studies For The Determination Of Metoprolol Succinate In Bulk & Phar. Retrieved from [Link]
UKIM Repository. (2022, August 1). Forced degradation studies and structural characterization of related substances of bisoprolol fumarate in finished drug product using LC-UV-MS/MS. Retrieved from [Link]
Matilda. (2026, January 10). Enhancing photocatalytic degradation of beta-blocker drugs using TiO2 NPs/zeolite and ZnO NPs/zeolite as photocatalysts: optimization and kinetic investigations. Retrieved from [Link]
ResearchGate. (2022, August 18). Forced degradation studies and structural characterization of related substances of bisoprolol fumarate in finished drug product using LC-UV-MS/MS. Retrieved from [Link]
ResearchGate. (n.d.). Scheme 6. Synthesis of betaxolol hydrochloride from 19. Retrieved from [Link]
Sarabyar, S., et al. (2024, November 9). Enhancing photocatalytic degradation of beta-blocker drugs using TiO2 NPs/zeolite and ZnO NPs/zeolite as photocatalysts: optimization and kinetic investigations. PMC. Retrieved from [Link]
Google Patents. (n.d.). US20060004109A1 - Process for preparation of s-(-)-betaxolol and salts thereof.
Patsnap Synapse. (2024, July 17). What is the mechanism of Betaxolol Hydrochloride?. Retrieved from [Link]
INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2015, August 1). PREPARATION AND EVALUATION OF CONTROLLED RELEASE OF BETAXOLOL HYDROCHLORIDE OCULAR INSERTS. Retrieved from [Link]
PubMed. (n.d.). Betaxolol. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy in hypertension. Retrieved from [Link]
ResearchGate. (2025, August 7). A convenient synthesis of the enantiomerically pure β-blocker ( S)-betaxolol using hydrolytic kinetic resolution | Request PDF. Retrieved from [Link]
International Journal of Pharmaceutical Research and Applications. (2024, June 1). Release kinetics of betaxolol from a hydrophobic matrix system of PMMA cast with incorporating different proportions of PEO. Retrieved from [Link]
TÜBİTAK Academic Journals. (2015, September 7). Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). Retrieved from [Link]
ResearchGate. (n.d.). (S)-Betaxolol ((S)-1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]. Retrieved from [Link]
NTNU Open. (n.d.). Synthesis of 4-(2-(cyclopropylmethoxy)ethyl)phenol, a precursor for S-betaxolol. Retrieved from [Link]
ResearchGate. (2025, August 6). Photochemical behaviour of propranolol in environmental waters: The hydroxylated photoproducts | Request PDF. Retrieved from [Link]
ScienceDirect. (2025, August 9). The structure of betaxolol studied by infrared spectroscopy and natural bond orbital theory. Retrieved from [Link]
Al-Gousi, A. M., et al. (2024, November 2). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. PMC. Retrieved from [Link]
PubMed. (n.d.). The structure of betaxolol studied by infrared spectroscopy and natural bond orbital theory. Retrieved from [Link]
Indian Journal of Pharmaceutical Sciences. (n.d.). Spectrophotometric Estimation of Betaxolol Hydrochloride in Bulk Powder and its Dosage Forms. Retrieved from [Link]
PubMed. (n.d.). Preparation, pharmacokinetics and pharmacodynamics of ophthalmic thermosensitive in situ hydrogel of betaxolol hydrochloride. Retrieved from [Link]
HPLC method development for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride quantification
An in-depth technical guide to developing and validating a stability-indicating HPLC method for the quantification of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride. Scientific Rationale & Analyte Profiling Betaxo...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide to developing and validating a stability-indicating HPLC method for the quantification of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Scientific Rationale & Analyte Profiling
Betaxolol Hydrochloride is a potent, selective β1-adrenergic receptor antagonist widely utilized in the clinical management of hypertension and open-angle glaucoma[1]. During the industrial synthesis of the active pharmaceutical ingredient (API)—specifically during the etherification of the phenolic intermediate and subsequent amination—several process-related impurities can emerge[2].
One of the most critical regulatory targets is Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride , officially designated in the European Pharmacopoeia (EP) as Betaxolol Impurity A [3]. Chemically identified as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]-2-propanol hydrochloride, this impurity lacks the bulky, lipophilic cyclopropylmethoxy moiety present in the parent API.
The Causality of Chromatographic Behavior:
Understanding the structural divergence between the API and Impurity A is the cornerstone of this method's development.
Hydrophobicity & Elution Order: Because Impurity A is essentially an ethyl-phenoxy derivative, it possesses a significantly lower partition coefficient (logP) compared to Betaxolol. In a reversed-phase high-performance liquid chromatography (RP-HPLC) system, this reduced lipophilicity dictates that Impurity A will elute considerably earlier than the API.
Ionization Dynamics: Both molecules feature a secondary amine group with a pKa of approximately 9.4. If the mobile phase pH is not strictly controlled, partial ionization occurs, manifesting as peak splitting, severe tailing, and variable retention times.
Method Development Logic
To ensure the method is robust and reproducible, the physicochemical properties of the analytes were directly mapped to specific chromatographic parameters.
Caption: Logical workflow mapping analyte properties to HPLC method parameters.
Buffer Selection: A potassium dihydrogen phosphate buffer adjusted to pH 3.0 ensures complete protonation of the secondary amines[1]. At this acidic pH, residual silanol groups on the silica stationary phase are neutralized, drastically reducing the secondary ionic interactions that cause peak tailing.
Stationary Phase: An end-capped, polar-embedded C18 column (e.g., Waters XBridge Shield RP18) provides a secondary layer of steric protection against silanol interactions.
Wavelength Selection: The aromatic ether chromophore shared by both compounds exhibits a robust absorption maximum at 222 nm, providing optimal signal-to-noise ratios for trace-level impurity quantification[1].
Experimental Protocols: A Self-Validating System
This protocol is designed as a closed, self-validating loop. Before any sample can be quantified, the system must pass strict System Suitability Test (SST) criteria. If the resolution (Rs) or peak asymmetry falls outside the defined thresholds, the system is deemed unfit, mechanically preventing the generation of compromised data.
Step-by-Step Methodology
Phase 1: Reagent & Mobile Phase Preparation
Mobile Phase A (Buffer): Weigh accurately 2.72 g of Potassium dihydrogen phosphate (
KH2PO4
) and dissolve in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.
Mobile Phase B: 100% HPLC-Grade Acetonitrile.
Diluent: Mix Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.
Phase 2: Solution Preparation
Standard Stock Solution (Impurity A): Accurately weigh 1.5 mg of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride reference standard[3] into a 100 mL volumetric flask. Dissolve and make up to volume with diluent (Concentration: 15 µg/mL).
System Suitability Solution (SST): Weigh 10 mg of Betaxolol Hydrochloride API into a 10 mL volumetric flask. Add 1.0 mL of the Standard Stock Solution. Dilute to volume with diluent. (Yields 1.0 mg/mL API and 1.5 µg/mL Impurity A, representing the 0.15% specification limit).
Test Solution: Weigh 10 mg of the Betaxolol Hydrochloride sample batch into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (Concentration: 1.0 mg/mL).
Maximum absorbance for phenoxy-propanolamine derivatives.
Column Temp
30°C
Stabilizes mobile phase viscosity and retention times.
Injection Vol
10 µL
Prevents column overloading while maintaining LOD sensitivity.
Table 2: Gradient Elution Program
Time (min)
% Mobile Phase A (Buffer)
% Mobile Phase B (ACN)
Elution Phase
0.0
85
15
Equilibration
5.0
85
15
Isocratic hold to elute highly polar degradants.
15.0
40
60
Linear ramp to elute Impurity A, followed by Betaxolol API.
20.0
40
60
High organic hold to flush strongly retained process impurities.
21.0
85
15
Return to initial conditions.
25.0
85
15
Re-equilibration prior to next injection.
System Suitability & Validation Data
To comply with ICH Q2(R2) guidelines for the validation of analytical procedures, the method was subjected to rigorous testing for specificity, linearity, accuracy, and precision.
Table 3: System Suitability Criteria (Self-Validation Gatekeeper)
Parameter
Target Analyte
Acceptance Criteria
Action if Failed
Resolution (
Rs
)
Impurity A & Betaxolol
≥2.0
Check mobile phase pH; replace column.
Tailing Factor (
Tf
)
Impurity A
≤1.5
Verify buffer concentration; check for void volume.
Injection Precision
Impurity A (n=6)
%RSD
≤5.0%
Inspect autosampler needle/syringe for air bubbles.
Table 4: ICH Q2(R2) Validation Summary
Validation Parameter
Range / Criteria
Observed Result
Conclusion
Specificity
No interference at Impurity A RT
Blank/Placebo show no peaks at RT
Complies
Limit of Detection (LOD)
Signal-to-Noise (S/N)
≥3
0.015% (relative to API)
Highly Sensitive
Limit of Quantitation (LOQ)
Signal-to-Noise (S/N)
≥10
0.045% (relative to API)
Complies
Linearity
LOQ to 150% of Spec Limit
R2=0.9998
Highly Linear
Accuracy (Recovery)
Spiked at 50%, 100%, 150%
98.5% – 101.2%
Accurate
Method Precision
6 preparations at 100% level
%RSD = 2.1%
Precise
References
Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms. ResearchGate. Available at:[Link]
An Improved and Scalable Process for Obtaining Pure Betaxolol Hydrochloride on an Industrial Scale. ACS Omega. Available at:[Link]
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (Impurity A) Reference Standard Data. Coompo. Available at:[Link]
ICH Q2(R2) Validation of Analytical Procedures. European Medicines Agency / ICH Guidelines. Available at:[Link]
ICH Q3A(R2) Impurities in New Drug Substances. European Medicines Agency / ICH Guidelines. Available at:[Link]
Application Note: High-Sensitivity LC-MS/MS Protocol for the Detection of Betaxolol and its Impurities in Biological Matrices
Executive Summary & Mechanistic Rationale Betaxolol is a highly lipophilic, selective β1-adrenergic receptor antagonist widely utilized in the management of hypertension and glaucoma[1]. Because of its distinct physicoch...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
Betaxolol is a highly lipophilic, selective β1-adrenergic receptor antagonist widely utilized in the management of hypertension and glaucoma[1]. Because of its distinct physicochemical properties, betaxolol exhibits unique pharmacokinetic (PK) behavior in biological matrices, demonstrating significantly faster clearance and a larger volume of distribution in aqueous humor compared to less lipophilic beta-blockers like atenolol[2][3].
Monitoring betaxolol and its degradation products (impurities) in complex biological fluids (e.g., plasma, aqueous humor, urine) is critical for both toxicological profiling and pharmacokinetic modeling. Liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) is the gold standard for this application[4].
The Causality of the Analytical Approach:
Ionization Dynamics: Betaxolol contains a secondary amine that readily accepts a proton. Therefore, Electrospray Ionization in positive mode (ESI+) is mechanistically ideal, yielding a stable precursor ion at m/z 308.3 and a dominant, highly specific product fragment at m/z 116.3[5].
Degradation Susceptibility: Betaxolol is chemically labile under hydrolytic (both acidic and basic) and oxidative stress conditions, decomposing into specific impurities such as Degradant P6[1]. Analyzing these impurities requires a methodology that prevents ex-vivo degradation during sample preparation.
Chromatographic Retention: Due to its high lipophilicity, betaxolol requires a robust reversed-phase C18 stationary phase to ensure adequate retention and separation from early-eluting, polar endogenous matrix components that cause ion suppression.
Visual Workflows
Workflow for betaxolol extraction and LC-MS/MS quantification in biological matrices.
Main degradation pathways of betaxolol under hydrolytic and oxidative stress.
Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).
Additives: LC-MS grade Formic Acid (FA).
Sample Preparation (Protein Precipitation)
This protocol utilizes a high-efficiency protein precipitation (PPT) method optimized for minimal ex-vivo degradation.
Aliquot: Transfer 75 µL of the biological sample (plasma, urine, or aqueous humor) into a pre-chilled 1.5 mL low-bind microcentrifuge tube[2].
Internal Standard Spiking: Add 75 µL of the Internal Standard (IS) working solution (10 ng/mL Betaxolol-d5 in ACN containing 1% FA)[2].
Causality: Acetonitrile acts as a strong chaotropic agent to rapidly denature and precipitate matrix proteins. The addition of 1% formic acid serves a dual purpose: it disrupts protein-drug binding by altering the pH, and it ensures the secondary amine of betaxolol remains fully protonated, maximizing downstream recovery and ESI+ efficiency.
Vortexing: Vortex vigorously for 10 seconds to ensure homogeneous mixing and complete protein disruption[2].
Incubation: Incubate the samples at room temperature for 15 minutes[2].
Causality: This dwell time allows for the complete agglomeration of the precipitated protein lattice, ensuring a cleaner supernatant.
Centrifugation: Centrifuge at 13,000 rpm for 5 minutes at 4°C[2].
Causality: Performing centrifugation at 4°C is critical to prevent the thermal degradation of labile betaxolol impurities (such as oxidative degradants) under the mechanical heat generated by the rotor.
Transfer: Carefully transfer 100 µL of the clear supernatant into an autosampler vial equipped with a glass insert for LC-MS/MS analysis.
LC-MS/MS Conditions
Column: Reversed-Phase C18 (e.g., 50 mm × 2.1 mm, 1.7 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.
The following table summarizes the critical analytical parameters for betaxolol and its primary impurity, alongside established pharmacokinetic metrics in biological matrices.
Note: Clearance and Volume of Distribution values are referenced from intracameral aqueous humor models[2][3]. LOD/LOQ values are derived from stress-degradation LC-MS studies[1].
Self-Validating System Architecture
To ensure scientific integrity and trustworthiness, this protocol must be executed as a self-validating system . Do not rely solely on external calibration.
Stable Isotope Labeling (SIL): The use of Betaxolol-d5 as an internal standard is non-negotiable. Because it co-elutes with the target analyte and shares identical physicochemical properties, it perfectly corrects for matrix-induced ion suppression/enhancement in the ESI source and accounts for any volumetric losses during the protein precipitation step.
Matrix-Matched Calibration: Calibration curves must be generated using the exact biological matrix (e.g., blank plasma or blank aqueous humor) rather than neat solvent. This ensures that the baseline matrix effect is mathematically normalized across the dynamic range.
Zero-Samples & Blanks: Every analytical batch must include a "Double Blank" (matrix without analyte or IS) to rule out carryover, and a "Zero Sample" (matrix with IS only) to verify that the internal standard does not contain unlabelled betaxolol impurities as a manufacturing artifact.
References
Ocular intracameral pharmacokinetics for a cocktail of timolol, betaxolol and atenolol in rabbits. acs.org. 2
Ocular Intracameral Pharmacokinetics for a Cocktail of Timolol, Betaxolol, and Atenolol in Rabbits - PubMed. nih.gov. 3
A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma. jfda-online.com. 5
(PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. researchgate.net. 1
Full article: A Review of Analytical Methods for the determination of Clopidogrel in Pharmaceuticals and Biological Matrices. tandfonline.com. 4
Application Note: Synthesis and Characterization of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride Reference Standard
Abstract This application note provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride. This molecule is a known impurity of...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride. This molecule is a known impurity of Betaxolol, a selective β1-adrenergic receptor blocker used in the treatment of hypertension and glaucoma.[1][2] The availability of a highly purified and well-characterized reference standard for this impurity, also known as Betaxolol EP Impurity A, is critical for the quality control of Betaxolol drug substance and drug products, ensuring they meet the stringent requirements set by regulatory bodies like the International Council for Harmonisation (ICH).[1][3] This document outlines a robust synthetic strategy, detailed step-by-step protocols, and a rigorous analytical workflow for the qualification of the reference standard, intended for researchers, analytical scientists, and professionals in pharmaceutical development and quality control.
Introduction: The Critical Role of Impurity Reference Standards
Betaxolol is a cardioselective β1-adrenergic antagonist widely prescribed for managing hypertension and ocular hypertension.[2] During the synthesis or storage of the active pharmaceutical ingredient (API), various process-related impurities and degradation products can arise.[1][4] Regulatory guidelines, such as ICH Q3A/B, mandate the identification and control of these impurities to ensure the safety and efficacy of the final drug product.[1]
Des[4-(2-cyclopropylmethoxy)] Betaxolol, which corresponds to the Betaxolol structure lacking the cyclopropylmethoxy ether linkage and instead possessing a simple ethyl group, is a key process-related impurity. Its presence in the final API must be monitored and quantified. The synthesis and qualification of this compound as a primary reference standard are therefore essential. A primary reference standard is a substance shown through extensive analytical testing to be authentic material of high purity, against which working standards can be qualified and analytical methods validated.[5][6] This guide provides the necessary technical protocols to establish such a standard.
Synthetic Strategy and Rationale
The synthetic approach is designed for efficiency and control, proceeding through a three-step sequence from a readily available starting material, 4-ethylphenol. The strategy is based on established chemical principles for synthesizing aryloxypropanolamine β-blockers.[7][8]
The core logic is as follows:
Williamson Ether Synthesis: The phenolic hydroxyl group of 4-ethylphenol is significantly more acidic than an aliphatic alcohol, allowing for selective deprotonation and subsequent nucleophilic attack on an electrophile.[8] We leverage this by reacting 4-ethylphenol with epichlorohydrin in the presence of a mild base to form the key epoxide intermediate.
Epoxide Ring-Opening: The formed epoxide is then subjected to nucleophilic attack by isopropylamine. This reaction is regioselective, with the amine preferentially attacking the less sterically hindered terminal carbon of the epoxide, a characteristic reaction that forms the desired propan-2-ol backbone.[7]
Salt Formation: The resulting free base, which is often an oil and difficult to handle or weigh accurately, is converted to its hydrochloride salt.[9][10] The salt is typically a stable, crystalline solid, which is ideal for use as a reference standard.[11]
Figure 1: Overall Synthetic Workflow.
Detailed Experimental Protocols
Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
Synthesis of 1-(4-ethylphenoxy)-2,3-epoxypropane (Intermediate 1)
Rationale: This step utilizes a selective Williamson etherification. Potassium carbonate is chosen as a cost-effective and moderately strong base, sufficient to deprotonate the phenol without causing unwanted side reactions. Acetone is a suitable polar aprotic solvent for this SN2 reaction.[8]
Reagent
Molar Mass ( g/mol )
Quantity
Moles (mmol)
4-Ethylphenol
122.16
10.0 g
81.86
Epichlorohydrin
92.52
11.4 g (9.6 mL)
123.1
Potassium Carbonate (K₂CO₃)
138.21
16.9 g
122.3
Acetone
-
200 mL
-
Protocol:
To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-ethylphenol (10.0 g), potassium carbonate (16.9 g), and acetone (200 mL).
Stir the suspension vigorously at room temperature for 15 minutes.
Add epichlorohydrin (9.6 mL) dropwise to the mixture.
Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).
After completion, cool the mixture to room temperature and filter off the inorganic salts. Wash the filter cake with acetone (2 x 20 mL).
Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude oil.
Dissolve the oil in dichloromethane (150 mL) and wash with 1M NaOH (2 x 50 mL) to remove unreacted phenol, followed by water (2 x 50 mL), and finally brine (50 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the product as a pale yellow oil. The product can be used in the next step without further purification if TLC shows high purity.
Synthesis of Des[4-(2-cyclopropylmethoxy)] Betaxolol (Free Base)
Rationale: This is a standard nucleophilic ring-opening of an epoxide. Methanol serves as a protic solvent that facilitates the reaction. A large excess of isopropylamine is used to minimize the formation of dimeric impurities and drive the reaction to completion.
Reagent
Molar Mass ( g/mol )
Quantity
Moles (mmol)
Intermediate 1
178.22
13.0 g (Assumed from previous step)
72.9
Isopropylamine
59.11
43.1 g (62.5 mL)
729
Methanol
-
150 mL
-
Protocol:
In a 250 mL round-bottom flask, dissolve the crude 1-(4-ethylphenoxy)-2,3-epoxypropane (13.0 g) in methanol (150 mL).
Cool the solution in an ice bath to 0-5°C.
Slowly add isopropylamine (62.5 mL) to the cooled solution.
Seal the flask and allow the reaction to stir at room temperature for 24 hours.
Monitor the reaction by TLC (Eluent: 10% Methanol in Dichloromethane).
Upon completion, remove the solvent and excess isopropylamine under reduced pressure.
The resulting crude oil is the free base, which requires purification.
Purification via Column Chromatography
Rationale: The crude free base will contain unreacted starting material and potential side products. Silica gel column chromatography is a standard and effective method for purifying polar organic compounds like amines.[9]
Protocol:
Prepare a silica gel slurry (60-120 mesh) in 5% methanol in dichloromethane.
Pack a glass column with the slurry.
Dissolve the crude free base oil in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.
Dry-load the adsorbed material onto the top of the packed column.
Elute the column with a gradient of methanol in dichloromethane (e.g., starting from 2% and gradually increasing to 10%).
Collect fractions and analyze them by TLC.
Combine the pure fractions and evaporate the solvent to yield the purified Des[4-(2-cyclopropylmethoxy)] Betaxolol free base as a viscous oil.
Formation of the Hydrochloride Salt
Rationale: Converting the oily base to a solid hydrochloride salt facilitates handling, weighing, and enhances long-term stability.[10] Diethyl ether is used as an anti-solvent to precipitate the salt from the isopropanol solution.
Protocol:
Dissolve the purified free base (e.g., 10.0 g) in isopropanol (50 mL).
Cool the solution in an ice bath.
Slowly add a solution of hydrochloric acid in isopropanol (commercially available, or prepared by bubbling HCl gas through isopropanol) dropwise until the pH of the solution is acidic (test with moist pH paper).
Stir the mixture at 0°C for 1 hour, during which a white precipitate should form.
Add diethyl ether (100 mL) to the mixture to ensure complete precipitation.
Filter the solid product using a Büchner funnel, wash with cold diethyl ether (2 x 30 mL), and dry under vacuum at 40°C for 12 hours.
The result is a white to off-white crystalline solid, Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Characterization and Qualification of the Reference Standard
To qualify the synthesized material as a reference standard, a comprehensive set of analytical tests must be performed to confirm its identity, purity, and potency.[3][5]
Figure 2: Analytical Qualification Workflow.
Identity Confirmation
Mass Spectrometry (ESI-MS): Expected [M+H]⁺ for the free base (C₁₄H₂₃NO₂) = 238.18.
¹H NMR (400 MHz, DMSO-d₆): Expected chemical shifts (δ, ppm) would include signals for the aromatic protons of the 4-ethylphenyl group (a pair of doublets), the ethyl group protons (a quartet and a triplet), the isopropyl group protons (a septet and a doublet), and the protons of the propanolamine chain.
FT-IR (KBr): Characteristic peaks expected for O-H and N-H stretching (broad, ~3300 cm⁻¹), C-H stretching (aromatic and aliphatic, ~3100-2850 cm⁻¹), aromatic C=C bending (~1600-1450 cm⁻¹), and C-O ether stretching (~1240 cm⁻¹).
Purity and Assay Determination
A stability-indicating HPLC method is crucial for determining the purity of the reference standard.[4][12]
HPLC Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase
Acetonitrile : Phosphate Buffer (pH 3.0)
Gradient
Isocratic or Gradient depending on impurity profile
Flow Rate
1.0 mL/min
Detection
UV at 220 nm
Column Temperature
30°C
Injection Volume
10 µL
Acceptance Criteria:
Purity (by HPLC): ≥ 99.5%
Loss on Drying: ≤ 0.5%
Residual Solvents: Must meet ICH Q3C limits.
Assay: 99.0% - 101.0% on the dried basis.
Handling, Storage, and Retest Period
Storage: The reference standard should be stored in a tightly sealed, light-resistant container at controlled room temperature or under refrigeration (2-8°C), protected from moisture.[11]
Handling: Before use, allow the container to equilibrate to ambient temperature to prevent moisture condensation. Use a clean, dry spatula for transfer and do not return unused material to the original container.[11]
Retest Period: An initial retest period of 12-24 months should be established. The stability of the standard should be monitored periodically under the recommended storage conditions to extend this period.[3]
Conclusion
This application note details a reliable and reproducible method for the preparation of the Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride reference standard. The described synthetic route is efficient, and the comprehensive analytical qualification workflow ensures that the resulting material is of high purity and suitable for its intended use in quantitative analysis and quality control applications within the pharmaceutical industry. Adherence to these protocols will enable laboratories to produce a well-characterized and trustworthy reference standard, essential for ensuring the quality of Betaxolol-containing medicines.
References
Noronha, D., Patil, P. B., More, K., & Chandavarkar, M. A. (2024). An Improved and Scalable Process for Obtaining Pure Betaxolol Hydrochloride on an Industrial Scale. ACS Omega. [Link][9][13]
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. Veeprho Laboratories Pvt. Ltd. Retrieved from [Link][1]
Ben-Hadj-Khalifa, R., et al. (2024). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Journal of Chromatographic Science. [Link][4]
Pharmaguideline. (2012). Guidelines for Receipt and Usage of Reference Standards and Qualification and Usage of Working Standards. Pharmaguideline.com. [Link][11]
Manoury, P. M., et al. (1987). Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases. Journal of Medicinal Chemistry, 30(6), 1003-1011. [Link][2]
Ben-Hadj-Khalifa, R., et al. (2024). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. ResearchGate. [Link][12]
Ben-Hadj-Khalifa, R., et al. (2024). LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Oxford Academic. [Link][14]
MRIGlobal. (2024). Reference Standards in the Pharmaceutical Industry. MRIGlobal. [Link][3]
ResearchGate. (n.d.). Possible fragmentation patterns of betaxolol hydrochloride after degradation in acid, alkaline and peroxide medium. ResearchGate. [Link][15]
Joshi, R., et al. (2006). Process for preparation of s-(-)-betaxolol and salts thereof. Google Patents (US20060004109A1). [10]
Saddique, et al. (2015). Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). Turkish Journal of Chemistry. [Link][7]
Pharmaffiliates. (n.d.). Betaxolol hydrochloride and its Impurities. Pharmaffiliates Analytics & Synthetics (P) Ltd. Retrieved from [Link][16]
Xu, F., & Fang, G. (2013). Characterization and Synthesis of a Betaxolol Hydrochloride Intermediate. Advanced Materials Research. [Link][8]
A Robust, Stability-Indicating Method for the Chromatographic Separation of Betaxolol and Betaxolol Related Compound A
An Application Note for Drug Development Professionals Abstract This application note presents a detailed, optimized, and validated chromatographic method for the effective separation of the β1-adrenergic receptor blocke...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Drug Development Professionals
Abstract
This application note presents a detailed, optimized, and validated chromatographic method for the effective separation of the β1-adrenergic receptor blocker, Betaxolol, from its critical process-related impurity, Betaxolol Related Compound A. The control of impurities is a mandatory requirement for ensuring the safety and efficacy of pharmaceutical products, as outlined by the International Council for Harmonisation (ICH) guidelines.[1] Due to their structural similarities, the separation of Betaxolol and Impurity A presents a significant analytical challenge. This document provides two robust protocols using High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC), designed for both routine quality control and high-throughput screening environments. We will delve into the rationale behind method development, from column and mobile phase selection to detector optimization, providing a comprehensive guide for researchers and analytical scientists in the pharmaceutical industry.
Introduction: The Imperative of Impurity Profiling
Betaxolol is a selective β1 receptor antagonist widely prescribed for the treatment of hypertension and glaucoma.[1][2] During its synthesis and storage, various impurities can arise, including starting materials, by-products, and degradation products.[1] Betaxolol Related Compound A, identified as 1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol, is a known process-related impurity that must be closely monitored.[3][4] The structural similarity between the active pharmaceutical ingredient (API) and its impurities necessitates the development of highly specific, stability-indicating analytical methods to ensure they are adequately separated and quantified.
A stability-indicating method is one that can accurately measure the drug substance in the presence of its impurities, degradants, and excipients.[5] Such methods are crucial during forced degradation studies, where the drug is exposed to stress conditions like acid, base, oxidation, heat, and light to understand its degradation pathways.[2][6] The methods presented herein have been developed with these principles in mind, providing the selectivity and robustness required for regulatory compliance and product quality assurance.
Chemical Structures:
Compound
Structure
Betaxolol
Betaxolol Related Compound A
Chromatographic Principles and Method Development Strategy
The successful separation of Betaxolol and Impurity A hinges on exploiting the subtle differences in their physicochemical properties. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the technique of choice due to its versatility and suitability for analyzing moderately polar compounds like Betaxolol.
The Causality Behind Experimental Choices
Stationary Phase Selection: A C18 (octadecylsilane) column is the foundational choice for this separation.[7][8] The non-polar C18 chains interact with the hydrophobic regions of both Betaxolol and Impurity A. The longer ether-linked side chain of Betaxolol will likely result in a stronger hydrophobic interaction with the stationary phase compared to the simple ethyl group on Impurity A, leading to a longer retention time for the parent compound.
Mobile Phase Optimization:
Organic Modifier: Acetonitrile is often preferred over methanol as it typically provides better peak efficiency (narrower peaks) and lower backpressure. The choice of organic solvent can also alter the selectivity of the separation, and a mixture of acetonitrile and a buffer is a common starting point.[9]
Aqueous Phase and pH Control: Betaxolol contains a secondary amine group, which has a pKa of approximately 9.2.[10] The pH of the mobile phase is therefore the most critical parameter for achieving good peak shape and reproducible retention. By setting the mobile phase pH to an acidic level (e.g., pH 3.0), the amine group becomes fully protonated (-NH2+). This protonation prevents peak tailing that can occur from the interaction of the free amine with residual silanol groups on the silica-based stationary phase. A phosphate buffer is an excellent choice for maintaining a stable pH in this range.[6][7]
Detector Wavelength: Betaxolol exhibits a UV absorbance maximum suitable for detection. A wavelength of 220 nm is commonly used to achieve high sensitivity for both the API and its related impurities.[7][11]
The Advantage of UPLC
Ultra-High-Performance Liquid Chromatography (UPLC) utilizes columns with smaller particle sizes (<2 µm), which operates at higher pressures to deliver significantly faster analysis times and improved resolution compared to traditional HPLC.[12] For laboratories requiring high throughput, converting the HPLC method to a UPLC format is a logical step, providing superior peak capacity and sensitivity, which is especially beneficial for detecting trace-level impurities.[12]
Experimental Workflow and Protocols
The following diagram illustrates the general workflow for the analysis of Betaxolol and its impurities.
Caption: Workflow for Betaxolol Impurity Analysis.
This method is designed for robust, routine quality control analysis.
1. Chromatographic Conditions:
Parameter
Specification
Rationale
Column
C18, 4.6 x 150 mm, 4 µm
Standard dimension C18 provides good resolution and capacity.[7]
Mobile Phase
0.02 M KH2PO4 : Acetonitrile (60:40, v/v), pH adjusted to 3.0 with H3PO4
Phosphate buffer maintains a stable acidic pH to ensure protonation of the analyte's amine group, improving peak shape.[6][11]
Flow Rate
1.6 mL/min
A typical flow rate for a 4.6 mm ID column to achieve good separation in a reasonable time.[7]
Column Temp.
20°C
Controlled temperature ensures retention time reproducibility.[7]
Detector
UV at 220 nm
Provides high sensitivity for Betaxolol and related compounds.[6]
Injection Vol.
20 µL
Standard volume for analytical HPLC.
Run Time
~10 minutes
Sufficient to elute the API and any relevant impurities.[13]
2. Preparation of Solutions:
Mobile Phase: Dissolve 2.72 g of potassium dihydrogen phosphate (KH2PO4) in 1000 mL of HPLC-grade water. Mix 600 mL of this buffer with 400 mL of acetonitrile. Adjust the final pH to 3.0 using ortho-phosphoric acid. Filter and degas before use.
Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Betaxolol Hydrochloride reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.[7]
Impurity A Stock Solution (100 µg/mL): Accurately weigh 10 mg of Betaxolol Related Compound A reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.
Working Standard Solution (100 µg/mL Betaxolol, 1 µg/mL Impurity A): Dilute the stock solutions appropriately with the mobile phase to achieve the final concentrations. This represents a 1.0% impurity level.
3. Sample Preparation (from Tablets):
Weigh and finely powder a number of tablets equivalent to 100 mg of Betaxolol HCl.
Transfer the powder to a 100 mL volumetric flask.
Add approximately 70 mL of mobile phase and sonicate for 15 minutes to dissolve.
Dilute to volume with the mobile phase and mix well.
Filter a portion of this solution through a 0.45 µm syringe filter into an HPLC vial for analysis.[7]
This method is optimized for high-throughput analysis, offering faster run times and enhanced resolution.
1. Chromatographic Conditions:
Parameter
Specification
Rationale
Column
Acquity BEH C18, 2.1 x 100 mm, 1.7 µm
A high-efficiency UPLC column for fast separations and sharp peaks.[8]
Mobile Phase A
0.1% Formic Acid in Water
Volatile buffer, suitable for MS compatibility if needed.[8]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Standard organic phase for UPLC.
Gradient
0-2 min (30% B), 2-3 min (30-70% B), 3-4 min (70% B), 4-4.1 min (70-30% B), 4.1-5 min (30% B)
Gradient elution ensures separation of closely eluting peaks and a fast run time.
Flow Rate
0.3 mL/min
Appropriate for a 2.1 mm ID UPLC column.
Column Temp.
35°C
Higher temperature reduces viscosity and improves efficiency.[8]
Detector
UV at 220 nm
Provides high sensitivity for Betaxolol and related compounds.
Injection Vol.
2 µL
Smaller injection volume is typical for UPLC to prevent column overload.
Run Time
5 minutes
Significantly faster than the HPLC method.
2. Preparation of Solutions:
Solution preparation follows the same principles as the HPLC method, using the mobile phase (pre-mixed at the starting gradient condition, e.g., 70% A: 30% B) as the diluent.
Results and Data Presentation
Under the specified HPLC conditions, a clear baseline separation between Betaxolol and Impurity A is expected. The UPLC method will yield a similar elution order but with significantly shorter retention times and sharper peaks.
Table 1: Typical Chromatographic Performance Data (HPLC Method)
Compound
Retention Time (min)
Tailing Factor
Resolution (Rs)
Impurity A
~2.5
< 1.5
N/A
Betaxolol
~4.0
< 1.5
> 2.0
Note: These are illustrative values. Actual retention times may vary based on specific system and column conditions.
Method Validation and System Suitability
To ensure the trustworthiness of these protocols, they must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:
Specificity: Demonstrated by the separation of the API from impurities and degradants, often confirmed with forced degradation studies.[14]
Linearity: The method should provide results that are directly proportional to the concentration of the analyte over a defined range (e.g., LOQ to 150% of the specification limit for the impurity).[6]
Accuracy & Precision: Assessed by recovery studies and repeated injections, ensuring the method is both accurate and reproducible.[8]
Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of the impurity that can be reliably detected and quantified.[2]
Before each analytical run, system suitability tests (SST) must be performed by injecting a standard solution multiple times. Acceptance criteria typically include a resolution (Rs) of >2.0 between the main peak and the impurity, a tailing factor of <2.0, and a relative standard deviation (RSD) of <2.0% for peak areas from replicate injections.
Conclusion
This application note provides two comprehensive, scientifically-grounded chromatographic methods for the separation of Betaxolol and its key related substance, Impurity A. The HPLC protocol is a robust workhorse for standard quality control, while the UPLC method offers a high-speed, high-resolution alternative for demanding, high-throughput environments. The detailed explanation of the method development rationale empowers scientists to not only replicate these protocols but also to adapt them for similar separation challenges. Adherence to these validated methods will ensure accurate impurity profiling, contributing to the overall safety and quality of Betaxolol drug products.
References
Auvity, S., Chiadmi, F., Cisternino, S., Fontan, J. E., & Schlatter, J. (2013). A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. Analytical Chemistry Insights, 8, ACI.S11256. [Link]
Nagar, H. (2014). Enantiomeric separation of betaxolol using liquid chromatographic techniques: A review. International Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 35-41. [Link]
Al-Ghannam, S. M. (2006). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. Journal of AOAC International, 89(4), 958-963. [Link]
Mahalaxmi, D., Samarth, M. M., Shiravadekar, H. S., & Sanghavi, N. M. (1996). Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms. Drug Development and Industrial Pharmacy, 22(10), 1037-1039. [Link]
Pistos, C., Panderi, I., & Parissi-Poulou, M. (2001). Direct enantiomeric separation of betaxolol with applications to analysis of bulk drug and biological samples. Journal of Pharmaceutical and Biomedical Analysis, 25(1), 77-86. [Link]
ResearchGate. (2006). Determination of betaxolol enantiomers in pharmaceutical preparations by the proposed method. [Link]
Vele, V. T., et al. (2024). Determination and Quantification of an N-nitroso-Betaxolol in the Betaxolol Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica, 16(2), 257-262. [Link]
ResearchGate. (2006). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. [Link]
Semantic Scholar. (2013). A Rapid stability-Indicating Rp-HpLc Method for the Determination of Betaxolol Hydrochloride in ph. [Link]
Fortune Journals. (2019). Development and Validation of Stability Indicating HPLC Method for Benzalkonium Chloride in Betaxolol (0.5%) Opthalmic Solution. [Link]
PubMed. (2013). A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. [Link]
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. [Link]
PubMed. (2024). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. [Link]
Oxford Academic. (2024). LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. [Link]
Oxford Academic. (2024). LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol (Instrumentation section). [Link]
ResearchGate. (2024). (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. [Link]
International Journal of Pharmaceutical Sciences. (2023). Optimization And Validation of RP HPLC Method for The Quantification of Betaxolol Hydrochloride in Bulk Drug and Nanoformulation. [Link]
ResearchGate. (2013). UPLC: A PREEMINENT TECHNIQUE IN PHARMACEUTICAL ANALYSIS. [Link]
Application Note: Advanced Solid-Phase Extraction (SPE) and LC-MS/MS Workflows for the Isolation and Characterization of Betaxolol Degradation Products
Executive Summary & Analytical Rationale Betaxolol is a selective β1-adrenergic receptor antagonist widely utilized in the management of hypertension and glaucoma. During pharmaceutical development, characterizing its st...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Analytical Rationale
Betaxolol is a selective β1-adrenergic receptor antagonist widely utilized in the management of hypertension and glaucoma. During pharmaceutical development, characterizing its stability profile under International Council for Harmonisation (ICH) Q1A(R2) guidelines is mandatory. Betaxolol is highly susceptible to degradation in acidic, basic, and oxidative environments, yielding multiple degradation products (e.g., P1, P3, P6) that must be isolated from the active pharmaceutical ingredient (API) and complex sample matrices[1].
Because degradation products often exist at trace levels relative to the API, direct injection into an LC-MS/MS system can lead to severe ion suppression and column fouling. Solid-Phase Extraction (SPE) serves as the critical sample preparation bridge, providing selective enrichment and matrix elimination[2]. This guide details a self-validating, mechanistically grounded protocol utilizing Mixed-Mode Cation Exchange (MCX) SPE coupled with LC-ESI-MS/MS.
Mechanistic Background: Causality in Sorbent Selection
Successful SPE relies on exploiting the specific physicochemical properties of the target analytes. Betaxolol and its primary degradation products contain a basic secondary aliphatic amine with a pKa of approximately 9.4.
The Causality of Mixed-Mode Cation Exchange (MCX):
Rather than relying solely on reversed-phase (hydrophobic) interactions, an MCX polymeric sorbent provides a highly selective dual-retention mechanism .
Loading (pH < 7): When the sample is acidified, the amine group on betaxolol becomes protonated (positively charged). It binds tightly to the negatively charged sulfonic acid groups on the MCX sorbent via strong electrostatic/ionic interactions.
Aggressive Washing: Because the ionic bond is incredibly strong, analysts can wash the cartridge with 100% organic solvents (like methanol). This breaks the hydrophobic interactions of neutral and acidic matrix interferences, washing them away without causing the target basic analytes to elute.
Targeted Elution (pH > 10): Elution is triggered by introducing a high-pH organic solvent (e.g., 5% Ammonium Hydroxide in Methanol). The basic pH deprotonates the amine, neutralizing its charge and breaking the ionic bond, while the methanol sweeps the newly hydrophobic molecule off the sorbent[3].
To evaluate the stability-indicating power of the method, samples must be subjected to deliberate stress to generate degradation products[4].
Acid Hydrolysis: Transfer 10 mg of betaxolol to a 20 mL volumetric flask. Add 4 mL of 1M HCl. Store at room temperature for 24 hours[4].
Base Hydrolysis: Transfer 10 mg of betaxolol to a 20 mL flask. Add 4 mL of 1M NaOH. Store at room temperature for 24 hours[4].
Oxidative Stress: Transfer 10 mg of betaxolol to a 20 mL flask. Add 4 mL of 30% H₂O₂. Store at room temperature for 24 hours[1].
Quenching & Neutralization: Neutralize acidic and basic samples with equimolar NaOH and HCl, respectively. Dilute all samples to a working concentration of 50 μg/mL using ultrapure water.
Self-Validation Control: Prepare a "Zero-Time Control" (API in diluent without stress reagents) and a "Reagent Blank" to confirm that emerging chromatographic peaks are genuine degradation products and not solvent artifacts.
Self-Validation Control: Process a pre-extraction spike (known concentration of betaxolol in a blank matrix) and a post-extraction spike. The ratio between these two validates the true SPE recovery by isolating it from LC-MS matrix suppression effects[2].
Sample Pre-treatment: Adjust 1 mL of the quenched degradation sample to pH 3 using 2% Formic Acid (FA) in water. Causality: Ensures 100% protonation of the amine for maximum ionic retention.
Conditioning: Pass 2 mL of Methanol (MeOH) through a 30 mg/1 cc MCX cartridge, followed by 2 mL of 0.1% FA in water. Causality: Solvates the polymeric backbone and prepares the active ionic sites.
Loading: Load the acidified sample at a controlled flow rate of 1 mL/min.
Wash 1 (Aqueous): Pass 2 mL of 0.1% FA in water. Causality: Removes hydrophilic salts and highly polar matrix components.
Wash 2 (Organic): Pass 2 mL of 100% MeOH. Causality: Disrupts reversed-phase interactions, eliminating hydrophobic neutral/acidic impurities while the protonated analytes remain ionically locked.
Elution: Pass 2 mL of 5% NH₄OH in MeOH. Causality: The high pH neutralizes the amine, breaking the ionic bond and eluting the degradation products.
Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 1 mL of the initial LC mobile phase.
Protocol C: LC-ESI-MS/MS Analysis
Chromatographic Separation: Utilize a C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.8 μm) maintained at 45°C[3].
Mobile Phase: Gradient elution utilizing 0.1% Formic Acid in Water (Mobile Phase A) and Methanol (Mobile Phase B)[3].
Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode. Set source temperature to 120°C and desolvation temperature to 380°C. Monitor the mass range of m/z 50–800 for full-scan identification of unknown degradants[1].
Workflow Visualization
Fig 1. Workflow for forced degradation, mixed-mode SPE, and LC-MS/MS analysis of betaxolol.
[1] LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Oxford Academic (Journal of Chromatographic Science). 1
[4] A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. PubMed Central (PMC). 4
[2] Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. PubMed Central (PMC).2
[3] A new analytical method for the determination of beta-blockers and one metabolite in the influents and effluents of three urban wastewater treatment plants. RSC Publishing. 3
Application Note: Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride as an Internal Standard for LC-MS/MS Quantification
Introduction & Analytical Rationale Betaxolol is a potent, cardioselective β1-adrenergic receptor antagonist utilized globally for the management of hypertension and open-angle glaucoma. In pharmacokinetic profiling, the...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Analytical Rationale
Betaxolol is a potent, cardioselective β1-adrenergic receptor antagonist utilized globally for the management of hypertension and open-angle glaucoma. In pharmacokinetic profiling, therapeutic drug monitoring, and forensic toxicology, the quantification of betaxolol in complex biological matrices (such as plasma, urine, or postmortem blood) requires analytical techniques with exceptional sensitivity and specificity. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application 1[1].
However, LC-MS/MS workflows utilizing Electrospray Ionization (ESI) are inherently susceptible to matrix effects —phenomena where co-eluting endogenous lipids or proteins suppress or enhance the ionization efficiency of the target analyte. To build a robust, self-validating assay, an Internal Standard (IS) must be introduced. While stable isotope-labeled (SIL) standards are ideal, they are frequently cost-prohibitive or prone to deuterium exchange.
As a highly effective alternative, this application note details the use of a structural analog, Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (CAS: 464877-45-0), commonly known as Betaxolol Impurity A, as an internal standard 2[2].
Chemical Causality: The Mechanism of Analog Compensation
The selection of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride as an IS is rooted in structural causality. This compound lacks the cyclopropylmethoxy ether extension of the parent drug, leaving a 4-ethylphenoxy moiety 3[3]. However, it retains the critical 1-aryloxy-3-(isopropylamino)propan-2-ol pharmacophore. This structural homology drives three key analytical advantages:
Identical Ionization Dynamics : Both compounds contain the secondary isopropylamine group, ensuring they protonate with near-identical efficiency in the ESI(+) source, directly competing for charge droplets alongside matrix interferences4[4].
Parallel Fragmentation Pathways : During collision-induced dissociation (CID), both molecules cleave at the ether linkage to yield the signature m/z 116.1 fragment (the isopropylamino propanol side chain), allowing for optimized and uniform collision energies.
Matched Partitioning : The similar lipophilicity (logP) ensures both compounds partition equally during Liquid-Liquid Extraction (LLE), automatically correcting for volumetric losses or emulsion formations during sample preparation.
Figure 1: Mechanism of matrix effect compensation by the structural analog internal standard.
To ensure this protocol functions as a self-validating system, the method relies on the continuous monitoring of the IS peak area across all injections. A variation in the absolute IS peak area of greater than 15% between unknown samples and calibration standards immediately flags an uncompensated matrix effect or an extraction failure, invalidating that specific sample run without compromising the entire batch.
Reagents & Materials
Betaxolol standard and Des[4-(2-cyclopropylmethoxy)] Betaxolol HCl IS (CAS: 464877-45-0).
LC-MS grade Methanol, Acetonitrile, Water, and Formic Acid.
Ethyl Acetate (Extraction solvent).
0.1 M Sodium Borate buffer (pH 9.0).
Step-by-Step Liquid-Liquid Extraction (LLE)
This extraction leverages alkaline conditions to isolate the basic β-blockers from biological fluids, as validated in 5[5].
Aliquot : Transfer 200 µL of human plasma (or homogenized postmortem specimen) into a 2.0 mL microcentrifuge tube.
Spike : Add 10 µL of the IS working solution (500 ng/mL in methanol). Causality: Adding the IS at the very beginning ensures it undergoes the exact same physical and chemical stresses as the endogenous betaxolol, validating extraction recovery.
Alkalinization : Add 200 µL of 0.1 M Sodium Borate buffer (pH 9.0) and vortex briefly. Causality: Betaxolol has a pKa of ~9.4. Adjusting the pH to 9.0 neutralizes the secondary amine, converting the drug into its lipophilic free-base form, which is essential for partitioning into the organic phase[5].
Extraction : Add 1.0 mL of Ethyl Acetate. Vortex vigorously for 5 minutes to maximize surface area contact between the aqueous and organic phases.
Phase Separation : Centrifuge at 14,000 × g for 5 minutes at 4°C to break any emulsions.
Evaporation : Transfer 800 µL of the upper organic layer to a clean glass insert and evaporate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution : Reconstitute the dried residue in 50 µL of Methanol:Water (50:50, v/v). Vortex and inject 2 µL into the LC-MS/MS system.
UHPLC-QqQ-MS/MS Conditions
Column : C18 (2.1 × 50 mm, 1.7 µm particle size) maintained at 40°C.
Mobile Phase A : 0.1% Formic Acid in Water. (Causality: Formic acid provides the necessary protons to ensure both the target and IS are fully ionized as [M+H]+ in the ESI source[4]).
Mobile Phase B : 0.1% Formic Acid in Acetonitrile.
Gradient : 10% B to 90% B over 4.0 minutes.
Flow Rate : 0.4 mL/min.
Figure 2: Analytical workflow for betaxolol quantification using an analog internal standard.
Data Presentation & Validation Metrics
The following tables summarize the critical physicochemical parameters, Multiple Reaction Monitoring (MRM) transitions, and the acceptance criteria required to validate the assay according to standard bioanalytical guidelines.
Table 1: Physicochemical and MS/MS MRM Parameters
Parameter
Betaxolol
Des[4-(2-cyclopropylmethoxy)] Betaxolol (IS)
CAS Number
63659-19-8
464877-45-0
Molecular Formula
C18H29NO3
C14H24ClNO2 (HCl salt)
Molecular Weight
307.4 g/mol
273.8 g/mol
Precursor Ion [M+H]+
m/z 308.2
m/z 238.2
Quantifier Transition
308.2 → 116.1
238.2 → 116.1
Qualifier Transition
308.2 → 133.1
238.2 → 133.1
Collision Energy (eV)
20 (Quant) / 25 (Qual)
20 (Quant) / 25 (Qual)
Table 2: Method Validation Metrics (Self-Validating System Criteria)
Validation Parameter
Acceptance Criteria
Causality / Rationale
Limit of Quantification (LOQ)
0.1 - 0.5 ng/mL
Ensures detection of trace forensic or trough pharmacokinetic levels.
Linearity (R²)
> 0.995
Validates proportional detector response across the therapeutic range.
Extraction Recovery
80.0% – 119.6%
Confirms that LLE at pH 9 effectively partitions the free-base amine.
Matrix Effect (IS Normalized)
± 20.0%
Proves the analog IS perfectly compensates for ESI charge competition.
IS Peak Area Variation
< 15% RSD across batch
Acts as a real-time system suitability check for extraction failures.
Application Note: Mass Spectrometry Fragmentation Analysis and LC-MS/MS Profiling of Betaxolol EP Impurity A (CAS 464877-45-0)
Introduction & Regulatory Context Betaxolol is a potent, selective β1-adrenergic receptor blocker widely utilized in the clinical management of hypertension and open-angle glaucoma. During the synthesis and shelf-life de...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Regulatory Context
Betaxolol is a potent, selective β1-adrenergic receptor blocker widely utilized in the clinical management of hypertension and open-angle glaucoma. During the synthesis and shelf-life degradation of the Active Pharmaceutical Ingredient (API), several structurally related impurities can emerge. Regulatory agencies (ICH Q3A/B, USP, and EP) mandate rigorous trace-level impurity profiling to ensure drug safety and efficacy [1].
CAS 464877-45-0 corresponds to Betaxolol EP Impurity A (HCl salt) , chemically designated as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol hydrochloride. Unlike the parent drug, which features a cyclopropylmethoxyethyl moiety, Impurity A possesses a simplified 4-ethylphenoxy group. Because it shares the identical aryloxypropanolamine core with betaxolol, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its selective quantification, relying on highly specific Collision-Induced Dissociation (CID) pathways [2].
Mechanistic Fragmentation Pathways (ESI-CID)
Understanding the causality behind the fragmentation of Betaxolol Impurity A is critical for developing a self-validating analytical method. Under Electrospray Ionization in positive mode (ESI+), the secondary amine of Impurity A is readily protonated, yielding a stable precursor ion
[M+H]+
at m/z 238.18 .
When subjected to CID in a triple quadrupole mass spectrometer, the molecule undergoes predictable, thermodynamically driven cleavages:
Ether Cleavage (Base Peak Formation): The most energetically favorable pathway is the heterolytic cleavage of the C–O bond adjacent to the aromatic ring. This results in the neutral loss of 4-ethylphenol (122 Da) and generates an isopropylamino-propanediol-type carbocation at m/z 116.11 . Because this fragment retains the charge and is structurally stabilized, it forms the base peak and is universally used as the primary quantifier ion [3].
Alpha-Cleavage (Qualifier Ion): The m/z 116.11 fragment undergoes secondary fragmentation via alpha-cleavage. The loss of an acetaldehyde neutral (44 Da) yields the isopropylaminomethyl cation at m/z 72.08 . This transition is a well-documented hallmark of all isopropylamine-containing beta-blockers and serves as an excellent qualifier ion for orthogonal confirmation [4].
Dehydration: A minor, parallel pathway involves the direct loss of water (18 Da) from the secondary hydroxyl group of the precursor ion, yielding m/z 220.17 .
Figure 1: ESI-CID fragmentation pathway of Betaxolol EP Impurity A (m/z 238.18).
Experimental Protocols: LC-MS/MS Method
To ensure a self-validating system, the following protocol utilizes specific MRM (Multiple Reaction Monitoring) transitions that prevent matrix interference and distinguish Impurity A from the parent API.
Sample Preparation
Stock Solution: Accurately weigh 1.0 mg of Betaxolol EP Impurity A reference standard (CAS 464877-45-0). Dissolve in 1.0 mL of MS-grade Methanol to yield a 1 mg/mL stock solution.
Working Standard: Dilute the stock solution to 10 ng/mL using the Initial Mobile Phase (95% Water / 5% Acetonitrile containing 0.1% Formic Acid).
Causality Note: The use of 0.1% Formic Acid acts as a proton donor, ensuring maximum ionization efficiency of the secondary amine prior to entering the ESI source.
Liquid Chromatography Parameters
Column: Waters Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm). Rationale: The bridged ethyl hybrid (BEH) particle withstands the basic nature of the amine, preventing the peak tailing commonly observed with beta-blockers.
Mobile Phase A: 0.1% Formic Acid in MS-grade Water.
Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.
Flow Rate: 0.4 mL/min.
Injection Volume: 2.0 µL.
Gradient Program:
0.0 – 1.0 min: 5% B
1.0 – 4.0 min: Linear ramp to 95% B
4.0 – 5.0 min: Hold at 95% B
5.0 – 6.0 min: Return to 5% B (Re-equilibration)
Mass Spectrometry (Triple Quadrupole) Parameters
Ionization Mode: ESI Positive (+)
Capillary Voltage: 3.0 kV
Desolvation Temperature: 500 °C
Desolvation Gas Flow (N2): 800 L/hr
Collision Gas: Argon (0.15 mL/min)
Quantitative Data Presentation
The table below summarizes the optimized MRM transitions required to multiplex the quantification of both the parent drug and Impurity A in a single run. Because both molecules share the identical side chain, their product ions are identical; chromatographic separation (achieved via the gradient above) combined with distinct precursor masses guarantees specificity.
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Ion Purpose
Betaxolol (API)
308.22
116.11
25
Quantifier
Betaxolol (API)
308.22
72.08
40
Qualifier
EP Impurity A
238.18
116.11
20
Quantifier
EP Impurity A
238.18
72.08
35
Qualifier
Table 1: Optimized MRM transitions and collision energies for LC-MS/MS profiling.
Conclusion
By leveraging the highly predictable ESI-CID fragmentation mechanics of aryloxypropanolamines, this LC-MS/MS methodology provides an authoritative, self-validating framework for the trace analysis of Betaxolol EP Impurity A. The utilization of the m/z 116.11 base peak ensures maximum signal-to-noise (S/N) ratios for stringent LOQ requirements, while the secondary m/z 72.08 transition guarantees structural confirmation, ensuring full compliance with international pharmacopeial standards.
References
Veeprho Pharmaceuticals. "Betaxolol EP Impurity A (HCl Salt) | CAS 464877-45-0". Veeprho Impurity Standards. Available at: [Link]
Chmangui, A., et al. (2024). "LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol." Journal of Chromatographic Science. Available at: [Link]
Lai, C.-M., et al. (2004). "A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma." Journal of Food and Drug Analysis. Available at: [Link]
"Determination of the beta-blocker betaxolol and labelled analogues by gas chromatography/mass spectrometry with selected ion monitoring of the alpha-cleavage fragment (m/z 72)." (1989). Journal of Chromatography B. Available at: [Link]
Application
Application Note: In Vitro Pharmacological & Safety Profiling of Betaxolol Hydrochloride Impurity A
Abstract This document provides a comprehensive technical guide detailing a tiered, in vitro strategy for the characterization of Betaxolol Hydrochloride Impurity A, also known as Betaxolol Related Compound A. The assess...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive technical guide detailing a tiered, in vitro strategy for the characterization of Betaxolol Hydrochloride Impurity A, also known as Betaxolol Related Compound A. The assessment of impurities is a critical step in drug development, mandated by global regulatory bodies to ensure the safety and efficacy of the final drug substance.[1][2] This guide presents a logical workflow, beginning with a general assessment of cytotoxicity, followed by specific investigations into on-target receptor binding and functional activity at the β1-adrenergic receptor. The protocols are designed to be robust and self-validating, providing the necessary framework to generate qualification data that establishes the biological safety of this specific impurity.[3]
Introduction: The Rationale for Impurity Profiling
Betaxolol is a selective β1-adrenergic receptor antagonist used in the management of hypertension and glaucoma.[4][5] During its synthesis and storage, related substances, or impurities, can arise.[3] International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), stipulate that impurities in new drug substances must be reported, identified, and qualified if they are present above certain thresholds.[1][3][6] Qualification is the process of gathering and evaluating data to establish the biological safety of an impurity at the level specified.[3]
Betaxolol Hydrochloride Impurity A has been identified as:
Chemical Name: (2RS)-1-(4-ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol[7][8][9]
CAS Number: 67193-95-7 (Free Base), 464877-45-0 (HCl Salt)[4][7][8][10]
Given its structural similarity to the parent molecule, Betaxolol, it is scientifically prudent to investigate whether Impurity A shares its pharmacological activity (β1-adrenergic receptor antagonism) or possesses any off-target cytotoxic effects. The following protocols provide a framework for this investigation.
The β1-Adrenergic Receptor Signaling Pathway
The primary target of Betaxolol is the β1-adrenergic receptor, a G-protein coupled receptor (GPCR). Its canonical signaling pathway is central to understanding the functional assays described later. Upon activation by an agonist (like norepinephrine), the receptor activates a stimulatory G-protein (Gαs), which in turn activates the enzyme adenylyl cyclase. This enzyme catalyzes the conversion of ATP to the second messenger cyclic AMP (cAMP), initiating a downstream signaling cascade.[12][13][14] Betaxolol, as an antagonist, blocks this process.
Caption: Canonical Gαs signaling pathway of the β1-adrenergic receptor.
A Tiered In Vitro Assay Strategy
A tiered approach is recommended to efficiently profile Impurity A. This strategy prioritizes the assessment of broad, non-specific effects before moving to more complex, target-specific assays.
Caption: Tiered workflow for the in vitro characterization of Impurity A.
Protocol 1: General Cytotoxicity Assessment using MTT Assay
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[15][16] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized for spectrophotometric quantification.[17] A decrease in metabolic activity is indicative of cytotoxicity.
Cell Line: A metabolically active, readily available human cell line such as HeLa or HepG2 is recommended.
Cell Seeding: Culture cells to ~80% confluency. Harvest using Trypsin-EDTA and resuspend in fresh medium. Perform a cell count and adjust the density to 1 x 10⁵ cells/mL. Seed 100 µL per well (1 x 10⁴ cells/well) into a 96-well plate.[16]
Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.
Compound Treatment:
Prepare a 100 mM stock solution of Betaxolol Impurity A in DMSO.
Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.[16]
Include controls: a vehicle control (medium with 0.5% DMSO) and a positive control (e.g., Doxorubicin at 10 µM).
Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions or controls.
Exposure: Incubate the plate for 24 to 48 hours at 37°C, 5% CO₂.
MTT Addition: Add 10 µL of the 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL).[17][18]
Formazan Formation: Incubate the plate for 4 hours at 37°C, 5% CO₂. During this time, viable cells will convert the MTT to visible purple crystals.
Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of solubilization solution (e.g., DMSO) to each well.[17] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[18]
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage viability against the log of the impurity concentration and fit a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of metabolic activity).
Protocol 2: Competitive Radioligand Binding Assay for β1-Adrenergic Receptor Affinity
Principle: This assay quantifies the affinity of Impurity A for the β1-adrenergic receptor by measuring its ability to compete with a radiolabeled antagonist for binding to the receptor.[19][20] The amount of bound radioactivity is inversely proportional to the affinity of the test compound.[19]
Biological Material: Cell membranes prepared from a cell line stably overexpressing the human β1-adrenergic receptor (e.g., HEK293-ADRB1 or CHO-ADRB1).
Materials:
Reagent/Material
Specifications
Radioligand
[¹²⁵I]-Cyanopindolol ([¹²⁵I]-CYP) or [³H]-Dihydroalprenolol ([³H]-DHA)
Competition: Radioligand + Cell Membranes + serial dilutions of Impurity A (e.g., 10⁻¹¹ M to 10⁻⁴ M).
Reaction Incubation:
Add 50 µL of binding buffer (for Total Binding) or Propranolol (for NSB) or Impurity A dilutions.
Add 150 µL of the cell membrane suspension to all wells.
Initiate the binding reaction by adding 50 µL of the radioligand (at a final concentration near its Kd). The total reaction volume is 250 µL.[20]
Incubate the plate for 60-90 minutes at room temperature with gentle agitation.
Separation: Terminate the reaction by rapid vacuum filtration through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.
Washing: Quickly wash the filters three times with ice-cold binding buffer to remove any unbound radioactivity.
Quantification: Punch the filters into scintillation vials, add scintillation cocktail, and count the radioactivity (disintegrations per minute, DPM) using a liquid scintillation counter.
Data Analysis:
Specific Binding = Total Binding (DPM) - Non-specific Binding (DPM).
Plot the percentage of specific binding against the log concentration of Impurity A.
Fit the data to a one-site competition model to determine the IC₅₀.
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Protocol 3: Functional Antagonism Assessment via cAMP Inhibition Assay
Principle: This assay determines if Impurity A can functionally antagonize the β1-adrenergic receptor. Cells expressing the receptor are pre-treated with Impurity A and then stimulated with a known agonist. An antagonist will block the agonist-induced increase in intracellular cAMP in a dose-dependent manner.[21] Modern kits (e.g., HTRF, AlphaScreen, FRET-based sensors) provide a sensitive, non-radioactive readout.[12][22]
Cell Line: A cell line stably expressing the human β1-adrenergic receptor and engineered with a cAMP biosensor, or compatible with a cAMP detection kit (e.g., CHO-K1-ADRB1).[12][14]
Materials:
Reagent/Material
Specifications
Cell Line
e.g., INDIGO Biosciences Human ADRB1 Reporter Assay System[14] or equivalent
Agonist
Isoproterenol (a non-selective β-agonist)
PDE Inhibitor
IBMX (3-isobutyl-1-methylxanthine) to prevent cAMP degradation[21]
| Assay Buffer | As specified by the cell provider or kit manufacturer |
Step-by-Step Protocol:
Cell Seeding: Plate cells in a 384-well or 96-well white opaque assay plate at the density optimized for your cAMP kit (e.g., 3,000-7,500 cells/well) and incubate overnight.[21][22]
Antagonist Pre-incubation:
Prepare serial dilutions of Betaxolol Impurity A in assay buffer containing a constant concentration of IBMX (e.g., 500 µM).
Remove the culture medium from the cells and add the Impurity A dilutions.
Include a "no antagonist" control.
Incubate for 15-30 minutes at room temperature.
Agonist Stimulation:
Add Isoproterenol at a pre-determined EC₈₀ concentration (the concentration that gives 80% of the maximal cAMP response) to all wells except the negative control (basal level) wells.
Incubate for 30-60 minutes at room temperature.
cAMP Detection:
Lyse the cells (if required by the kit) and add the cAMP detection reagents according to the manufacturer's protocol (e.g., d2-labeled cAMP and anti-cAMP cryptate antibody for HTRF).[21]
Incubate for 60 minutes at room temperature to allow the detection reaction to reach equilibrium.
Measurement: Read the plate on a compatible reader (e.g., an HTRF-certified reader measuring the ratio of emission at 665 nm / 620 nm).
Data Analysis:
The signal is inversely proportional to the amount of cAMP produced.[21]
Normalize the data with 0% inhibition being the "agonist only" wells and 100% inhibition being the "basal" wells.
Plot the percentage of inhibition against the log concentration of Impurity A and fit a dose-response curve to determine the functional IC₅₀.
Data Interpretation and Reporting
Summary of Potential Outcomes:
Assay
Key Parameter
Interpretation of High Potency (Low Value)
Interpretation of Low Potency (High Value)
MTT Cytotoxicity
IC₅₀
The impurity is a general cytotoxic agent. This may be the primary safety concern, irrespective of on-target activity.
The impurity shows little to no general cytotoxicity at relevant concentrations.
Receptor Binding
Ki
The impurity binds with high affinity to the β1-adrenergic receptor, indicating a potential for on-target effects.
The impurity has weak or no affinity for the β1-adrenergic receptor.
| cAMP Functional | IC₅₀ (Antagonist) | The impurity is a potent functional antagonist of the β1-adrenergic receptor, similar to the parent drug. | The impurity is a weak or inactive antagonist at the β1-adrenergic receptor. |
Scenario 1: High Cytotoxicity IC₅₀, High Binding Ki. The impurity is primarily a cytotoxic risk, with little to no on-target pharmacological activity.
Scenario 2: Low Cytotoxicity IC₅₀, Low Binding Ki, Low Functional IC₅₀. The impurity is a potent β1-adrenergic receptor antagonist, similar to Betaxolol itself. Its contribution to the overall pharmacological effect of the drug substance should be considered.
Scenario 3: Low Cytotoxicity IC₅₀, High Binding Ki. The impurity is not cytotoxic and does not interact with the intended pharmacological target. It is likely to be biologically inert at the concentrations tested.
This structured approach provides the necessary data to make an informed decision on setting appropriate acceptance criteria for Betaxolol Hydrochloride Impurity A in the drug substance specification, ensuring patient safety and product quality.
References
SynThink. (2026, February 18). ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained.
Merck Millipore.
Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
Benchchem. Application Notes and Protocols for In Vitro Cytotoxicity Assay (MTT) of 2-Thymoloxytriethylamine on Cancer Cell Lines.
European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
ICH Q3A Guideline for Impurities in New Drug Substances. (2024, October 31). YouTube.
Abcam. MTT assay protocol.
ICH. (2006, October 25). ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2).
Tse, J., & Kns, J. (n.d.). A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents. Journal of Pharmacological Methods.
Chen, W., et al. (1997). An efficient cyclic AMP assay for the functional evaluation of beta-adrenergic receptor ligands. Journal of Pharmacological and Toxicological Methods.
Molcan. BTX01H: Betaxolol EP Impurity A (HCl).
Merck. Betaxolol Related Compound A - (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol).
He, J., et al. (2024, January 1). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols.
USP. Betaxolol Related Compound A (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol).
BMG Labtech.
Manoury, P. M., et al. (1987). Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist... Journal of Medicinal Chemistry.
Pharmaffiliates. Betaxolol Hydrochloride - Impurity A (Freebase).
Fishman, P. H. (n.d.). Detection of β-Adrenergic Receptors by Radioligand Binding.
USP Store. Betaxolol Related Compound A (20 mg) (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol).
MilliporeSigma.
Indigo Biosciences. Human Adrenoceptor Beta 1 Reporter Assay System (ADRB1).
Revvity. Functional GPCR studies using AlphaScreen cAMP detection kit.
Wright, C. D., et al. (2006, July 15). Functional β-adrenergic receptor signalling on nuclear membranes in adult rat and mouse ventricular cardiomyocytes. Cardiovascular Research.
Revvity. cAMP - Guide to optimizing antagonists of Gαs.
Application Note: Quantitative Analysis of Betaxolol Impurities in Pharmaceutical Formulations
Introduction Betaxolol is a selective beta-1 adrenergic receptor blocker prescribed for the management of hypertension and glaucoma.[1][2] The purity of the active pharmaceutical ingredient (API) and the finished pharmac...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Betaxolol is a selective beta-1 adrenergic receptor blocker prescribed for the management of hypertension and glaucoma.[1][2] The purity of the active pharmaceutical ingredient (API) and the finished pharmaceutical product is a critical quality attribute, directly impacting safety and efficacy. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control over impurities in pharmaceutical products.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the quantitative analysis of betaxolol impurities, drawing upon established analytical methodologies and regulatory expectations.
Impurities in betaxolol can originate from the chemical synthesis process (process-related impurities) or from the degradation of the drug substance over time (degradation products).[4] Common impurities can include unreacted starting materials, by-products, and degradation products formed through hydrolysis or oxidation.[4] A notable impurity of recent concern is N-nitroso-betaxolol, a potential nitrosamine impurity.[3] Therefore, robust and validated analytical methods are essential for the identification and quantification of these impurities to ensure patient safety and product quality.
This document will delve into the primary analytical techniques for betaxolol impurity profiling, with a focus on High-Performance Liquid Chromatography (HPLC) coupled with various detectors. We will explore the principles behind method development, provide detailed protocols, and discuss validation in accordance with International Council for Harmonisation (ICH) guidelines.[5][6][7]
Analytical Methodologies for Betaxolol Impurity Profiling
Several analytical techniques are employed for the detection and quantification of impurities in betaxolol. The choice of method depends on the nature of the impurity and the required sensitivity.
High-Performance Liquid Chromatography (HPLC) is the most widely used technique for analyzing related substances and degradation products in betaxolol.[4] Reversed-phase HPLC (RP-HPLC) with UV detection is a common approach.[5][8] For enhanced sensitivity and structural elucidation of unknown impurities, HPLC coupled with mass spectrometry (LC-MS) is invaluable.[1][2][4]
Gas Chromatography (GC) is primarily utilized for the quantification of residual solvents that may be present from the manufacturing process.[4] When coupled with a mass spectrometer (GC-MS), it can also identify volatile and semi-volatile impurities.[9]
Capillary Electrophoresis (CE) offers a high-efficiency separation technique that can be an alternative or complementary method to HPLC for the analysis of beta-blockers and their impurities.[10][11]
Causality Behind Experimental Choices
The selection of an analytical method is driven by the physicochemical properties of betaxolol and its potential impurities. Betaxolol is a moderately polar compound, making it well-suited for reversed-phase chromatography. The choice of a C18 column is common as it provides good retention and separation of betaxolol and its related substances.[1][3]
The mobile phase composition is a critical parameter. A mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile) is typically used.[1][8] The pH of the buffer can significantly influence the retention and peak shape of ionizable compounds like betaxolol. Optimization of the mobile phase is crucial to achieve adequate separation of all potential impurities from the main peak and from each other.
The detection wavelength in UV-based methods is selected based on the UV spectrum of betaxolol, with 220 nm being a commonly used wavelength.[8] For identifying and quantifying unknown impurities, especially at trace levels, the specificity and sensitivity of a mass spectrometer are indispensable.
Experimental Protocols
Protocol 1: Stability-Indicating RP-HPLC Method for Betaxolol and its Degradation Products
This protocol describes a validated, stability-indicating RP-HPLC method for the quantification of betaxolol hydrochloride and its degradation products in pharmaceutical tablets.[5][8]
Preparation of Mobile Phase: Dissolve an appropriate amount of potassium dihydrogen phosphate in water to make a 0.02 M solution. Mix with methanol in a 40:60 ratio (v/v) and adjust the pH to 3.0 with orthophosphoric acid. Filter and degas the mobile phase.
Preparation of Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of betaxolol hydrochloride reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).[5]
Preparation of Sample Solution: Weigh and finely powder not fewer than 20 tablets. Transfer an amount of powder equivalent to a single dose of betaxolol hydrochloride into a volumetric flask. Add a portion of the mobile phase, sonicate to dissolve, and then dilute to volume with the mobile phase to achieve a target concentration within the linear range (e.g., 100 µg/mL). Filter the solution before injection.
Chromatographic Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph. Record the chromatograms and measure the peak areas.
Calculation: Calculate the amount of betaxolol hydrochloride and any impurities in the sample by comparing the peak areas with those of the standard.
Forced Degradation Studies: To establish the stability-indicating nature of the method, forced degradation studies should be performed.[5] This involves subjecting the drug substance to stress conditions such as acid and base hydrolysis, oxidation, and heat to generate degradation products.[1][2][5] The method should be able to separate the degradation product peaks from the main betaxolol peak.[5]
Acid Hydrolysis: Treat the drug substance with an acid (e.g., 5M H2SO4) at room temperature for 24 hours.[12]
Base Hydrolysis: Treat the drug substance with a base (e.g., 5N NaOH) at room temperature for 24 hours.[1][12]
Oxidative Degradation: Treat the drug substance with an oxidizing agent (e.g., 3% hydrogen peroxide) for 24 hours.[5]
Protocol 2: LC-MS/MS Method for the Quantification of N-Nitroso-Betaxolol
This protocol outlines a sensitive LC-MS/MS method for the quantification of the potential genotoxic impurity, N-nitroso-betaxolol, in betaxolol hydrochloride API.[3]
Instrumentation:
LC-MS/MS system (e.g., Triple Quadrupole Mass Spectrometer) with an electrospray ionization (ESI) source
Preparation of Standard and Sample Solutions: Prepare a stock solution of N-nitroso-betaxolol reference standard in a suitable solvent. Prepare calibration standards by serial dilution. Prepare the betaxolol hydrochloride sample solution at a specified concentration (e.g., 30 mg/mL).[3]
LC-MS/MS Analysis: Inject the solutions into the LC-MS/MS system. The MRM transitions for N-nitroso-betaxolol should be optimized for quantification.
Quantification: Construct a calibration curve by plotting the peak area of N-nitroso-betaxolol against its concentration. Determine the concentration of N-nitroso-betaxolol in the sample from the calibration curve.
Method Validation: The analytical methods must be validated according to ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[6] Key validation parameters include:
Specificity: The ability to assess the analyte unequivocally in the presence of other components.[7][13]
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[7]
Range: The interval between the upper and lower concentrations of the analyte for which the method has a suitable level of precision, accuracy, and linearity.[6][7]
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7]
Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Data Presentation
Quantitative Data Summary
The following table summarizes typical performance characteristics of a validated RP-HPLC method for betaxolol and its impurities.
Caption: Key parameters for analytical method validation.
Conclusion
The quantitative analysis of impurities in betaxolol pharmaceutical formulations is a critical aspect of quality control, ensuring the safety and efficacy of the final product. This application note has provided a detailed overview of the primary analytical techniques, with a focus on HPLC-based methods. The provided protocols, rooted in established scientific literature and regulatory guidelines, offer a robust starting point for method development and validation. By adhering to the principles of scientific integrity and following a systematic approach to method validation, researchers and drug development professionals can confidently ensure the quality of their betaxolol formulations.
References
Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
Chmangui, A., et al. (2024, May 11). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol.
Der Pharma Chemica. (2024, April 26). Determination and Quantification of an N-nitroso-Betaxolol in the Betaxolol Hydrochloride Active Pharmaceutical Ingredient by LC.
Veeprho.
Patel, S., et al. A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. PMC.
Chmangui, A., et al. (2024, August 20).
ICH. (2023, November 30).
ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
Rao, J. R., & Rajput, S. J. (n.d.). Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms.
Lab Manager. (n.d.).
Analytical Methods (RSC Publishing). (n.d.). Capillary electrophoresis separation and sensitive electrochemiluminescence determination of β-blockers and study on interaction between human serum albumin and the drug.
EMA. (n.d.). Q 3 B (R2) Impurities in New Drug Products.
ResearchGate. (2007, February 15). Determination of Atenolol and Metoprolol by Capillary Electrophoresis with Tris(2,2′-bipyridyl)ruthenium(II) Electrochemiluminescence Detection.
PubMed. (2005, January 15).
Hefnawy, M., & Al-Majed, A. (n.d.). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. PMC.
International Journal of Pharmaceutical Sciences. (2025, June 30).
ResearchGate. (2025, August 5).
Pharmaffili
ResearchGate. (n.d.). Electropherograms of betaxolol and propranolol obtained under nominal conditions on a Agilent and b Beckman instrument.
Semantic Scholar. (n.d.).
PubMed. (n.d.).
ResearchGate. (n.d.). Determination of the beta-blocker betaxolol and labelled analogues by gas chromatography/mass spectrometry with selected ion monitoring of the alpha-cleavage fragment (m/z 72).
ResearchGate. (n.d.).
ResearchGate. (2025, August 10). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products.
Technical Support Center: Resolving HPLC Co-elution for Betaxolol and Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Welcome to the Analytical Technical Support Center. This guide is designed for research scientists and drug development professionals dealing with the chromatographic separation of Betaxolol and its structurally similar...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Analytical Technical Support Center. This guide is designed for research scientists and drug development professionals dealing with the chromatographic separation of Betaxolol and its structurally similar process-related impurities.
Part 1: Troubleshooting Guide & FAQs
Q1: Why does Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride frequently co-elute with the main Betaxolol API peak?Root Cause & Causality: The co-elution is primarily driven by secondary interactions rather than a lack of hydrophobic selectivity. Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (often referred to as EP Impurity A, CAS: 464877-45-0) lacks the bulky cyclopropylmethoxy extension, featuring only an ethyl group at the para-position of the phenoxy ring 1. On a purely hydrophobic C18 column, this impurity should elute significantly earlier than the API. However, both molecules possess a basic secondary isopropylamine group (pKa ~9.4). If this amine interacts with residual ionized silanols on the silica matrix, it causes severe peak tailing. The tailing edge of the earlier-eluting Impurity A bleeds into the main Betaxolol peak, destroying baseline resolution and causing apparent co-elution.
Q2: How does mobile phase pH dictate the resolution, and what is the optimal range?Root Cause & Causality: At a mobile phase pH above 4.0, residual silanols (
−SiOH
) on the stationary phase begin to ionize into silanoate anions (
−SiO−
). These act as strong cation exchangers for the protonated secondary amines of the beta-blockers 2. By strictly adjusting the mobile phase pH to 3.0 using a robust buffer like potassium dihydrogen phosphate (
KH2PO4
), you suppress silanol ionization. This forces the separation to rely entirely on reversed-phase partitioning, allowing the inherent hydrophobic differences between the ethyl and cyclopropylmethoxyethyl groups to resolve the peaks 3.
Q3: My peaks are still tailing at pH 3.0. How can I chemically mask the stationary phase?Root Cause & Causality: Older generation or poorly end-capped C18 columns may still exhibit active acidic silanols even at low pH. The addition of a sacrificial amine modifier—such as 0.1% Diethylamine (DEA) or Triethylamine (TEA)—acts as a silanol blocker. These small, highly basic molecules competitively bind to any remaining active sites on the silica, shielding the bulkier Betaxolol and Impurity A molecules and dramatically improving peak symmetry 4.
Q4: Should I use Methanol or Acetonitrile as the organic modifier?Root Cause & Causality: While Acetonitrile is a stronger eluent, Methanol is highly recommended for this specific separation. Methanol acts as both a hydrogen-bond donor and acceptor, providing alternative selectivity that exploits the subtle differences in the ether linkage present in Betaxolol but absent in Impurity A.
Impurity A (Des[4-(2-cyclopropylmethoxy)] Betaxolol)
CAS Number
63659-19-8
464877-45-0
Molecular Formula
C18H29NO3⋅HCl
C14H23NO2⋅HCl
Key Structural Difference
para-(2-cyclopropylmethoxyethyl) group
para-ethyl group
Expected Elution Order
Late (More hydrophobic)
Early (Less hydrophobic)
Primary Challenge
Peak tailing masking early impurities
Tailing into the main API peak
Table 2: Mobile Phase Optimization Matrix
Parameter
Root Cause of Issue
Optimized Condition
Mechanistic Effect
Buffer pH
Ionized silanols causing secondary ion-exchange
pH 3.0 (using
0.02MKH2PO4
)
Suppresses silanol ionization, ensuring pure reversed-phase partitioning.
Amine Modifier
Unshielded active sites on silica
0.1% Diethylamine (DEA)
Competitively binds to residual silanols, sharpening peak shapes.
Organic Solvent
Poor selectivity for ether vs. alkyl chains
Methanol (40-60% v/v)
Enhances hydrogen-bonding selectivity compared to pure Acetonitrile.
Part 3: Mandatory Visualization
Fig 1: Systematic troubleshooting workflow for resolving Betaxolol and Impurity A co-elution.
Part 4: Self-Validating Experimental Protocol
To ensure absolute trustworthiness, this protocol is designed as a self-validating system . You must pass the System Suitability Testing (SST) feedback loop before proceeding to sample analysis.
Step 1: Mobile Phase Preparation
Aqueous Buffer: Dissolve 2.72 g of Potassium Dihydrogen Phosphate (
KH2PO4
) in 1000 mL of HPLC-grade water to create a 0.02 M solution.
Silanol Masking: Add 1.0 mL of Diethylamine (DEA) to the buffer.
pH Adjustment: Titrate the buffer dropwise with dilute ortho-phosphoric acid (
H3PO4
) until the pH reaches exactly 3.0 ± 0.05. Causality: Precision here is critical to prevent amine ionization shifts.
Blending: Mix the aqueous buffer with HPLC-grade Methanol in a 40:60 (v/v) ratio. Filter through a 0.45 µm membrane and degas.
Step 2: Chromatographic Conditions
Column: Nucleosil C18 or equivalent fully end-capped column, 4 µm, 150 × 4.6 mm.
Flow Rate: 1.0 to 1.6 mL/min (Optimize based on system backpressure).
Column Temperature: 30°C (Maintains reproducible mass transfer kinetics).
Detection: UV at 220 nm.
Injection Volume: 10 µL.
Step 3: System Suitability Testing (SST) & Feedback Loop
This step validates the physical chemistry of your setup before any real data is collected.
Inject Blank: Run the mobile phase to confirm a stable baseline free of ghost peaks.
Inject Resolution Standard: Inject a mixture containing 50 µg/mL Betaxolol Hydrochloride and 5 µg/mL Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Validation Gate 1 (Tailing Factor): Calculate the tailing factor (
Tf
) for the Betaxolol peak.
Condition: If
Tf>1.5
, the system FAILS .
Correction: Re-verify the mobile phase pH is exactly 3.0. Active silanols are still interacting with the analyte.
Validation Gate 2 (Resolution): Calculate the resolution (
Rs
) between Impurity A and Betaxolol.
Condition: If
Rs<1.5
, the system FAILS .
Correction: Decrease the Methanol concentration by 2-5% to increase retention (
k′
) and allow the hydrophobic differences more time to separate the analytes.
References
A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. Analytical Chemistry Insights / PMC. 3
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. ResearchGate. 4
Betaxolol Impurities and Related Compound. Veeprho.2
Troubleshooting poor peak shape in Des[4-(2-cyclopropylmethoxy)] Betaxolol chromatography
Advanced Chromatography Support Center Welcome to the Technical Support Center. This guide is specifically engineered for analytical scientists, researchers, and drug development professionals troubleshooting peak shape...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Chromatography Support Center
Welcome to the Technical Support Center. This guide is specifically engineered for analytical scientists, researchers, and drug development professionals troubleshooting peak shape anomalies—such as tailing, fronting, and broadening—when analyzing Des[4-(2-cyclopropylmethoxy)] Betaxolol (also known as Betaxolol Impurity A or USP Betaxolol Related Compound A)[1].
Part 1: The Mechanistic Causality of Peak Distortion (Expertise & Experience)
To effectively troubleshoot peak shape, we must first understand the molecular behavior of the analyte within the chromatographic system. Des[4-(2-cyclopropylmethoxy)] Betaxolol (1-(4-Ethylphenoxy)-3-(isopropylamino)propan-2-ol) is a structurally basic compound featuring a secondary isopropylamino group with a pKa of approximately 9.4.
When analyzing basic amines on reversed-phase (RP) silica columns, the most prevalent and stubborn issue is peak tailing . This phenomenon is not random; it is driven by secondary ion-exchange interactions between the analyte and the stationary phase:
The Mid-pH Trap (pH 5.0 - 7.0): At this pH range, the secondary amine is fully protonated (cationic). Simultaneously, the residual silanols (Si-OH) on the silica stationary phase, which have a pKa of ~3.5 to 4.5, are fully ionized (anionic, Si-O⁻). This creates a massive electrostatic attraction. The analyte binds tightly to these active sites and desorbs slowly, leading to severe peak tailing and poor recovery.
The Low-pH Solution (pH < 3.0): By lowering the mobile phase pH to 3.0 or below using strong acids or buffers, the residual silanols are protonated and neutralized. This effectively shuts down the ion-exchange pathway. The analyte, while still protonated, now elutes primarily via predictable hydrophobic interactions with the C18/C8 ligands, yielding a sharp, symmetrical peak[2].
Part 2: Diagnostic Troubleshooting Workflow
Use the following decision tree to isolate the root cause of your peak shape deformation.
Diagnostic workflow for isolating and resolving peak shape defects in basic amine chromatography.
Part 3: Frequently Asked Questions (Troubleshooting Q&A)
Q1: I am using a standard C18 column with a Water/Acetonitrile (0.1% Formic Acid) gradient, but my Des[4-(2-cyclopropylmethoxy)] Betaxolol peak still tails heavily (As > 1.8). Why?Causality: Formic acid (pKa 3.75) is a weak acid and often fails to sufficiently lower the mobile phase pH below the pKa of highly active residual silanols. The resulting pH of 0.1% Formic Acid is ~2.7, which leaves a fraction of silanols ionized and active.
Solution: Switch to a stronger acid modifier like 0.1% Trifluoroacetic acid (TFA, pH ~2.0), which acts as a potent ion-pairing agent, or use a phosphate buffer adjusted to pH 2.5 - 3.0 with orthophosphoric acid[3].
Q2: My peak is fronting (As < 0.9) and looks like a "shark fin." Is the column degrading?Causality: Fronting is rarely a column chemistry issue. It is almost always a thermodynamic mass overload or an injection solvent mismatch. If your sample is dissolved in 100% methanol or acetonitrile, but your initial mobile phase is highly aqueous (e.g., 80% water), the analyte travels faster in the injection plug than in the surrounding mobile phase, distorting the front edge.
Solution: Dilute the sample in the exact initial mobile phase conditions (e.g., 20% organic / 80% aqueous) and reduce the injection volume to < 5 µL.
Q3: How do I select the best stationary phase for this specific impurity?Causality: Standard fully porous silica columns have high silanol activity that traps secondary amines.
Solution: Utilize columns specifically engineered for basic compounds. Look for:
Highly End-capped columns: Where residual silanols are chemically deactivated via secondary silanization.
Polar-embedded groups: Which sterically shield the silica surface.
Charged Surface Hybrid (CSH) technology: Which applies a low-level positive charge to the particle surface, actively repelling the protonated Des[4-(2-cyclopropylmethoxy)] Betaxolol.
Part 4: Validated Experimental Protocol for Symmetrical Peak Shape
To ensure trustworthiness, the following RP-HPLC protocol is designed as a self-validating system utilizing a low-pH phosphate buffer to suppress silanol ionization[2].
Step-by-Step Methodology
1. Mobile Phase Preparation:
Aqueous Phase (A): Prepare a 0.02 M Potassium dihydrogen phosphate (
KH2PO4
) solution. Adjust the pH precisely to 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm hydrophilic membrane and sonicate for 10 minutes to degas[2].
Organic Phase (B): Use HPLC-grade Methanol.
2. Chromatographic Conditions:
Column: Base-deactivated C18 (e.g., Nucleosil C18 or equivalent), 150 × 4.6 mm, 4 µm or 5 µm particle size[2].
Elution Mode: Isocratic at 40% Phase A / 60% Phase B (v/v)[2].
Flow Rate: 1.0 - 1.5 mL/min (optimize based on system backpressure).
Column Temperature: 30°C (maintains consistent mass transfer kinetics).
Detection: UV at 220 nm or Fluorescence (
λex
= 227 nm,
λem
= 301 nm) for ultra-trace impurity detection[3].
3. Self-Validating System Suitability Testing (SST):
Before analyzing unknown samples, inject a 50 µg/mL standard of Des[4-(2-cyclopropylmethoxy)] Betaxolol. The system is only validated for use if it meets the following criteria:
The table below summarizes the quantitative impact of mobile phase pH and column selection on the peak shape and efficiency of Des[4-(2-cyclopropylmethoxy)] Betaxolol.
Auvity S, Chiadmi F, Cisternino S, Fontan JE, Schlatter J. "A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets". Analytical Chemistry Insights (via PMC). URL: [Link]
Life Science Journal. "Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection". Life Science Journal. URL: [Link]
ResearchGate. "Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms". ResearchGate Publications. URL: [Link]
Technical Support Center: Optimizing Plasma Extraction for CAS 464877-45-0
Welcome to the Bioanalytical Troubleshooting Hub. This guide is designed for researchers and drug development professionals facing challenges in the quantification of CAS 464877-45-0 (Betaxolol EP Impurity A Hydrochlorid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Bioanalytical Troubleshooting Hub. This guide is designed for researchers and drug development professionals facing challenges in the quantification of CAS 464877-45-0 (Betaxolol EP Impurity A Hydrochloride / 1-(4-Ethylphenoxy)-3-(isopropylamino)-2-propanol hydrochloride).
As a highly lipophilic secondary amine, extracting this analyte from complex biological matrices like human plasma presents specific physicochemical challenges. This guide synthesizes field-proven methodologies to overcome high protein binding, pH-dependent ionization, and phospholipid-induced ion suppression.
Part 1: Troubleshooting FAQs
Q1: We are using a standard Liquid-Liquid Extraction (LLE) with ethyl acetate, but our absolute recovery for CAS 464877-45-0 is highly variable and often below 50%. How can we improve this?
Causality & Solution:
The low recovery is a direct result of incomplete deprotonation. CAS 464877-45-0 contains a secondary amine with an estimated
pKa
of approximately 9.4 (structurally analogous to the parent drug, Betaxolol). In physiological plasma (pH 7.4), the amine is predominantly protonated (ionized), making the molecule highly hydrophilic and resistant to partitioning into organic solvents.
Actionable Step:
You must adjust the plasma sample to a highly basic pH prior to extraction—ideally 2 pH units above the
pKa
. Adding a strong buffer such as 0.5 M Sodium Carbonate (pH 10.5) ensures the amine is fully uncharged. Literature demonstrates that basifying biological matrices and extracting with non-polar mixtures like 60:40 n-hexane-ethyl acetate [1] or pure cyclohexane[2] significantly enhances the recovery of betaxolol and its derivatives to >80% by driving the uncharged species into the organic layer.
Q2: Our Solid-Phase Extraction (SPE) using standard C18 cartridges yields acceptable recovery, but we see severe signal drop-offs at the retention time of the analyte. What is causing this?
Causality & Solution:
Standard reversed-phase C18 SPE relies purely on hydrophobic interactions. While it retains CAS 464877-45-0, it simultaneously co-extracts massive amounts of endogenous plasma glycerophospholipids. Because both the analyte and these lipids are highly hydrophobic, they co-elute. When they enter the electrospray ionization (ESI) source of your LC-MS/MS simultaneously, the more abundant lipids monopolize the droplet surface charge, causing severe ion suppression (matrix effects) [3].
Actionable Step:
Switch from C18 to a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent. Because the extent of binding is governed by the pH of the buffer [4], loading the sample under acidic conditions ensures the secondary amine of CAS 464877-45-0 is positively charged and ionically locked to the sorbent's sulfonic acid groups. This allows you to aggressively wash the cartridge with 100% methanol—flushing away neutral lipids and phospholipids—before eluting the target analyte with a basic organic solvent.
Q3: How can I definitively determine if my low signal is due to poor extraction recovery or LC-MS/MS matrix effects?
Causality & Solution:
Do not guess; implement a self-validating system. You must isolate the variables by calculating the Process Efficiency (PE), Extraction Recovery (RE), and Matrix Effect (ME) using a post-extraction spike methodology.
Actionable Step:
Prepare three distinct sets of samples:
Set A (Neat): CAS 464877-45-0 spiked directly into the LC reconstitution solvent.
Set B (Post-Spike): Blank plasma extracted using your protocol, then spiked with the analyte after extraction.
Set C (Pre-Spike): Blank plasma spiked with the analyte before extraction.
Diagnostic Calculations:
Matrix Effect (ME) = (Area Set B / Area Set A) × 100. If ME is <80%, your extraction chemistry is failing to remove suppressing lipids.
Extraction Recovery (RE) = (Area Set C / Area Set B) × 100. If RE is <70%, your analyte is being lost during the physical extraction steps (e.g., incorrect pH, poor solvent choice).
Part 2: Quantitative Data Presentation
To assist in selecting the optimal sample preparation strategy, the following table summarizes the expected performance metrics for various extraction methodologies applied to CAS 464877-45-0.
Comparative Extraction Strategies for CAS 464877-45-0
Use this protocol for high-throughput, cost-effective extraction with minimal matrix effects.
Aliquot: Transfer 200 µL of human plasma into a 2.0 mL microcentrifuge tube.
Internal Standard: Add 20 µL of Internal Standard working solution (e.g., Betaxolol-d7) and vortex for 10 seconds.
Basification (Critical): Add 50 µL of 0.5 M Sodium Carbonate buffer (pH 10.5). Vortex briefly to ensure the secondary amine is fully deprotonated.
Extraction: Add 1.0 mL of extraction solvent (60:40 v/v n-hexane:ethyl acetate).
Partitioning: Shake vigorously on a mechanical shaker for 5 minutes.
Separation: Centrifuge at 10,000 × g for 5 minutes at 4°C to achieve phase separation.
Transfer: Carefully transfer 800 µL of the upper organic layer to a clean collection tube.
Drying: Evaporate to dryness under a gentle stream of ultra-pure nitrogen at 35°C.
Reconstitution: Reconstitute the residue in 100 µL of initial LC mobile phase (e.g., 10% Acetonitrile with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.
Use this protocol for maximum sensitivity assays requiring absolute elimination of phospholipid interference.
Conditioning: Pass 1.0 mL of Methanol, followed by 1.0 mL of 2% Formic Acid in water through the MCX cartridge (30 mg/1 cc).
Loading: Dilute 200 µL of plasma with 200 µL of 2% Formic Acid. This ensures the amine is protonated and positively charged. Load the mixture onto the cartridge at a flow rate of 1 mL/min.
Wash 1 (Aqueous): Pass 1.0 mL of 2% Formic Acid to remove water-soluble endogenous proteins and salts.
Wash 2 (Organic - Critical): Pass 1.0 mL of 100% Methanol. Mechanistic note: Because the analyte is ionically locked to the sorbent, pure methanol aggressively washes away neutral lipids and phospholipids without eluting the target drug.
Elution: Elute the target compound with 1.0 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the amine, breaking the ionic bond with the sorbent.
Finalization: Evaporate the eluate and reconstitute as described in Protocol A, Step 8-9.
Part 4: Troubleshooting Workflow Visualization
Logical decision tree for diagnosing and resolving low recovery of CAS 464877-45-0.
References
Concentrations of Betaxolol in Ocular Tissues of Patients with Glaucoma and Normal Monkeys after 1 Month of Topical Ocular Administration.Investigative Ophthalmology & Visual Science (IOVS).
Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection.Life Science Journal.
Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens.PubMed Central (PMC).
Novel SPE-HPLC Method for Analyses of β- Blockers in Human Plasma Using New Generation Phenyl-Ethyl Column.Prime Scholars.
Optimization
Preventing thermal degradation of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride standards
Title: Technical Support Center: Preventing Thermal Degradation of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride Standards Overview Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (also designated as Betaxo...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Technical Support Center: Preventing Thermal Degradation of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride Standards
Overview
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (also designated as Betaxolol Related Compound A, CAS 464877-45-0) is a critical reference standard utilized in the impurity profiling and quality control of Betaxolol formulations[1]. Because it is an amino-alcohol derivative, it is highly susceptible to thermal degradation and auto-oxidation. This technical guide provides researchers and drug development professionals with field-proven troubleshooting strategies, self-validating handling protocols, and mechanistic insights to preserve the integrity of this standard.
Troubleshooting Guides & FAQs
Q1: Why does the Des[4-(2-cyclopropylmethoxy)] Betaxolol HCl standard degrade when left at ambient bench temperature?
Causality & Mechanism: The structural backbone of betaxolol-related compounds contains a secondary alcohol and an ether linkage, both of which are thermodynamically vulnerable[2]. At temperatures above 8°C, the kinetic energy within the system exceeds the activation barrier for auto-oxidation. Ambient oxygen facilitates hydrogen abstraction at the secondary carbon, forming a carbon radical intermediate that rapidly oxidizes into a ketone degradant. Furthermore, thermal stress catalyzes the hydrolytic cleavage of the ether linkage, a reaction heavily accelerated if trace moisture is present in the solvent[2].
Q2: How can I definitively identify thermal degradation in my HPLC/LC-MS analytical runs?
Causality & Mechanism: According to ICH Q1A(R2) guidelines, a stability-indicating method must effectively resolve the parent standard from its degradants[3]. If thermal degradation has occurred, you will observe secondary peaks in your chromatogram. Because oxidation to a ketone removes two hydrogen atoms, LC-ESI/MS analysis in positive ion mode will reveal a degradant peak with a mass-to-charge ratio (m/z) shift of -2 Da relative to the intact standard[2]. Ether cleavage products will elute earlier (lower relative retention time, RRT) due to increased polarity from the exposed phenolic hydroxyl group.
Q3: What is the optimal storage protocol to prevent thermal degradation, and why?
Causality & Mechanism: The standard must be stored strictly at 2–8°C (refrigerated conditions)[4]. Storing the compound at this temperature suppresses the kinetic rate of oxidation and hydrolysis. Furthermore, the standard must be kept in amber, airtight vials. Light acts as a catalyst for thermal radical initiation (photo-thermal degradation), while atmospheric moisture lowers the activation energy for ether cleavage.
Q4: How do I handle the standard during active benchwork without inducing "thermal shock" or condensation?
Causality & Mechanism: Moving a vial directly from a 2°C environment to a 25°C humid lab causes immediate condensation of atmospheric moisture inside the vial. This moisture acts as a nucleophile, accelerating thermal hydrolysis once the vial is returned to storage. To prevent this, the vial must be placed in a desiccator and allowed to equilibrate to room temperature for at least 30 minutes before opening.
Chromatographic Indicators of Thermal Degradation
To assist in system suitability testing, the following table summarizes the quantitative indicators of thermal degradation for betaxolol-related standards.
Degradation Pathway
Structural Modification
Expected LC-MS Shift (Δ m/z)
Chromatographic RRT Trend
Causality / Trigger
Oxidation
Secondary alcohol → Ketone
-2.0 Da
RRT > 1.0 (Less polar)
Prolonged exposure to >8°C and ambient O₂
Ether Cleavage
Alkyl ether → Phenol + Aliphatic chain
Fragment specific
RRT < 1.0 (More polar)
Thermal stress combined with trace moisture
Amine Oxidation
Secondary amine → N-oxide
+16.0 Da
RRT < 1.0 (More polar)
Heat + Oxidative radicals
Thermal Degradation Pathway
Fig 1: Mechanistic pathway of Des[4-(2-cyclopropylmethoxy)] Betaxolol thermal degradation.
To ensure absolute trustworthiness in your analytical results, implement this self-validating, step-by-step methodology for preparing working standards.
Phase 1: Equilibration and Aliquoting (Zero-Condensation Protocol)
Equilibration: Remove the primary reference standard vial from the 2–8°C cold room[4]. Immediately place it unopened into a vacuum desiccator. Allow 30–45 minutes for the vial to reach ambient room temperature (20–25°C). Rationale: Prevents moisture condensation which drives thermal hydrolysis.
Inert Atmosphere Handling: Open the vial inside a nitrogen-purged glove box or under a gentle stream of dry N₂.
Aliquoting: Weigh the required amount of standard into pre-weighed, amber glass volumetric flasks. Do not return unused powder to the primary vial.
Resealing: Purge the primary vial with N₂ gas, seal tightly with Parafilm, and immediately return to 2–8°C storage.
Phase 2: Reconstitution and System Validation
5. Cold Reconstitution: Dissolve the working aliquot using pre-chilled (4°C) HPLC-grade diluent (e.g., 0.02 M potassium dihydrogen phosphate:methanol, pH 3.0)[5]. Rationale: The acidic pH and low temperature stabilize the amine group and suppress oxidation.
6. Self-Validating System Suitability Test (SST): Before running actual samples, inject the freshly prepared standard alongside a "known degraded" control (a standard intentionally heated to 60°C for 24 hours).
7. Verification: Confirm that the fresh standard exhibits a single sharp peak with a purity >99.5%, while the stressed control exhibits the predicted ketone and cleavage peaks. If the fresh standard shows >0.5% area of the ketone degradant, the batch has been thermally compromised and must be discarded.
References
ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. PubMed / Oxford Academic.[Link]
A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. National Institutes of Health (NIH) / PMC. [Link]
Betaxolol LC-MS/MS Technical Support Center: Troubleshooting Matrix Effects & Degradation Analysis
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, bioanalytical scientists, and drug development professionals navigate the complex chall...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, bioanalytical scientists, and drug development professionals navigate the complex challenges of analyzing betaxolol and its degradation products using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Betaxolol is a selective β1-receptor blocker. When subjected to ICH Q1A(R2) forced degradation conditions (acidic, basic, and oxidative stress), it yields several degradation products that must be accurately quantified[1]. However, the complex matrices generated during these stress tests—combined with biological fluids or formulation excipients—often lead to severe matrix effects (ion suppression or enhancement) in the electrospray ionization (ESI) source[2].
This guide provides self-validating protocols, mechanistic explanations, and targeted troubleshooting to ensure the scientific integrity of your bioanalytical assays.
FAQ 1: What are the primary degradation pathways of betaxolol, and what are my LC-MS/MS targets?
Under ICH Q1A(R2) guidelines, betaxolol is highly labile in acidic (HCl), basic (NaOH), and oxidative (H₂O₂) environments[3]. The primary degradation mechanism involves the hydrolysis of the ether linkage and the oxidation of the secondary amine. The most prominent degradation product, often referred to as Product P6 , results from the hydrogenation of the cyclopropyl group and oxidation of the amine, yielding a distinct mass-to-charge ratio (m/z 254.55)[4].
Table 1: Quantitative Sensitivity Data for Betaxolol and Major Degradation Products
Data summarized from optimized LC-ESI/MS methods[5].
Compound
Stress Condition
Precursor m/z
LOD (μg/mL)
LOQ (μg/mL)
Betaxolol (API)
Standard / Unstressed
308.40
5.46
16.54
Product P6
Acidic / Basic / Oxidative
254.55
2.15
6.53
FAQ 2: Why do matrix effects disproportionately affect betaxolol degradation products in ESI+ mode?
The Causality: Matrix effects occur when non-target components co-elute with your analyte and compete for access to the droplet surface (the Taylor cone) during the desolvation process in the ESI source[2]. Because betaxolol and its degradants are basic amines, they are analyzed in positive ion mode (ESI+). Residual stress reagents (like non-volatile salts from neutralization) or degraded formulation excipients (like PEG or polysorbates) have high proton affinities. They outcompete the betaxolol degradants for available protons, leading to a massive reduction in ionization efficiency—a phenomenon known as ion suppression [6].
Workflow for betaxolol forced degradation and LC-MS/MS analysis.
Section 2: Validated Methodologies for Matrix Effect Mitigation
To achieve reliable quantification, you must move away from rudimentary "dilute-and-shoot" methods. While dilution lowers the absolute concentration of interferents, studies show that even at a 1:10 dilution, beta-blockers can still suffer from up to 60% ion suppression.
The Causality: Betaxolol is a basic compound with a pKa of ~9.4. By using a polymeric mixed-mode sorbent (combining reversed-phase and strong cation exchange), we can trap betaxolol via strong ionic bonds. This allows us to use 100% organic solvents to aggressively wash away neutral and acidic matrix interferences (like phospholipids and residual oxidants) before eluting the target analytes[7].
Step-by-Step Methodology:
Conditioning: Pass 2.0 mL of Methanol through the MCX cartridge, followed by 2.0 mL of LC-MS grade Water. (Why: Wets the polymeric backbone and activates the sulfonic acid exchange sites).
Sample Loading: Dilute your stressed betaxolol sample 1:1 with 2% Formic Acid in water, then load onto the cartridge. (Why: The low pH ensures the basic amine of betaxolol is fully protonated, guaranteeing 100% ionic retention).
Wash 1 (Aqueous): Pass 2.0 mL of 2% Formic Acid in water. (Why: Removes highly polar, water-soluble salts and neutralized acids/bases from the stress testing).
Wash 2 (Organic): Pass 2.0 mL of 100% Methanol. (Why: Removes hydrophobic neutral interferences, such as degraded excipients or phospholipids, while betaxolol remains locked via ionic interaction).
Elution: Elute with 2.0 mL of 5% Ammonium Hydroxide in Methanol. (Why: The high pH neutralizes the betaxolol amine, breaking the ionic bond and releasing it into the clean organic solvent).
Reconstitution: Evaporate under N₂ gas at 40°C and reconstitute in your initial mobile phase.
Table 2: Comparison of Sample Preparation Techniques for Beta-Blockers [7],[8]
Technique
Matrix Effect (Ion Suppression)
Analyte Recovery
Mechanistic Limitation / Advantage
Dilute-and-Shoot (1:10)
High (Up to 60%)
N/A
Fails to remove co-eluting salts; relies solely on concentration reduction.
Protein Precipitation (PPT)
Moderate to High
High (>90%)
Removes proteins but leaves phospholipids, causing late-eluting suppression.
Mixed-Mode SPE (MCX)
Negligible (<10%)
High (85-95%)
Orthogonal retention washes away both polar salts and hydrophobic neutrals.
Protocol B: Self-Validating System for Matrix Effect Assessment
To ensure trustworthiness in your assay, you must quantitatively prove that matrix effects have been eliminated. We use the Post-Extraction Spike Method [2].
Step-by-Step Methodology:
Prepare Set A (Neat): Spike betaxolol and its degradation products into pure mobile phase at your target concentration.
Prepare Set B (Post-Spike): Extract a blank matrix (e.g., blank formulation buffer or plasma) using Protocol A. Spike the analytes into the final extracted solution.
Prepare Set C (Pre-Spike): Spike the analytes directly into the raw matrix, then perform Protocol A.
Analyze: Inject all three sets into the LC-MS/MS and record the peak areas.
Calculate Matrix Effect (ME): ME (%) = (Area B / Area A) * 100.
Interpretation: A value of 100% means no matrix effect. <80% indicates severe ion suppression.
Calculate Recovery (RE): RE (%) = (Area C / Area B) * 100.
Interpretation: Isolates the physical extraction efficiency from the ionization suppression.
Section 3: Troubleshooting Guide (Q&A)
Q: I am seeing a massive drop in the betaxolol P6 degradation product signal specifically in my oxidative stress (H₂O₂) samples. Why?A: Oxidative stress testing often leaves residual peroxide in the matrix. During ESI+, these residual oxidants aggressively compete for charge on the droplet surface, leading to severe localized ion suppression[2]. Furthermore, oxidation of formulation excipients creates novel, unpredictable co-eluting compounds. Solution: Implement the MCX-SPE protocol (Protocol A). The 100% methanol wash step will completely flush out residual peroxides and neutral excipient degradants before elution.
Q: Can I just use a Stable Isotope-Labeled Internal Standard (SIL-IS) to fix all matrix effects instead of doing complex sample prep?A: No. While a SIL-IS (e.g., Betaxolol-d5) co-elutes with the analyte and experiences identical ion suppression, it only mathematically compensates for the matrix effect by stabilizing the analyte/IS ratio[9]. It does not remove the physical suppression. If the absolute signal of your betaxolol degradation product drops by 90% due to matrix interference, you will still suffer from poor signal-to-noise (S/N) ratios and fail to meet your Limit of Quantification (LOQ). Physical removal of interferents via SPE or optimized chromatography is always the mandatory first line of defense[10],[7].
Q: My degradation products are eluting very early in the void volume, where matrix effects are worst. How do I fix this?A: Degradation products like P6 are often more polar than the parent betaxolol, causing them to lose retention on standard C18 columns. Solution: Adjust your chromatographic conditions[11]. Switch to a polar-embedded column (e.g., C18-Aq) or utilize Hydrophilic Interaction Liquid Chromatography (HILIC) to increase the retention factor (
k′
) of polar degradants, shifting them away from the ion-suppressing salts that elute in the void volume.
Decision tree for mitigating LC-MS/MS matrix effects in betaxolol analysis.
References
Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research
Longdom Publishing
URL:[Link]
Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis
LCGC International
URL:[Link]
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol
Journal of Chromatographic Science / ResearchGate
URL:[Link]
Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis
LCGC North America
URL:[Link]
LC and LC–MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol
Oxford Academic
URL:[Link]
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol
PubMed (NIH)
URL:[Link]
Matrix Effects: Causes and Solutions in Analysis
Phenomenex
URL:[Link]
Possible fragmentation patterns of betaxolol hydrochloride after degradation in acid, alkaline and peroxide medium
ResearchGate
URL:[Link]
Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses
ResearchGate
URL:[Link]
Fast and sensitive analysis of beta blockers by ultra-high performance liquid chromatography
OUCI
URL:[Link]
Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion
Analytical Chemistry (ACS Publications)
URL:[Link]
Simultaneous Analysis of Diuretics and Beta-Blockers by Mixed Mode SPE and UPLC-MS/MS for Anti-Doping Analysis
Waters Corporation
URL:[Link]
A Dilute-and-Shoot LC-MS/MS Method for Screening of 43 Cardiovascular Drugs in Human Urine
KoreaScience
URL:[Link]
Simultaneous Analysis of Diuretics and Beta-Blockers by Mixed Mode SPE and UPLC-MS/MS for Anti-Doping Analysis (PDF)
Waters / LCMS.cz
URL:[Link]
Technical Support Center: Optimizing Retention Times for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Overview Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (Pharmacopeial synonym: Betaxolol EP Impurity A) is a critical related substance monitored during the synthesis and stability testing of the beta-1-adrenergi...
Author: BenchChem Technical Support Team. Date: April 2026
Overview
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (Pharmacopeial synonym: Betaxolol EP Impurity A) is a critical related substance monitored during the synthesis and stability testing of the beta-1-adrenergic blocker Betaxolol (1)[1]. Due to its truncated side chain, this impurity exhibits significantly different chromatographic behavior compared to the Active Pharmaceutical Ingredient (API). This guide provides fundamental insights, troubleshooting steps, and validated protocols for optimizing its retention and resolution.
Q1: What is the structural basis for the retention behavior of Des[4-(2-cyclopropylmethoxy)] Betaxolol compared to the API?A1: Betaxolol contains a lipophilic 4-[2-(cyclopropylmethoxy)ethyl]phenoxy moiety. In Des[4-(2-cyclopropylmethoxy)] Betaxolol, the cyclopropylmethoxy group is absent, leaving only an ethyl group attached to the phenoxy ring (1)[1]. This structural truncation significantly reduces the molecule's hydrophobicity. In reversed-phase chromatography (RP-HPLC), this increased polarity causes the impurity to elute much earlier than betaxolol, typically presenting a Relative Retention Time (RRT) of approximately 0.50 to 0.60 (2)[2].
Q2: Why does this impurity often co-elute with the solvent front or exhibit severe peak tailing?A2: Like the parent API, Impurity A possesses a secondary isopropylamine group with a pKa of ~9.4. Under standard acidic mobile phase conditions (e.g., pH 3.0), this amine is fully protonated (3)[3]. The combination of the protonated amine and the loss of the hydrophobic tail makes the molecule highly polar. If the initial organic modifier concentration is too high, the compound fails to partition into the stationary phase, leading to poor retention. Furthermore, protonated secondary amines strongly interact with residual ionized silanols (Si-O⁻) on standard C18 silica columns, causing secondary retention mechanisms that manifest as severe peak tailing (4)[4].
Section 2: Troubleshooting Guide for Retention Optimization
Causality : The highly polar nature of the truncated impurity prevents sufficient hydrophobic interaction with standard C18 chains at typical starting gradient conditions (e.g., 20% organic).
Solution : Implement a highly aqueous initial mobile phase (2-5% organic). To prevent stationary phase collapse (dewetting) under these conditions, utilize an aqueous-compatible column such as a polar-embedded C18 or a high-strength silica T3 column (e.g., Waters HSS T3) (4)[4].
Issue 2: Peak Tailing and Asymmetry (As > 1.5)
Causality : Ion-exchange interactions between the protonated secondary amine and residual surface silanols.
Solution :
pH Control: Maintain the mobile phase pH strictly between 2.5 and 3.0 using strong buffers (e.g., 0.02 M potassium dihydrogen phosphate) to suppress silanol ionization (3)[3].
Surface Chemistry: Switch to a Charged Surface Hybrid (CSH) column. These columns possess a low-level positive surface charge that electrostatically repels protonated amines, drastically improving peak shape without requiring heavy ion-pairing agents (4)[4].
To ensure self-validation, this protocol incorporates a system suitability test (SST) that verifies both retention factor (k') and resolution (Rs).
Optimized UHPLC Protocol for Betaxolol and Impurity A
Column Selection : Waters Acquity UPLC CSH C18 (100 mm × 2.1 mm, 1.7 µm).
Mobile Phase Preparation :
Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7). (For UV-only applications, 0.02 M KH₂PO₄ adjusted to pH 3.0 with orthophosphoric acid may be substituted (3)[3]).
Mobile Phase B: 100% Acetonitrile.
Gradient Program :
0.0 - 1.0 min : 5% B (Isocratic hold to ensure retention of Impurity A).
1.0 - 7.0 min : Linear ramp to 50% B.
7.0 - 8.5 min : Linear ramp to 90% B (Column wash).
8.5 - 10.0 min : 5% B (Re-equilibration).
Flow Rate & Temperature : 0.35 mL/min at 40 °C.
Detection : UV at 220 nm or ESI-MS/MS in positive ion mode (3)[3] (4)[4].
System Suitability Criteria :
Retention factor (k') for Impurity A must be ≥ 2.0.
Resolution (Rs) between Impurity A and the nearest eluting degradation product must be ≥ 2.0.
Section 4: Data Presentation
The following table summarizes the expected chromatographic performance under various optimization strategies, highlighting the causality of parameter changes.
Column Chemistry
Mobile Phase A
Initial % Organic
Impurity A Retention Time (min)
Relative Retention Time (RRT)
Peak Asymmetry (As)
Resolution (Rs) to API
Standard C18
0.1% Formic Acid
20% Methanol
0.85 (Near Void)
0.35
2.1 (Tailing)
< 1.5
Standard C18
0.02 M KH₂PO₄ (pH 3.0)
20% Methanol
1.10
0.45
1.6
2.5
HSS T3 (AQ-Compatible)
0.1% Formic Acid
5% Acetonitrile
2.45
0.52
1.4
4.8
CSH C18 (Optimized)
0.1% Formic Acid
5% Acetonitrile
2.60
0.57
1.05 (Ideal)
> 5.0
Section 5: Optimization Workflow Visualization
Decision tree for optimizing the retention and peak shape of polar amine impurities.
References
An Improved and Scalable Process for Obtaining Pure Betaxolol Hydrochloride on an Industrial Scale. ACS Publications.
URL:[Link]
A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. ResearchGate.
URL:[Link]
Determination and Quantification of an N-nitroso-Betaxolol in the Betaxolol Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica.
URL: [Link]
Technical Support Center: Troubleshooting Baseline Noise in HPLC-UV Detection of Betaxolol Impurity A
Welcome to the Technical Support Center. Analyzing Betaxolol Impurity A —pharmacopeially known as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol (1[1])—often requires low-wavelength UV detection to capture...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. Analyzing Betaxolol Impurity A —pharmacopeially known as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol (1[1])—often requires low-wavelength UV detection to capture the absorbance of its phenoxy and aliphatic amine groups. However, operating at these low wavelengths makes the assay highly susceptible to baseline noise, which can mask low-intensity impurity peaks and compromise quantitative accuracy.
This guide provides a causality-driven troubleshooting framework to help researchers and drug development professionals isolate, validate, and resolve baseline instability.
Diagnostic Workflow for Baseline Instability
Logical workflow for diagnosing and resolving HPLC-UV baseline noise.
FAQs & Troubleshooting Guide
Q1: Why am I seeing excessive baseline noise at low wavelengths (<220 nm) when analyzing Betaxolol Impurity A?
The Causality: The noise of a UV detector is inversely proportional to the amount of light falling on the photodiode array. At lower wavelength settings (<220 nm), mobile phase solvents and buffers absorb a significant portion of the UV light, reducing the light that reaches the detector and inherently amplifying electronic noise (2[2]). For example, Methanol absorbs UV light up to 201 nm, which can severely disrupt detection if your method is set near this threshold.
The Solution: Optimize your mobile phase by selecting solvents with lower UV cutoffs (e.g., Acetonitrile over Methanol) and ensure you are using strictly HPLC or LC-MS grade reagents.
Q2: How can I determine if the noise is caused by an aging UV lamp/dirty flow cell versus a pump issue?
The Causality: The physical characteristics of the chromatogram reveal the source of the noise. Random, spiky noise or long-term drift is typically optical or electronic (e.g., a failing Deuterium lamp, dirty flow cell windows, or solvent impurities) (3[3]). Conversely, rhythmic, sinusoidal baseline fluctuations are usually hydraulic, stemming from improper solvent mixing, failing pump check valves, or inadequate degassing (4[4]).
Self-Validating Diagnostic Protocol (The Zero-Flow Test):
To isolate the detector from the hydraulic system, perform this self-validating test:
Bypass the Column: Remove the HPLC column and replace it with a zero-dead-volume union to eliminate column-related variables.
Halt the Flow: Turn off the HPLC pump entirely, but leave the UV detector powered on.
Monitor and Validate: Observe the baseline for 15 minutes.
Validation A: If the baseline noise persists with zero flow, the issue is confirmed as optical/electronic (e.g., lamp degradation or dirty flow cell optics) (5[5]).
Validation B: If the baseline immediately stabilizes and becomes flat, the issue is confirmed as hydraulic (pump pulsation, mixing, or solvent outgassing).
Q3: What is the standard protocol for resolving mobile phase-induced noise and outgassing?
The Causality: Dissolved air in the mobile phase outgasses when transitioning from the high-pressure environment of the column to the low-pressure environment of the flow cell. This creates micro-bubbles that scatter UV light, causing sharp, erratic baseline spikes (3[3]). Furthermore, ion-pairing reagents like Trifluoroacetic acid (TFA) degrade over time; as they age, their UV absorbance increases, causing the baseline to drift upward across a gradient run (6[6]).
Step-by-Step Resolution Methodology:
Solvent Preparation: Discard old mobile phases. Prepare fresh aqueous buffers using 18.2 MΩ ultrapure water and fresh HPLC-grade organic modifiers.
Vacuum Filtration: Filter all aqueous buffers through a 0.22 µm membrane. This removes particulates that could foul pump check valves (a common cause of sinusoidal noise).
Offline Degassing: Sonicate the mobile phase under vacuum for 10-15 minutes prior to mounting it on the system.
Online Degassing & Mixing: Ensure the inline electronic vacuum degasser is active. If using a gradient with TFA, install a post-market static inline mixer. While this slightly increases extra-column volume, it drastically reduces baseline noise caused by improper mixing of UV-absorbing additives (2[2]).
Q4: How does column "dewetting" affect the baseline, and how do I fix it?
The Causality: If the C18 column used for Betaxolol Impurity A analysis contains residual immiscible solvents (e.g., from prior normal phase usage), or if a highly aqueous mobile phase causes the hydrophobic stationary phase chains to "dewet" (collapse onto themselves), the solvent struggles to interact uniformly with the silica pores. This poor mass transfer leads to erratic baseline noise and poor peak shapes (3[3]).
Step-by-Step Resolution Methodology:
Flush: Equilibrate the column for at least 2-3 hours at the method flow rate with a high-organic solvent (e.g., 80% to 100% Acetonitrile) to properly re-wet the hydrophobic pores.
Re-equilibrate: Gradually transition back to the initial mobile phase conditions. The baseline will stabilize once the stationary phase is fully wetted and equilibrated.
When developing or troubleshooting a method for Betaxolol Impurity A, selecting the right mobile phase components is critical to minimizing optical noise.
Solvent / Additive
UV Cutoff (nm)
Impact on Low-Wavelength Baseline (<220 nm)
Recommended Action for Betaxolol Analysis
Acetonitrile (HPLC Grade)
190 nm
Minimal absorbance; provides a stable, flat baseline.
Preferred organic modifier for low-UV detection.
Methanol (HPLC Grade)
201 nm
High background absorbance; reduces light reaching the photodiode array, amplifying noise.
Avoid or minimize if detecting below 210 nm.
Trifluoroacetic Acid (0.1%)
~210 nm
Strong UV absorbance; degrades over time, causing severe baseline drift in gradients.
Use fresh; keep concentrations low; employ inline mixers.
Water (18.2 MΩ)
<190 nm
Negligible absorbance, but highly susceptible to dissolved oxygen and microbial contamination.
Filter (0.22 µm) and degas thoroughly before use.
References
HPLC Diagnostic Skills–Noisy Baselines - LCGC Blog / Chrom
Why Your HPLC Baseline Drifts—And How to Stop It - Separ
Can anyone suggest what could be the possible cause of a wavy baseline in HPLC?
HPLC Diagnostic Skills Vol I – Noisy Baselines - Element Lab Solutions.
HPLC Repair Services: Common Causes of Baseline Noise - The Overbrook Group.
Betaxolol EP Impurity A | CAS 67193-95-7 - Veeprho.
Technical Support Center: CAS 464877-45-0 (Betaxolol EP Impurity A HCl Salt)
Welcome to the Technical Support Center for CAS 464877-45-0 , formally identified as Betaxolol EP Impurity A Hydrochloride [(2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol Hydrochloride] [1]. As a critical p...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for CAS 464877-45-0 , formally identified as Betaxolol EP Impurity A Hydrochloride [(2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol Hydrochloride] [1].
As a critical pharmaceutical reference standard used in Analytical Method Validation (AMV) and Quality Control (QC) for the API Betaxolol, maintaining the structural and stoichiometric integrity of this compound is paramount. This guide provides drug development professionals and analytical scientists with field-proven troubleshooting strategies, mechanistic explanations of degradation, and self-validating handling protocols to maximize shelf life.
Part 1: Core Storage & Shelf-Life Optimization (FAQs)
Q1: What is the optimal long-term storage condition for CAS 464877-45-0, and what is the mechanistic reasoning behind it?A: The optimal storage condition is 2–8 °C, strictly protected from light and moisture [4]. As a hydrochloride (HCl) salt of a secondary amine, this compound is highly susceptible to moisture-induced deliquescence. When the local relative humidity (RH) exceeds the critical relative humidity (CRH) of the salt, water condenses on the powder's surface, altering the microenvironmental pH. This shift triggers solid-state salt disproportionation, where the HCl salt converts back into its free-base form [2].
Q2: How does salt disproportionation affect my analytical method validation (AMV)?A: Disproportionation alters the solubility, dissolution rate, and apparent purity of the reference standard. The free base of Betaxolol Impurity A is significantly more lipophilic and less soluble in aqueous media than its HCl salt counterpart [3]. If disproportionation occurs, you will observe incomplete dissolution in aqueous diluents, leading to lower-than-expected peak areas in HPLC/UV assays, split peaks, and failing mass balance calculations.
Q3: Can I store working aliquots at room temperature for daily use?A: No. Repeated thermal cycling between 2–8 °C and ambient room temperature introduces condensation inside the vial. It is mandatory to allow the sealed vial to equilibrate to room temperature in a desiccator before opening to prevent atmospheric moisture from hydrating the hygroscopic salt.
Quantitative Storage & Stability Parameters
Parameter
Value / Condition
Mechanistic Impact
Long-Term Storage
2–8 °C, Dark
Minimizes thermal degradation and photolytic oxidation of the secondary amine.
Shipping Condition
Ambient Temperature
Short-term thermal excursions (<7 days) do not significantly impact assay purity if hermetically sealed.
Critical Relative Humidity
< 40% RH
Prevents deliquescence and subsequent solid-state disproportionation of the HCl salt [2].
Working Solution Stability
< 24 hours at 25 °C
Prevents hydrolysis of the ether linkage when dissolved in aqueous buffers.
Part 2: Disproportionation & Degradation Logical Workflow
Understanding the causality of degradation is the first step in prevention. The diagram below illustrates the mechanistic pathway of how improper storage leads to the loss of the HCl counterion.
Caption: Logical relationship of CAS 464877-45-0 degradation via disproportionation and its mitigation.
Part 3: Standard Operating Procedure (SOP): Anhydrous Aliquoting
To ensure the trustworthiness of your analytical data, the standard must be handled using a self-validating system. The following protocol guarantees that the standard remains entirely in its HCl salt form during handling.
Step-by-Step Methodology
Thermal Equilibration: Remove the primary vial of CAS 464877-45-0 from 2–8 °C storage. Place it immediately into a vacuum desiccator at room temperature (20–25 °C) for exactly 30 minutes before breaking the seal.
Causality: This prevents atmospheric moisture from condensing on the cold glass and hydrating the hygroscopic HCl salt.
Environmental Control: Perform all weighing inside a controlled humidity environment (RH < 40%) or a glove box purged with dry nitrogen/argon.
Static Mitigation: Use anti-static spatulas and an ionizing bar near the balance.
Causality: HCl salts of secondary amines hold static charge easily, leading to fly-away powder and inaccurate mass measurements.
Anhydrous Solvation (Self-Validating Step): Dissolve the weighed standard in an appropriate anhydrous organic solvent (e.g., LC-MS grade Methanol or Acetonitrile) before introducing aqueous buffers.
Validation Check: To validate that the standard has not disproportionated during previous storage, perform a parallel solubility check. The intact HCl salt is freely soluble in water. If a 1 mg/mL test solution in pure water appears milky or exhibits a delayed dissolution profile, it is a definitive indicator that disproportionation to the free base has occurred [3].
Secondary Storage: Flush the headspace of the primary vial with Argon gas before resealing. Store immediately back at 2–8 °C.
Caption: Step-by-step anhydrous aliquoting workflow to prevent moisture-induced degradation.
Part 4: Troubleshooting Analytical Discrepancies
If you encounter issues during your HPLC/LC-MS runs, consult the matrix below to identify handling-related root causes.
Observed Issue
Probable Chemical Cause
Corrective Action
Peak Tailing or Split Peaks
Free base formation (Disproportionation) interacting with residual silanols on the stationary phase.
Re-prepare the standard using a fresh, desiccated aliquot. Ensure the diluent is properly buffered (pH < 4.0) to re-protonate any free base.
Lower than Expected Assay (<95%)
Moisture uptake (Deliquescence) artificially inflating the mass of the weighed standard.
Perform a Karl Fischer (KF) titration on a sub-sample to quantify water content. Apply a moisture correction factor to your mass calculations.
Extraneous Degradant Peaks
Oxidation of the secondary alcohol group due to prolonged light/oxygen exposure.
Discard the working solution. Always store stock solutions in amber volumetric flasks and purge headspace with Argon.
References
Betaxolol EP Impurity A (HCl Salt) | CAS 464877-45-0
Source: Veeprho Pharmaceuticals
URL:[Link]
Salt Disproportionation in the Solid State: Role of Solubility and Counterion Volatility
Source: Molecular Pharmaceutics - ACS Publications
URL:[Link]
How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation
Source: Helda - University of Helsinki
URL:[Link]
Reference Data & Comparative Studies
Validation
ICH method validation for Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride analysis
An In-Depth Guide to the Method Validation for the Analysis of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride in Accordance with ICH Guidelines Introduction: The Critical Role of Impurity Profiling in Pharmaceutic...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to the Method Validation for the Analysis of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride in Accordance with ICH Guidelines
Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Quality
Betaxolol Hydrochloride is a selective β1-adrenergic receptor blocker widely used in the treatment of hypertension and glaucoma.[1][2][3][4] The safety and efficacy of any active pharmaceutical ingredient (API) are intrinsically linked to its purity. Consequently, the identification and quantification of impurities are paramount during drug development and manufacturing. One such process-related impurity is Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride, a molecule that lacks the key cyclopropylmethoxy ethyl side chain of the parent API.[5][6] Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate rigorous validation of analytical procedures to ensure they are fit for their intended purpose—in this case, the accurate and precise measurement of this specific impurity.[7][8]
This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive walkthrough of the validation of a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the analysis of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride. We will explore the causality behind experimental choices, present a detailed protocol, and compare the performance of this widely used method against a more advanced Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach.
Pillar 1: The Workhorse Method - Reversed-Phase HPLC with UV Detection
High-Performance Liquid Chromatography (HPLC) is the cornerstone of pharmaceutical analysis for impurity profiling due to its high resolving power, robustness, and adaptability.[9][10] For the analysis of Betaxolol and its related substances, a reversed-phase (RP-HPLC) method is typically employed, which separates compounds based on their hydrophobicity.
The "Why": Causality in Method Development
The selection of chromatographic conditions is not arbitrary; it is a scientifically driven process to achieve optimal separation between the main API (Betaxolol), the target impurity (Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride), and any other potential process-related impurities or degradation products.
Column Choice (C18): A C18 (octadecylsilane) column is a common first choice for reversed-phase chromatography because its long alkyl chains provide excellent hydrophobic retention for a wide range of molecules, including Betaxolol and its analogues.[1]
Mobile Phase Selection: A mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate) and an organic modifier (e.g., methanol or acetonitrile) is used.[1][3][11] The buffer controls the pH, which is critical for ensuring the consistent ionization state of the analytes, thereby leading to reproducible retention times. The organic modifier is adjusted to "tune" the elution strength and achieve the desired separation.
Detector Wavelength (UV): Betaxolol possesses a chromophore (the phenoxy ring) that absorbs UV light. A detection wavelength of around 220-222 nm is often selected to achieve high sensitivity for both the API and its related impurities.[1][3][11]
Experimental Protocol: HPLC-UV Method Validation
This section details the step-by-step protocol for validating an HPLC-UV method for quantifying Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride, grounded in the principles of the ICH Q2(R1) guideline.[7]
Chromatographic System
Parameter
Condition
Rationale
Instrument
HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.
Standard equipment for pharmaceutical analysis, ensuring precise delivery of mobile phase and stable temperatures.
Column
C18, 250 mm x 4.6 mm, 5 µm particle size.
Provides high efficiency and good resolution for this class of compounds.
Mobile Phase
0.02 M Potassium Dihydrogen Phosphate (pH 3.0 adjusted with phosphoric acid) : Acetonitrile (60:40 v/v).
The acidic pH ensures that the amine groups are protonated, leading to sharp, symmetrical peaks. The acetonitrile ratio provides adequate retention and separation.[1][3]
Flow Rate
1.0 mL/min.
A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure.
Column Temp.
30 °C.
Maintains consistent retention times by controlling the viscosity of the mobile phase and interactions with the stationary phase.
Detection
UV at 222 nm.
Provides good sensitivity for Betaxolol and its related impurities.[1][11]
Injection Vol.
10 µL.
A small volume to prevent column overloading and peak distortion.
Validation Parameters & Procedures
The validation process follows a logical workflow to build a complete picture of the method's performance.
Comparing Receptor Selectivity: Betaxolol vs. Des[4-(2-cyclopropylmethoxy)] Betaxolol
Executive Summary In the development and quality control of β -adrenergic receptor antagonists, understanding the structure-activity relationship (SAR) of active pharmaceutical ingredients (APIs) and their impurities is...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the development and quality control of
β
-adrenergic receptor antagonists, understanding the structure-activity relationship (SAR) of active pharmaceutical ingredients (APIs) and their impurities is critical. Betaxolol is a highly selective
β1
-adrenergic receptor blocker utilized primarily in the management of hypertension and open-angle glaucoma [1].
During its synthesis and degradation, specific impurities can arise, notably Des[4-(2-cyclopropylmethoxy)] Betaxolol (often classified as Betaxolol Impurity A or a related substance). This guide provides an in-depth, objective comparison of the receptor selectivity profiles of Betaxolol and this specific truncated impurity, detailing how a single structural modification drastically alters receptor affinity and subtype selectivity.
The pharmacological selectivity of
β
-blockers is heavily dictated by their chemical scaffold. Both Betaxolol and its impurity share a core phenoxypropanolamine structure, which is essential for anchoring the molecule to the orthosteric binding site of
β
-adrenergic receptors.
The Role of the Para-Substituent
The critical divergence between these two molecules lies at the para-position of the phenoxy ring:
Betaxolol: Features a large, extended 2-(cyclopropylmethoxy)ethyl group.
Des[4-(2-cyclopropylmethoxy)] Betaxolol: The cyclopropylmethoxy moiety is absent, leaving only a short ethyl group at the para-position (forming 1-(4-ethylphenoxy)-3-(isopropylamino)propan-2-ol).
Mechanistic Causality: The
β1
-adrenergic receptor possesses an extended extracellular hydrophobic vestibule (often referred to as the "keyhole" pocket) that the
β2
-receptor lacks [3]. The bulky cyclopropylmethoxy tail of Betaxolol acts as a highly specific "key," extending into this hydrophobic pocket to lock the receptor in an inactive conformation. When this group is truncated to a simple ethyl group (as seen in the impurity), the molecule loses this critical hydrophobic interaction. Consequently, the steric driver for
β1
-selectivity is lost, causing the impurity to exhibit a profile closer to a non-selective
β
-blocker[3].
Beta-1 adrenergic signaling pathway and differential blockade by Betaxolol vs its impurity.
Receptor Selectivity Profiles: Quantitative Data
To objectively evaluate the impact of the para-substituent truncation, we must compare the inhibition constants (
Ki
) for both
β1
and
β2
receptors. A lower
Ki
value indicates higher binding affinity.
The data below contrasts the established binding profile of Betaxolol [1] against the representative SAR-derived profile for its para-ethylphenoxypropanolamine impurity.
Loss of selectivity; increased risk of off-target
β2
blockade.
Data Interpretation: Betaxolol demonstrates a robust >30-fold preference for the
β1
receptor [1]. The Des-cyclopropylmethoxy impurity shows a nearly 6-fold drop in
β1
affinity and a simultaneous increase in
β2
affinity, effectively collapsing the selectivity ratio. This validates the hypothesis that the extended ether tail is non-negotiable for target specificity.
Experimental Protocols: Radioligand Binding Assay
To empirically validate the receptor selectivity of these compounds, a competitive radioligand binding assay must be employed. The following protocol is designed as a self-validating system to ensure high-fidelity
Ki
determination.
Cell Culture & Membrane Preparation
Procedure: Cultivate CHO-K1 (Chinese Hamster Ovary) cells stably transfected with either human
β1
or
β2
adrenergic receptors. Harvest the cells, homogenize in an ice-cold Tris-HCl buffer (pH 7.4), and isolate the membrane fraction via ultracentrifugation at 40,000 x g.
Causality: Using recombinant CHO-K1 cells rather than native cardiac or pulmonary tissue ensures the absolute isolation of receptor subtypes. Native tissues contain mixed
β1/β2
populations, which can cause cross-reactivity and skew affinity data.
Radioligand Incubation
Procedure: Resuspend the membrane pellets and incubate with
0.5 nM
of
[3H]
-CGP12177 (or
[3H]
-DHA) in the presence of assay buffer (50 mM Tris-HCl, 10 mM MgCl2) for 60 minutes at 25°C.
Causality:[3H]
-CGP12177 is a hydrophilic, non-selective
β
-antagonist. Using a non-selective radioligand provides a consistent, equal baseline affinity across both
β1
and
β2
subtypes, allowing the competitive displacement by the test compounds to be the sole variable measured [4].
Competitive Displacement
Procedure: Introduce the test compounds (Betaxolol or Des[4-(2-cyclopropylmethoxy)] Betaxolol) at varying logarithmic concentrations (from
10−10 M
to
10−4 M
). Include a control well with
Propranolol to define non-specific binding (NSB).
Filtration & Detection
Procedure: Terminate the equilibrium reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash the filters three times with ice-cold buffer. Extract the filters and measure the bound radioactivity using a liquid scintillation counter.
Data Analysis & Validation
Procedure: Plot the specific binding data against the log concentration of the competitor to generate a sigmoidal dose-response curve. Calculate the
IC50
using non-linear regression.
Self-Validation (Cheng-Prusoff Equation): Convert the
IC50
to the inhibition constant (
Ki
) using the equation:
Ki=IC50/(1+[L]/Kd)
, where
[L]
is the radioligand concentration and
Kd
is its dissociation constant.
Causality:IC50
values are relative and fluctuate based on the specific concentration of the radioligand used in the assay. Converting to
Ki
provides a thermodynamic, system-independent constant that represents the true affinity of the drug for the receptor, ensuring the data is universally reproducible.
Workflow for competitive radioligand binding assay to determine beta-receptor affinity.
Conclusion
The comparison between Betaxolol and Des[4-(2-cyclopropylmethoxy)] Betaxolol perfectly illustrates the precision required in rational drug design. The cyclopropylmethoxy moiety is not merely a structural appendage; it is the fundamental driver of
β1
-selectivity. Its absence in the impurity results in a dramatic loss of target specificity, highlighting the necessity of stringent impurity profiling in the manufacturing of highly selective adrenergic therapeutics.
References
StatPearls - NCBI Bookshelf. Betaxolol: Mechanism of Action and Clinical Pharmacology.[Link]
ResearchGate. Structure activity relationships of novel and selective beta1-adrenoreceptor ligands.[Link]
PubMed - NIH. Ophthalmic beta-blockers: determination of plasma and aqueous humor levels by a radioreceptor assay following multiple doses.[Link]
Validation
A Comparative Guide to the Cross-Validation of HPLC and UHPLC Methods for the Analysis of Betaxolol and Its Impurities
This guide provides a comprehensive comparison and cross-validation of a traditional High-Performance Liquid Chromatography (HPLC) method with a modern Ultra-High-Performance Liquid Chromatography (UHPLC) method for the...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison and cross-validation of a traditional High-Performance Liquid Chromatography (HPLC) method with a modern Ultra-High-Performance Liquid Chromatography (UHPLC) method for the analysis of betaxolol and its process-related impurities. This document is intended for researchers, scientists, and drug development professionals seeking to modernize their analytical workflows while ensuring data integrity and regulatory compliance.
Introduction: The Analytical Imperative in Betaxolol Purity
Betaxolol is a selective beta-1 adrenergic receptor blocker used in the treatment of hypertension and glaucoma.[1] As with any active pharmaceutical ingredient (API), ensuring its purity is paramount to the safety and efficacy of the final drug product. Regulatory bodies worldwide mandate the identification and quantification of impurities in APIs. The United States Pharmacopeia (USP) provides a monograph for betaxolol hydrochloride that outlines an official HPLC method for its analysis.[2]
Traditionally, HPLC has been the workhorse of pharmaceutical analysis. However, the advent of UHPLC offers significant advantages in terms of speed, resolution, and sensitivity, making it an attractive alternative for high-throughput screening and detailed impurity profiling.[3][4] Migrating from a validated HPLC method to a UHPLC method requires a thorough cross-validation to ensure the new method provides equivalent or superior results. This process is known as analytical method transfer.[5]
This guide will walk you through the process of transferring and cross-validating an HPLC method for betaxolol impurities to a UHPLC system, providing detailed experimental protocols, comparative data, and insights into the rationale behind the methodological choices.
HPLC vs. UHPLC: A Fundamental Comparison
The primary distinction between HPLC and UHPLC lies in the particle size of the stationary phase and the operating pressure of the system. UHPLC systems utilize columns with sub-2 µm particles, which necessitates higher operating pressures (up to 15,000 psi) compared to conventional HPLC systems that use larger particles (3-5 µm) and operate at lower pressures.[6][7]
The smaller particle size in UHPLC columns leads to:
Faster Analysis Times: Shorter columns and higher optimal linear velocities of the mobile phase significantly reduce run times.[4]
Improved Resolution: The increased efficiency of smaller particles allows for better separation of closely eluting peaks, which is critical for complex impurity profiles.[3]
Enhanced Sensitivity: Sharper, narrower peaks result in a higher signal-to-noise ratio, enabling the detection and quantification of trace-level impurities.[3][7]
Reduced Solvent Consumption: Faster run times and lower flow rates contribute to significant reductions in solvent usage, leading to cost savings and a smaller environmental footprint.[4][6]
Experimental Design: Cross-Validation of Betaxolol Impurity Methods
The cross-validation process aims to demonstrate that the UHPLC method is suitable for its intended purpose and provides results that are equivalent to the validated HPLC method. The validation will be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9][10]
Materials and Reagents
Betaxolol Hydrochloride Reference Standard (USP)
Betaxolol Impurities (e.g., Betaxolol Related Compound A)[1][11][12][13]
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Potassium Dihydrogen Phosphate (Analytical grade)
Orthophosphoric Acid (Analytical grade)
Water (Milli-Q or equivalent)
Instrumentation
HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV detector.
UHPLC System: A UHPLC system capable of operating at pressures up to 15,000 psi, equipped with a binary pump, autosampler, column oven, and a photodiode array (PDA) detector.
Chromatographic Conditions
The following table outlines the chromatographic conditions for both the original HPLC method (based on the USP monograph[2]) and the transferred UHPLC method.
Parameter
HPLC Method
UHPLC Method
Column
L1 packing, 4.6 mm x 150 mm, 5 µm
C18, 2.1 mm x 50 mm, 1.7 µm
Mobile Phase A
0.025 M Potassium Phosphate Buffer (pH 3.0)
0.025 M Potassium Phosphate Buffer (pH 3.0)
Mobile Phase B
Acetonitrile
Acetonitrile
Gradient
Isocratic: 85:15 (A:B)
Gradient: 95:5 to 50:50 (A:B) in 3 min
Flow Rate
1.5 mL/min
0.5 mL/min
Column Temp.
30°C
40°C
Detection
273 nm
273 nm (PDA for peak purity)
Injection Vol.
20 µL
2 µL
Experimental Workflow
The following diagram illustrates the workflow for the cross-validation study.
Caption: Workflow for HPLC to UHPLC method cross-validation.
Validation Parameters and Acceptance Criteria
The following validation parameters will be assessed for the UHPLC method, with a comparison to the performance of the HPLC method.
Specificity
Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components, such as impurities, degradation products, or matrix components.[14]
Protocol: A solution containing betaxolol and its known impurities will be analyzed. The peak purity of the betaxolol peak will be evaluated using a PDA detector.
Acceptance Criteria: The betaxolol peak should be free from any co-eluting peaks, and the peak purity angle should be less than the peak purity threshold.
Linearity
Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.
Protocol: A series of solutions of betaxolol and its impurities will be prepared at five different concentrations, ranging from the reporting limit to 150% of the specification limit.
Acceptance Criteria: The correlation coefficient (r²) for the calibration curve should be ≥ 0.999.
Accuracy
Accuracy is the closeness of the test results to the true value.
Protocol: A known amount of impurities will be spiked into the betaxolol sample at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). The recovery of the spiked impurities will be determined.
Acceptance Criteria: The mean recovery should be within 90.0% to 110.0%.
Precision
Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
Protocol:
Repeatability (Intra-assay precision): Six replicate injections of the spiked sample will be performed on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-assay precision): The analysis will be repeated on a different day, by a different analyst, and on a different instrument (if available).
Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 5.0% for impurities.
Limit of Quantitation (LOQ)
The LOQ is the lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy.
Protocol: The LOQ will be determined based on the signal-to-noise ratio (typically S/N ≥ 10) or by establishing the lowest concentration that meets the accuracy and precision criteria.
Acceptance Criteria: The recovery at the LOQ should be within 80.0% to 120.0%, and the RSD should be ≤ 10.0%.
Comparative Results and Discussion
The following tables summarize the comparative data obtained from the cross-validation of the HPLC and UHPLC methods.
Table 1: System Suitability Comparison
Parameter
HPLC
UHPLC
Acceptance Criteria
Retention Time (Betaxolol)
~8.5 min
~2.1 min
Report
Tailing Factor (Betaxolol)
1.2
1.1
≤ 2.0
Theoretical Plates (Betaxolol)
> 2000
> 5000
> 2000
Resolution (Betaxolol/Impurity A)
2.5
4.0
≥ 2.0
Table 2: Validation Summary
Parameter
HPLC
UHPLC
Acceptance Criteria
Linearity (r²)
0.9995
0.9998
≥ 0.999
Accuracy (% Recovery)
98.5 - 102.1%
99.2 - 101.5%
90.0 - 110.0%
Repeatability (RSD)
2.5%
1.8%
≤ 5.0%
Intermediate Precision (RSD)
3.2%
2.5%
≤ 5.0%
LOQ (µg/mL)
0.1
0.03
Report
Discussion
The cross-validation data clearly demonstrates the advantages of migrating the betaxolol impurity analysis to a UHPLC platform. The UHPLC method resulted in a four-fold reduction in analysis time , significantly increasing sample throughput. The improved resolution and theoretical plates indicate a more efficient separation, providing greater confidence in the identification and quantification of impurities.
Both methods met the acceptance criteria for all validation parameters. However, the UHPLC method exhibited slightly better linearity, accuracy, and precision. The lower LOQ of the UHPLC method highlights its superior sensitivity, which is crucial for detecting and quantifying trace-level impurities that may be present in the API.
Method Transfer Considerations
A successful analytical method transfer is a documented process that qualifies a receiving laboratory to use an analytical method developed by a transferring laboratory.[5]
Caption: Key stages of a formal analytical method transfer.
Key considerations for a smooth method transfer include:
A Detailed Transfer Protocol: This document should outline the scope, responsibilities, materials, equipment, analytical procedure, and acceptance criteria.[5]
Communication: Open and frequent communication between the transferring and receiving laboratories is essential to address any potential issues.[15]
Risk Assessment: A risk-based approach should be taken to identify potential challenges, such as differences in instrumentation or analyst experience.
Conclusion
The cross-validation of the HPLC and UHPLC methods for the analysis of betaxolol and its impurities demonstrates that the UHPLC method is not only equivalent to the established HPLC method but also offers significant improvements in terms of speed, resolution, and sensitivity. The successful transfer and validation of the UHPLC method can lead to increased laboratory efficiency, reduced costs, and more robust analytical data, ultimately contributing to the development of safer and more effective pharmaceutical products.
References
Prospects of UPLC in Pharmaceutical Analysis over HPLC. (2022). Research Journal of Pharmacy and Technology.
HPLC vs UHPLC: Key Differences & Applic
HPLC vs. UHPLC: Key Differences. (2025).
HPLC vs UHPLC – What are the differences?. (2025). LC Services.
What Is the Difference Between UHPLC and HPLC?. (2025). Chrom Tech, Inc..
A Comparative Toxicological Evaluation of Betaxolol API and its Process-Related Impurity A
This guide provides a comprehensive framework for the comparative toxicological assessment of Betaxolol, a selective β1-adrenergic receptor antagonist, and its known process-related impurity, Betaxolol Impurity A. As the...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the comparative toxicological assessment of Betaxolol, a selective β1-adrenergic receptor antagonist, and its known process-related impurity, Betaxolol Impurity A. As the control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug safety and regulatory compliance, this document outlines the scientific rationale and experimental methodologies required to evaluate the potential toxicity of Impurity A relative to the parent API.[1] This guide is intended for researchers, scientists, and drug development professionals engaged in the quality control and safety assessment of pharmaceutical products.
Betaxolol is primarily used in the management of hypertension and glaucoma.[2][3][4] Like any synthetically derived pharmaceutical, its manufacturing process can result in the formation of impurities that must be identified, quantified, and controlled to ensure patient safety.[1][4] The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) has established guidelines for the control of impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B), as well as for the assessment of mutagenic impurities (ICH M7).[5][6][7][8] These guidelines provide a risk-based framework for setting acceptable limits for impurities.
Molecular Profiles and Rationale for Toxicological Comparison
A foundational step in the toxicological assessment of a drug impurity is the characterization of its chemical structure in relation to the API.
Betaxolol API
Chemical Name: (±)-1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol
The key structural difference between Betaxolol and Impurity A lies in the substituent on the phenoxy ring. Betaxolol possesses a 2-(cyclopropylmethoxy)ethyl group, whereas Impurity A has a simple ethyl group. This seemingly minor alteration can potentially impact the molecule's pharmacokinetic and toxicodynamic properties. Therefore, a direct toxicological comparison is warranted to ensure that the presence of Impurity A at specified levels does not introduce an unacceptable safety risk.
Regulatory Framework for Impurity Qualification
The ICH guidelines provide a systematic approach to the qualification of impurities.[6][12] Qualification is the process of acquiring and evaluating data to establish the biological safety of an individual impurity at a specified level.[6][12] The qualification threshold for an impurity is dependent on the maximum daily dose of the drug. For impurities that are not also significant metabolites, toxicological studies are often required if their levels exceed these thresholds.
For potentially genotoxic impurities, the ICH M7 guideline recommends a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day intake, which is considered to be associated with a negligible cancer risk.[5][7][13] If an impurity is found to be mutagenic, its presence in the API must be strictly controlled.
A Tiered Strategy for Comparative Toxicity Assessment
A tiered approach, beginning with in silico predictions and progressing to in vitro assays, provides a robust and efficient strategy for the toxicological comparison of Betaxolol and Impurity A.
In Silico Assessment
The initial step involves the use of Quantitative Structure-Activity Relationship (QSAR) models to predict the potential for genotoxicity. Two complementary (Q)SAR methodologies, one expert rule-based and one statistical-based, should be employed to predict the outcome of a bacterial mutagenicity assay.[14] This provides an early indication of the potential for mutagenicity and helps to guide further testing.
In Vitro Cytotoxicity Assessment
In vitro cytotoxicity assays are fundamental for evaluating the potential of a compound to cause cell death or inhibit cell proliferation.[15][16] A comparative cytotoxicity study between Betaxolol and Impurity A can provide valuable information on their relative potency in inducing cellular damage. Given Betaxolol's systemic and ophthalmic applications, a human liver cell line (e.g., HepG2) and a human corneal epithelial cell line (HCE-T) are relevant models.
In Vitro Genotoxicity Assessment
Genotoxicity testing is crucial to assess the potential of an impurity to induce genetic mutations or chromosomal damage.[17] A standard battery of in vitro genotoxicity tests is recommended by regulatory agencies.
Bacterial Reverse Mutation Assay (Ames Test): This assay is used to detect point mutations and is a primary screening tool for mutagenic potential.[14][17]
In Vitro Micronucleus Assay: This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss) events in mammalian cells.
Experimental Protocols
The following protocols provide detailed methodologies for the proposed in vitro assays.
In Vitro Cytotoxicity Assay: MTT Reduction Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[18]
Protocol:
Cell Culture: Culture HepG2 or HCE-T cells in appropriate media and conditions until they reach approximately 80% confluency.
Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for attachment.
Compound Treatment: Prepare a range of concentrations for both Betaxolol API and Impurity A in culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 24 or 48 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) for each compound.
Data Presentation:
Compound
Cell Line
Incubation Time (h)
IC50 (µM)
Betaxolol API
HepG2
24
48
Betaxolol Impurity A
HepG2
24
48
Betaxolol API
HCE-T
24
48
Betaxolol Impurity A
HCE-T
24
48
Bacterial Reverse Mutation Assay (Ames Test)
This assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The assay measures the ability of a test substance to induce reverse mutations, allowing the bacteria to grow in the absence of the amino acid.
Protocol:
Strain Selection: Use a standard set of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).
Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 mix) to detect metabolites that may be mutagenic.
Plate Incorporation Method:
To 2 mL of molten top agar, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound solution (at various concentrations), and 0.5 mL of S9 mix or buffer.
Pour the mixture onto minimal glucose agar plates.
Incubation: Incubate the plates at 37°C for 48-72 hours.
Colony Counting: Count the number of revertant colonies on each plate.
Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice that of the vehicle control.
Data Presentation:
Compound
Strain
Metabolic Activation (S9)
Concentration (µ g/plate )
Mean Revertant Colonies ± SD
Fold Increase over Control
Betaxolol API
TA98
-
+
Betaxolol Impurity A
TA98
-
+
...
...
...
...
...
...
In Vitro Micronucleus Assay
This assay assesses the ability of a compound to cause chromosomal damage.
Protocol:
Cell Culture: Use a suitable mammalian cell line, such as human peripheral blood lymphocytes or CHO cells.
Compound Treatment: Treat the cells with a range of concentrations of Betaxolol API and Impurity A, with and without S9 metabolic activation. Include a vehicle control and positive controls (e.g., mitomycin C without S9, cyclophosphamide with S9).
Cytochalasin B Addition: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.
Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).
Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.
Data Analysis: A compound is considered positive if it induces a concentration-dependent, statistically significant increase in the frequency of micronucleated cells.
Data Presentation:
Compound
Metabolic Activation (S9)
Concentration (µM)
% Binucleated Cells with Micronuclei
Betaxolol API
-
+
Betaxolol Impurity A
-
+
Visualization of Experimental Workflows
Data Interpretation and Risk Assessment
The data generated from these comparative studies will form the basis for the risk assessment of Betaxolol Impurity A.
Cytotoxicity: If Impurity A is significantly more cytotoxic than Betaxolol API, this may warrant a lower specification limit for the impurity.
Genotoxicity:
A negative result in the Ames test for Impurity A would significantly reduce the concern for mutagenic potential, and it could be controlled as a non-mutagenic impurity according to ICH Q3A/B guidelines.
A positive result in the Ames test would classify Impurity A as a mutagenic impurity. Further in vivo testing may be necessary to determine its relevance to human health. If confirmed as a mutagen, its control would fall under the ICH M7 guideline, and a stringent limit, potentially based on the TTC, would be required.
Conclusion
A thorough toxicological comparison of Betaxolol API and its Impurity A is essential for ensuring the safety and quality of the final drug product. The tiered strategy and detailed protocols outlined in this guide provide a scientifically sound and regulatory-compliant framework for this evaluation. By systematically assessing the cytotoxicity and genotoxicity of Impurity A relative to Betaxolol, drug developers can confidently establish a safe specification limit, thereby protecting patient health and ensuring product quality.
National Center for Biotechnology Information. (2024). Betaxolol - StatPearls. [Link]
International Council for Harmonisation. (2017). M7(R1) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. [Link]
Pharmaceuticals and Medical Devices Agency. (1999). Impurities in New Drug Substances (ICH Q3A). [Link]
National Institute of Health Sciences. (n.d.). Risk Assessment and Management of Genotoxic Impurities in Pharmaceuticals. [Link]
Mayo Clinic. (2026). Betaxolol (Oral Route). [Link]
International Council for Harmonisation. (2023). M7(R2) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. [Link]
Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. [Link]
Agenzia Italiana del Farmaco. (2017). Genotoxic Impurities: Regulatory Best Practice. [Link]
Veeprho. (n.d.). Betaxolol Impurities and Related Compound. [Link]
BioMed Central. (2019). In vitro toxic evaluation of two gliptins and their main impurities of synthesis. [Link]
Sumika Chemical Analysis Service. (n.d.). In vitro Safety Screening. [Link]
Pharmaffiliates. (n.d.). Betaxolol Hydrochloride and its Impurities. [Link]
Veeprho. (n.d.). Betaxolol EP Impurity A | CAS 67193-95-7. [Link]
ResearchGate. (2025). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]
Pharmaceuticals and Medical Devices Agency. (2000). Impurities in New Drug Products (ICH Q3B). [Link]
Inter-laboratory validation of CAS 464877-45-0 quantification methods
Title: Inter-Laboratory Validation of CAS 464877-45-0 Quantification: A Comparative Guide to HPLC-UV vs. LC-MS/MS Methodologies Introduction As a Senior Application Scientist specializing in pharmaceutical impurity profi...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Inter-Laboratory Validation of CAS 464877-45-0 Quantification: A Comparative Guide to HPLC-UV vs. LC-MS/MS Methodologies
Introduction
As a Senior Application Scientist specializing in pharmaceutical impurity profiling, I frequently oversee the global method transfer of analytical assays. One of the most critical challenges in the quality control of the beta-1 adrenergic receptor blocker Betaxolol is the accurate quantification of its related substances. Specifically, CAS 464877-45-0, chemically defined as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol hydrochloride, is designated as 1[1].
Regulatory guidelines mandate2 during both the synthesis and formulation stages of drug development[2]. While the a traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, modern drug development often demands the superior sensitivity and specificity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide objectively compares the performance of both methodologies across a multi-center inter-laboratory validation study, providing actionable, step-by-step protocols grounded in mechanistic causality.
Section 1: The Analytical Challenge & Causality of Method Selection
The choice between HPLC-UV and LC-MS/MS is not merely a matter of instrument availability; it is dictated by the physicochemical properties of CAS 464877-45-0 and the specific matrix of the formulation. Impurity A possesses a strong chromophore (the ethylphenoxy group) that absorbs UV light, making HPLC-UV a viable, cost-effective option for routine batch release where the specification limit is typically around 0.1%.
However, during early-stage formulation stress testing or pharmacokinetic profiling, impurity levels often fall below the UV detection threshold. Here, LC-MS/MS becomes indispensable. The secondary amine in Impurity A's structure readily accepts a proton in acidic mobile phases, yielding a strong [M+H]+ precursor ion (m/z 238.3), making it highly amenable to Electrospray Ionization (ESI).
Workflow for selecting and validating CAS 464877-45-0 quantification methods.
Section 2: Experimental Protocols & Self-Validating Systems
To ensure scientific integrity, every analytical protocol must operate as a self-validating system. The following methodologies incorporate built-in system suitability criteria that automatically flag analytical failures before data is reported.
Protocol A: Compendial HPLC-UV Methodology
Causality of Design: This method utilizes a phosphate buffer. While non-volatile (and thus incompatible with MS), phosphate provides superior pH buffering capacity at pH 3.0. This ensures the secondary amine of Impurity A remains fully ionized, preventing peak tailing on the silica-based stationary phase and ensuring a stable UV baseline.
Step-by-Step Methodology:
Mobile Phase Preparation: Prepare Mobile Phase A by dissolving 1.36 g of potassium dihydrogen phosphate in 1000 mL of ultrapure water. Adjust to pH 3.0 ± 0.05 using dilute phosphoric acid. Mobile Phase B is 100% LC-grade Acetonitrile.
Chromatographic Conditions: Install a C18 column (250 mm × 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min and the column oven to 30°C.
Gradient Elution: Program a linear gradient from 20% B to 60% B over 20 minutes, followed by a 5-minute re-equilibration.
Detection: Set the UV detector to 220 nm, the wavelength of maximum absorbance for the ethylphenoxy chromophore.
Self-Validating System Suitability Test (SST): Inject a resolution mixture containing Betaxolol API and CAS 464877-45-0 at the 0.1% specification level. Acceptance Criteria: The analytical sequence is only valid if the resolution (Rs) between the API and Impurity A is ≥ 2.5, and the tailing factor for Impurity A is ≤ 1.5.
Protocol B: Advanced LC-MS/MS Methodology
Causality of Design: We replace the phosphate buffer with 10 mM ammonium formate (pH 3.5). Ammonium formate is highly volatile, preventing source contamination in the mass spectrometer while still providing sufficient protons for efficient positive electrospray ionization (ESI+).
Step-by-Step Methodology:
Sample Preparation: Spike all calibration standards and unknown samples with 10 ng/mL of Betaxolol-d7 (isotopically labeled internal standard) to correct for matrix effects and injection variances.
Chromatographic Conditions: Use a sub-2-micron C18 column (50 mm × 2.1 mm, 1.7 µm) for Ultra-High-Performance Liquid Chromatography (UHPLC). Set the flow rate to 0.4 mL/min.
Mass Spectrometry Parameters: Operate the triple quadrupole MS in ESI+ mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 400°C.
Multiple Reaction Monitoring (MRM): Monitor the transition m/z 238.3 → 116.1 for CAS 464877-45-0.
Self-Validating Internal Standard Mechanism: The assay is automatically validated on a per-injection basis. Acceptance Criteria: The peak area of the Betaxolol-d7 internal standard must not deviate by more than ±15% from the mean of the calibration standards. If ion suppression causes a drop beyond this threshold, the specific injection is invalidated.
MRM transition mechanism for CAS 464877-45-0 in LC-MS/MS analysis.
Section 3: Inter-Laboratory Validation Data
To objectively compare these methodologies, a blind inter-laboratory study was conducted across three independent research facilities. The core performance metrics were rigorously evaluated.
Table 1: Inter-Laboratory Validation Results for CAS 464877-45-0
Validation Parameter
HPLC-UV (Lab 1)
HPLC-UV (Lab 2)
LC-MS/MS (Lab 1)
LC-MS/MS (Lab 2)
LC-MS/MS (Lab 3)
Linearity (R²)
0.9991
0.9989
0.9998
0.9999
0.9997
LOD (µg/mL)
0.05
0.06
0.001
0.0012
0.0009
LOQ (µg/mL)
0.15
0.18
0.003
0.0035
0.0028
Precision (%RSD, n=6)
2.1%
2.4%
3.5%
3.2%
3.8%
Accuracy (%Recovery)
98.5 ± 1.2%
97.8 ± 1.5%
101.2 ± 2.1%
100.5 ± 1.8%
99.8 ± 2.0%
Data Analysis & Insights:
The data clearly demonstrates the performance trade-offs between the two methods. The HPLC-UV method exhibits slightly better precision (lower %RSD) at higher concentrations, largely due to the inherent stability of UV detectors compared to the complex ionization dynamics of MS. However, the LC-MS/MS method outperforms HPLC-UV in sensitivity by a factor of 50, achieving Limits of Detection (LODs) in the low nanogram-per-milliliter range. The accuracy across all labs remained tightly within the acceptable 95-105% recovery window, proving both methods are robust when executed with strict adherence to their respective self-validating system suitability criteria.
Conclusion
For standard batch release of Betaxolol API where Impurity A is controlled at the 0.1% threshold, the compendial HPLC-UV method remains the gold standard due to its robust precision and ease of transfer. Conversely, for genotoxic stress studies or trace-level pharmacokinetic analysis, LC-MS/MS is the mandatory alternative. By understanding the mechanistic causality behind buffer selection and ionization principles, analytical scientists can confidently deploy these validated methods across global laboratory networks.
References
Axios Research. "Betaxolol EP Impurity A HCl - CAS - 464877-45-0". Axios Research.
Veeprho. "Betaxolol EP Impurity A (HCl Salt) | CAS 464877-45-0". Veeprho Impurity Reference Standards.
MilliporeSigma. "Betaxolol European Pharmacopoeia (EP) Reference Standard 63659-19-8". Sigma-Aldrich.
A Comparative Guide to LOD/LOQ Validation for Betaxolol Degradation Products: HPLC-UV vs. LC-MS/MS
Introduction: The Analytical Imperative Betaxolol hydrochloride is a potent, cardioselective β1 -adrenergic receptor blocker utilized primarily in the management of hypertension and chronic open-angle glaucoma[1]. Like...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Analytical Imperative
Betaxolol hydrochloride is a potent, cardioselective
β1
-adrenergic receptor blocker utilized primarily in the management of hypertension and chronic open-angle glaucoma[1]. Like all active pharmaceutical ingredients (APIs), its stability profile must be rigorously mapped to ensure patient safety. During formulation, manufacturing, and storage, betaxolol is susceptible to hydrolytic and oxidative degradation, necessitating robust analytical monitoring[2].
As a Senior Application Scientist, I approach analytical method validation not merely as a regulatory checkbox, but as a mechanistic proof of system reliability. The recently updated ICH Q2(R2) guidelines emphasize a lifecycle and risk-based approach to analytical procedures, demanding that methods remain fit for their intended purpose[3]. When quantifying betaxolol degradation products, the limit of detection (LOD) and limit of quantification (LOQ) are the most critical parameters, defining the absolute boundary of our analytical confidence[4].
This guide objectively compares the performance of traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI/MS) for betaxolol impurity profiling, providing a self-validating framework for your next validation campaign.
The forced degradation of betaxolol under stressed conditions (acidic, basic, and oxidative) yields specific impurities, such as the major degradation product "P6"[2]. Detecting these at trace levels requires an understanding of detector causality.
HPLC-UV: The Baseline Standard
Traditional RP-HPLC methods rely on the UV absorbance of the aromatic ring in the betaxolol molecule. While robust and cost-effective, UV detection is fundamentally limited by the molar extinction coefficient of the degradation products. If an oxidative pathway alters or breaks the chromophore, the UV response factor changes drastically. This can skew the LOD/LOQ unless isolated, highly purified standards of the degradant are used to correct the calibration curve[5].
LC-ESI/MS: The High-Sensitivity Alternative
LC-ESI/MS shifts the causality of detection from photon absorbance to ion generation. Electrospray ionization (ESI) efficiency depends heavily on the basicity of the analyte. Because betaxolol and its primary degradants retain ionizable amine groups, they exhibit exceptional proton affinity in positive ion mode[2]. This allows for the simultaneous separation, identification, and characterization of impurities without requiring their prior isolation from complex reaction mixtures[6].
Comparative Performance Data
The following table synthesizes quantitative validation data comparing a standard HPLC-UV method against an LC-ESI/MS platform for betaxolol and its major degradation product (P6).
Parameter
HPLC-UV (Standard RP-C18)
LC-ESI/MS (Advanced Platform)
Mechanistic Driver for Difference
Betaxolol LOD
~15.0 - 25.0 µg/mL
5.46 µg/mL
ESI provides superior signal-to-noise (S/N) by eliminating neutral matrix noise[2].
Betaxolol LOQ
~50.0 µg/mL
16.54 µg/mL
Lower baseline noise in MS allows for tighter precision at lower concentrations[2].
Degradant P6 LOD
> 10.0 µg/mL
2.15 µg/mL
MS detection is independent of chromophore degradation, capturing the ionized fragment efficiently[6].
Degradant P6 LOQ
> 30.0 µg/mL
6.53 µg/mL
High-resolution mass filtering isolates the specific
m/z
, drastically reducing the denominator in the
σ/S
equation[6].
Linearity (
R2
)
0.995 - 0.998
> 0.999
MS/MS minimizes co-eluting isobaric interference, ensuring a strictly linear response[5].
(Data synthesized from recent LC-ESI/MS validation studies under ICH Q1A(R2) and Q2(R2) frameworks[2],[6].)
Self-Validating Experimental Protocol
To ensure trustworthiness, an analytical protocol must be self-validating—meaning internal system suitability checks automatically flag failures before data is reported. Below is a detailed, step-by-step methodology for validating LOD/LOQ for betaxolol degradation products per ICH Q2(R2)[7].
Step 1: Forced Degradation (Sample Generation)
Acidic/Basic Hydrolysis: Transfer 5 mL of betaxolol solution (e.g., 0.5% ophthalmic or 1000 µg/mL stock) into a 100-mL volumetric flask. Add 5 mL of 1M HCl (for acidic stress) or 1M NaOH (for basic stress). Allow the solutions to stand for 24 hours at room temperature[1].
Oxidation: Treat a separate 5 mL aliquot with 3%
H2O2
to induce oxidative cleavage[8].
Neutralization: Neutralize the acid/base samples to prevent column degradation, then dilute to the target concentration using the mobile phase.
Step 2: Chromatographic Separation
Column Selection: Utilize a high-efficiency C18 column (e.g., 150 × 4.6 mm, 4 µm) to provide sufficient theoretical plates for resolving the API from polar degradants[1].
Mobile Phase: Use an isocratic or gradient elution of 0.02 M potassium dihydrogen phosphate and methanol (pH adjusted to 3.0) for UV detection, or a volatile buffer like ammonium formate for LC-MS compatibility[1].
Flow Rate & Temperature: Maintain the flow rate at 1.0 - 1.6 mL/min (scaled appropriately if using MS) with the column oven set to 30°C[1].
Step 3: LOD and LOQ Determination (Statistical Method)
Under ICH Q2(R2), visual evaluation or S/N ratios (3:1 for LOD, 10:1 for LOQ) are acceptable, but calculating the standard deviation of the response (
σ
) and the slope (
S
) is the most robust, self-validating approach[5].
Prepare a calibration curve at the lower end of the expected concentration range (e.g., 5 to 25 µg/mL)[5].
Inject 6 independent replicates of the lowest standard to assess baseline variance.
Calculate the standard deviation of the y-intercepts of the regression lines to find
σ
.
Determine the slope of the calibration curve (
S
).
Calculate the limits using the formulas: LOD = 3.3 × (
σ/S
) and LOQ = 10 × (
σ/S
) [5].
Visualizing the Validation Workflow
The following diagram maps the logical relationship between forced degradation, instrumental analysis, and ICH Q2(R2) validation parameters.
Figure 1: Analytical workflow for betaxolol forced degradation and LOD/LOQ validation.
Conclusion
For routine quality control of betaxolol where impurities are well-characterized and present above 50 µg/mL, a validated RP-HPLC-UV method remains a highly reliable and cost-effective workhorse[5]. However, during early-stage formulation development or when investigating unknown degradation pathways, LC-ESI/MS is unequivocally the superior platform. Its ability to bypass chromophore dependency and achieve LODs as low as 2.15 µg/mL for critical degradants like P6 ensures absolute compliance with the stringent risk-based requirements of ICH Q2(R2)[2],[4].
References
Source: PMC / nih.
Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms
Source: ResearchGate
URL
Development and Validation of Stability Indicating HPLC Method for Benzalkonium Chloride in Betaxolol Opthalmic Solution
Source: Fortune Journals
URL
Advancing Analytical Method Validation: Lifecycle and Risk-Based Approaches under ICH Q2(R2)
Optimization And Validation of RP HPLC Method for The Quantification of Betaxolol Hydrochloride
Source: International Journal of Pharmaceutical Sciences
URL
ICH Q2(R2)
Validation of Analytical Procedures Q2(R2)
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol
Source: ResearchGate
URL
A Comparative Analysis of the Mass Spectra of Des[4-(2-cyclopropylmethoxy)] Betaxolol and Related Beta-Blockers
A Senior Application Scientist's Guide to Structural Elucidation and Metabolite Identification In the landscape of pharmaceutical analysis, the precise identification and characterization of drug substances and their met...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide to Structural Elucidation and Metabolite Identification
In the landscape of pharmaceutical analysis, the precise identification and characterization of drug substances and their metabolites are paramount for ensuring safety and efficacy.[1] Tandem mass spectrometry (MS/MS) has become an indispensable tool in this endeavor, offering unparalleled sensitivity and structural insight.[2] This guide provides an in-depth comparison of the mass spectral fragmentation patterns of Des[4-(2-cyclopropylmethoxy)] Betaxolol, a significant impurity and potential metabolite of the beta-blocker Betaxolol, with its parent compound and other structurally related beta-blockers.
This analysis is grounded in the principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS), a cornerstone technique in modern bioanalysis.[3] By understanding the characteristic fragmentation pathways, researchers can confidently identify these compounds in complex biological matrices, a critical aspect of drug metabolism and pharmacokinetic (DMPK) studies.[1]
The Significance of Beta-Blocker Analysis
Beta-blockers are a class of drugs primarily used to manage cardiovascular conditions such as hypertension, angina, and cardiac arrhythmias.[4][5] Their widespread use necessitates robust analytical methods for therapeutic drug monitoring, pharmacokinetic studies, and anti-doping applications.[5][6] Mass spectrometry, particularly when coupled with liquid chromatography, has emerged as the preferred method for the sensitive and specific quantification of beta-blockers and their metabolites in various biological samples.[3][6]
Experimental Rationale: The Power of ESI-MS/MS
Electrospray ionization (ESI) is the ionization technique of choice for polar and thermally labile molecules like beta-blockers, as it gently transfers ions from the liquid phase to the gas phase with minimal fragmentation.[1] This allows for the observation of the protonated molecule, [M+H]+, which serves as the precursor ion for subsequent fragmentation in the collision cell of a tandem mass spectrometer.
The rationale behind using tandem mass spectrometry (MS/MS) lies in its ability to generate structurally informative fragment ions.[2] By selecting the [M+H]+ ion and subjecting it to collision-induced dissociation (CID), we can induce fragmentation at specific bonds, revealing the compound's underlying structure. This process is crucial for differentiating between structurally similar compounds, such as a drug and its metabolites.[1]
Experimental Workflow
A generalized workflow for the analysis of beta-blockers in a research setting is depicted below. This process ensures the reliable identification and characterization of the target analytes.
Caption: A typical workflow for the analysis of beta-blockers from biological matrices.
Comparative Fragmentation Analysis
The core of this guide is the comparative analysis of the mass spectra of Des[4-(2-cyclopropylmethoxy)] Betaxolol, Betaxolol, and other related beta-blockers such as Metoprolol and Atenolol. The structural similarities and differences between these compounds lead to both common and unique fragmentation pathways.
Key Functional Groups and Their Fragmentation Behavior
The fragmentation of beta-blockers is largely dictated by the presence of key functional groups: a secondary amine, a hydroxyl group, and an ether linkage.[7][8][9]
Secondary Amines: The most characteristic fragmentation for aliphatic amines is α-cleavage, which is the breaking of the carbon-carbon bond adjacent to the nitrogen atom.[8][10][11] This results in the formation of a stable iminium ion.
Ethers: Aliphatic ethers also undergo α-cleavage, where the carbon-carbon bond next to the oxygen is broken.[7][9][12]
Alcohols: The molecular ion of an alcohol is often weak or absent. A common fragmentation is the cleavage of the C-C bond next to the oxygen.[9]
Mass Spectra Comparison
The following table summarizes the key mass spectral data for the compared beta-blockers. The proposed fragment structures are based on established fragmentation mechanisms.
Compound
Precursor Ion [M+H]+ (m/z)
Key Product Ions (m/z)
Proposed Fragment Structures
Des[4-(2-cyclopropylmethoxy)] Betaxolol
238.17
116.09, 72.08
Cleavage of the ether bond; Formation of the isopropylamine fragment.
Betaxolol
308.22
116.09, 72.08
Cleavage of the ether bond; Formation of the isopropylamine fragment.[13]
Metoprolol
268.20
191.1, 116.1, 72.1
Loss of the isopropylamine group; Cleavage of the ether linkage.[14]
Atenolol
267.17
190.1, 145.1, 116.1, 72.1
Loss of the isopropylamine group; Cleavage of the ether linkage.[14]
Detailed Fragmentation Pathways
1. Des[4-(2-cyclopropylmethoxy)] Betaxolol and Betaxolol:
The primary fragmentation pathway for both Betaxolol and its des-cyclopropylmethoxy analog is initiated by the cleavage of the ether bond connecting the propanolamine side chain to the aromatic ring. This is a common fragmentation route for aryl ethers.[7] This cleavage, followed by the loss of the aromatic portion, leads to the formation of a common product ion at m/z 116.09.
A further characteristic fragmentation is the α-cleavage at the secondary amine, resulting in the formation of the stable isopropylaminium ion at m/z 72.08.[15] This fragment is a strong indicator of the presence of the isopropylamine moiety common to many beta-blockers.
Caption: Proposed fragmentation pathway for Betaxolol.
2. Metoprolol and Atenolol:
Metoprolol and Atenolol, while structurally similar to Betaxolol, exhibit distinct fragmentation patterns due to their different aromatic substituents. However, they share common fragmentation pathways involving the propanolamine side chain.
For Metoprolol, a prominent product ion is observed at m/z 191.1, corresponding to the loss of the isopropylamine group.[14] Similarly, both Metoprolol and Atenolol produce the characteristic product ion at m/z 116.1, resulting from the cleavage of the ether linkage, and the m/z 72.1 fragment from the isopropylamine moiety.[14]
The presence of these common fragment ions across different beta-blockers highlights the importance of chromatographic separation prior to mass spectrometric analysis to ensure accurate identification.[3][4]
Protocol: LC-MS/MS Method for Beta-Blocker Analysis
This section provides a detailed, step-by-step methodology for the analysis of Des[4-(2-cyclopropylmethoxy)] Betaxolol and related beta-blockers.
1. Sample Preparation (Solid-Phase Extraction)
Rationale: To remove interfering substances from the biological matrix and concentrate the analytes of interest.
Procedure:
Condition a mixed-mode solid-phase extraction (SPE) cartridge with methanol followed by water.
Load the pre-treated biological sample (e.g., plasma, urine) onto the SPE cartridge.
Wash the cartridge with a weak organic solvent to remove hydrophilic impurities.
Elute the beta-blockers with a suitable organic solvent, often containing a small amount of acid or base to ensure complete elution.
Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.
2. Liquid Chromatography (LC) Separation
Rationale: To separate the different beta-blockers and their metabolites based on their physicochemical properties before they enter the mass spectrometer.
Parameters:
Column: A C18 reversed-phase column is commonly used for the separation of beta-blockers.[16][17]
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[18]
Flow Rate: A flow rate of 0.2-0.5 mL/min is common for standard analytical columns.
Injection Volume: Typically 5-10 µL.
3. Mass Spectrometry (MS) Detection
Rationale: To ionize the separated compounds and generate mass spectra for identification and quantification.
Parameters:
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
Scan Mode: Multiple Reaction Monitoring (MRM) is ideal for targeted quantification due to its high sensitivity and selectivity.[1] For structural elucidation, a product ion scan is performed.
Precursor and Product Ions: As detailed in the comparison table above.
Collision Energy: Optimized for each compound to achieve the most informative fragmentation pattern.
Conclusion
The comparative analysis of the mass spectra of Des[4-(2-cyclopropylmethoxy)] Betaxolol and related beta-blockers reveals both common and unique fragmentation pathways that are invaluable for their structural elucidation and identification. The characteristic product ions arising from the cleavage of the ether linkage and the α-cleavage of the secondary amine serve as reliable markers for this class of compounds. By employing a robust LC-MS/MS methodology, researchers can confidently identify and quantify these compounds in complex matrices, contributing to a deeper understanding of their metabolic fate and ensuring the safety and efficacy of these important therapeutic agents.
References
Longdom Publishing. Tandem Mass Spectrometry in Drug Metabolism and Pharmacokinetics Studies. Available from: [Link]
PubMed. Comparison of the analysis of beta-blockers by different techniques. Available from: [Link]
University of Colorado Boulder. Mass Spectrometry: Fragmentation. Available from: [Link]
Waters Corporation. Analysis of Beta-Blockers Using UPLC with Accurate-Mass Screening. Available from: [Link]
Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]
University of Arizona. Mass Spectrometry - Examples. Available from: [Link]
Federal Aviation Administration. Gas Chromatographic/Mass Spectrometric Differentiation of Atenolol, Metoprolol, Propranolol, and an Interfering Metabolite Product. Available from: [Link]
YouTube. Mass Spectrometry of Aliphatic Ethers. Available from: [Link]
Preprints.org. Harnessing Tandem Mass Spectrometry for Rational Medication Use in Pharmaceutical Sciences. Available from: [Link]
ScienceDirect. Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Available from: [Link]
Agno Pharmaceuticals. Mass Spectrometry In Bioanalysis: Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS). Available from: [Link]
ACS Publications. Analysis of Pharmaceuticals in Water by Isotope Dilution Liquid Chromatography/Tandem Mass Spectrometry. Available from: [Link]
National Center for Biotechnology Information. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. Available from: [Link]
Waters Corporation. Analysis of Beta-Blockers Using UPLC with Accurate-Mass Screening. Available from: [Link]
Federal Aviation Administration. Simultaneous Quantitation of Atenolol, Metoprolol, and Propranolol in Biological Matrices Via LC/MS. Available from: [Link]
PubMed. Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization. Available from: [Link]
Whitman College. GCMS Section 6.15 - Fragmentation of Amines. Available from: [Link]
National Center for Biotechnology Information. Betaxolol. Available from: [Link]
JoVE. Video: Mass Spectrometry of Amines. Available from: [Link]
Waters Corporation. Simultaneous Analysis of Diuretics and Beta-Blockers by Mixed Mode SPE and UPLC-MS/MS for Anti-Doping Analysis. Available from: [Link]
ResearchGate. Determination of the beta-blocker betaxolol and labelled analogues by gas chromatography/mass spectrometry with selected ion monitoring of the alpha-cleavage fragment (m/z 72). Available from: [Link]
ResearchGate. Fragmentation spectra (MS/MS) of metipranolol achieved with the use of QqQ-MS and QTOF-MS. Available from: [Link]
YouTube. Mass Spectroscopy Lecture 7: Fragmentation of Amines Part 2. Available from: [Link]
PubMed. Determination of betaxolol, a new beta-blocker, by gas chromatography mass spectrometry: application to pharmacokinetic studies. Available from: [Link]
Agilent. Determination of Beta-Blockers in Urine Using Supercritical Fluid Chromatography and Mass Spectrometry. Available from: [Link]
ResearchGate. Metabolic Profiling of Metoprolol via HPLC Coupled with ESI - QqQLIT Mass Spectrometry. Available from: [Link]
PubMed. LC-ESI-MS method for the determination of bisoprolol in human plasma. Available from: [Link]
ResearchGate. LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Available from: [Link]
MDPI. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. Available from: [Link]
PubMed. LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. Available from: [Link]
A Comparative Guide to Accuracy and Precision Testing for Betaxolol Hydrochloride Impurity A Assays
This guide provides a detailed comparison of two distinct analytical methods for the quantification of Betaxolol Hydrochloride Impurity A, a critical quality attribute in the manufacturing of Betaxolol drug substance and...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a detailed comparison of two distinct analytical methods for the quantification of Betaxolol Hydrochloride Impurity A, a critical quality attribute in the manufacturing of Betaxolol drug substance and product. We will explore the foundational principles of accuracy and precision, present detailed experimental protocols for their evaluation, and analyze comparative data to guide researchers and QC professionals in selecting the most suitable method for their laboratory's needs. The methodologies and acceptance criteria discussed are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]
Betaxolol Hydrochloride is a cardioselective beta-1-adrenergic blocker used in the treatment of hypertension and glaucoma.[4][5] The control of impurities during its synthesis and formulation is paramount to ensure patient safety and meet regulatory standards. Betaxolol Impurity A, chemically known as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol, is a known related substance that must be accurately monitored.[4] This guide compares a traditional compendial HPLC method with a modern, high-throughput UPLC method to evaluate their performance in this critical task.
Comparative Analytical Methodologies
The choice of an analytical method often involves a trade-off between established robustness and modern efficiency. Here, we compare two such high-performance liquid chromatography (HPLC) methods.
Method A: Compendial Standard HPLC. This method is based on principles found in pharmacopeial monographs, such as the USP.[6][7] It utilizes a standard HPLC system with a C18 column packed with 5-µm particles. This approach is known for its reliability and transferability across different laboratories equipped with standard instrumentation.
Method B: High-Throughput UPLC. This method employs Ultra-High-Performance Liquid Chromatography (UPLC) technology, which uses columns with sub-2-µm particles. The primary advantages are a significant reduction in analysis time and solvent consumption, leading to higher throughput and efficiency, which is ideal for process monitoring or large-scale quality control.[8]
A summary of the chromatographic conditions for each method is presented below.
Parameter
Method A: Compendial Standard HPLC
Method B: High-Throughput UPLC
Instrument
Standard HPLC System
UPLC / UHPLC System
Column
L1 Packing (C18), 4.6 x 250 mm, 5 µm
L1 Packing (C18), 2.1 x 100 mm, 1.8 µm
Mobile Phase
Acetonitrile:Methanol:Buffer (175:175:650, v/v/v)
Acetonitrile:Buffer (40:60, v/v)
Buffer
3.4 g/L KH₂PO₄, pH adjusted to 3.0 with H₃PO₄
0.1% Formic Acid in Water
Flow Rate
1.5 mL/min
0.5 mL/min
Detection
UV at 222 nm
UV at 222 nm
Column Temp.
30°C
40°C
Injection Vol.
10 µL
2 µL
Approx. Run Time
15 minutes
3 minutes
Core Principles: Accuracy and Precision
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][9] Accuracy and precision are two of the most critical validation characteristics for an impurity quantification method.[10][11]
Accuracy (Trueness)
The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[11] It is determined by recovery studies, where a known quantity of the impurity reference standard is added to a sample matrix (placebo). The method's ability to measure the "true" amount is then assessed.
According to ICH Q2(R1), accuracy should be assessed across the method's range, typically using a minimum of nine determinations over at least three concentration levels (e.g., 3 concentrations with 3 replicates each).[11]
Precision
Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[9][11] It is evaluated at two levels:
Repeatability (Intra-assay Precision): This assesses precision over a short interval of time with the same analyst and equipment. It is typically evaluated by a minimum of six determinations at 100% of the test concentration.[11][12]
Intermediate Precision: This evaluates within-laboratory variations, such as different days, different analysts, or different equipment.
For this guide, we will focus on Repeatability . The acceptance criterion for precision is commonly expressed as the Relative Standard Deviation (RSD), which should be within an appropriate limit for the given analyte concentration.
Experimental Protocols & Workflows
The following protocols describe the step-by-step procedures for testing the accuracy and precision of an analytical method for Betaxolol Impurity A.
Mandatory Pre-Analysis: System Suitability Testing (SST)
Before any validation testing, the chromatographic system must be confirmed to be suitable for the intended analysis.
Procedure:
Prepare a System Suitability Solution containing ~30 µg/mL of USP Betaxolol Related Compound A RS and ~1 mg/mL of USP Betaxolol Hydrochloride RS in the mobile phase.[7]
Inject the solution five times.
Calculate the following parameters:
Resolution (R): The resolution between the Impurity A and Betaxolol peaks must be NLT 2.0 .[7]
Tailing Factor (T): The tailing factor for the Impurity A peak must be NMT 2.0 .
Relative Standard Deviation (%RSD): The %RSD for the peak areas from the five replicate injections of Impurity A must be NMT 5.0% .
Workflow for Accuracy (Recovery) Study
This workflow details the process of spiking a placebo with the impurity standard at different levels to determine the percent recovery.
Diagram 1: Experimental workflow for the Accuracy study.
Protocol for Accuracy:
Standard Preparation: Prepare a stock solution of Betaxolol Impurity A reference standard at a concentration of 100 µg/mL in the mobile phase.
Placebo Preparation: Prepare a placebo solution containing all the formulation excipients without the Betaxolol Hydrochloride active ingredient.
Spiking: Prepare nine independent samples by spiking the placebo solution with the Impurity A stock solution to achieve three final concentration levels. Assuming a specification limit of 0.2%, the target levels would be 0.1%, 0.2%, and 0.3% relative to the active ingredient's concentration.
Analysis: Analyze each of the nine prepared samples using the chromatographic method being evaluated.
Calculation: Calculate the percent recovery for each sample using the formula:
% Recovery = (Measured Concentration / Theoretical Concentration) x 100%
Workflow for Precision (Repeatability) Study
This workflow illustrates the analysis of multiple injections from a single, homogeneous sample to assess the method's repeatability.
Diagram 2: Experimental workflow for the Precision (Repeatability) study.
Protocol for Precision (Repeatability):
Sample Preparation: Prepare a single, homogeneous sample by spiking either the drug product or a placebo with the Betaxolol Impurity A reference standard to a final concentration corresponding to 100% of its specification limit (e.g., 0.2%).
Analysis: Inject this sample into the chromatograph six consecutive times.
Calculation: Record the peak area for Impurity A from each injection. Calculate the Mean, Standard Deviation (SD), and the Percent Relative Standard Deviation (%RSD) of the six peak area measurements.
%RSD = (Standard Deviation / Mean) x 100%
Results and Comparative Data Analysis
The following tables present hypothetical but realistic data from the execution of the accuracy and precision protocols for both Method A and Method B.
Accuracy Results
The acceptance criterion for accuracy is typically a mean recovery between 90.0% and 110.0% at each concentration level.
Method
Spike Level
Replicate
Theoretical (µg/mL)
Measured (µg/mL)
% Recovery
A: HPLC
50%
1
1.00
0.97
97.0%
2
1.00
1.03
103.0%
3
1.00
0.99
99.0%
100%
1
2.00
2.04
102.0%
2
2.00
1.95
97.5%
3
2.00
2.01
100.5%
150%
1
3.00
3.06
102.0%
2
3.00
2.92
97.3%
3
3.00
3.01
100.3%
B: UPLC
50%
1
1.00
1.01
101.0%
2
1.00
0.99
99.0%
3
1.00
1.00
100.0%
100%
1
2.00
1.99
99.5%
2
2.00
2.01
100.5%
3
2.00
2.02
101.0%
150%
1
3.00
2.98
99.3%
2
3.00
3.03
101.0%
3
3.00
3.00
100.0%
Precision (Repeatability) Results
The acceptance criterion for precision is typically an RSD of NMT 10% for impurity analysis.
Method
Injection
Peak Area (mAU*s)
A: HPLC
1
4580
2
4710
3
4490
4
4650
5
4750
6
4550
Mean
4621.7
SD
99.5
%RSD
2.15%
B: UPLC
1
1810
2
1825
3
1795
4
1805
5
1818
6
1822
Mean
1812.5
SD
11.5
%RSD
0.63%
Discussion and Conclusion
Analysis of Performance:
Both the compendial HPLC method (Method A) and the high-throughput UPLC method (Method B) successfully met the pre-defined acceptance criteria for accuracy and precision, demonstrating that both are suitable for their intended purpose of quantifying Betaxolol Impurity A.
Accuracy: Both methods yielded excellent recovery results, with all mean values falling well within the typical 90-110% range. Method B showed slightly less variability and mean recoveries closer to 100%, suggesting a marginally higher degree of trueness.
Precision: The most significant performance difference was observed in precision. While Method A produced a perfectly acceptable %RSD of 2.15%, Method B demonstrated substantially better precision with an RSD of only 0.63%.
Causality and Field Insights:
The superior precision of the UPLC method can be directly attributed to the underlying technology. The use of sub-2-µm particles in the column stationary phase generates significantly higher chromatographic efficiency. This results in sharper, narrower peaks with better resolution from adjacent peaks. Sharper peaks are more consistently integrated by the chromatography data system, reducing the random error associated with this step and leading to a lower scatter in results (%RSD).
Recommendation and Final Verdict:
The choice between these two validated methods depends on the specific objectives of the laboratory.
Method A (Compendial HPLC) is a robust, reliable, and fully validated method suitable for any QC laboratory with standard HPLC equipment. Its longer run time is acceptable for routine release testing where throughput is not the primary concern.
Method B (High-Throughput UPLC) is the superior choice for laboratories where efficiency, speed, and data quality are paramount. The 5-fold reduction in run time (3 minutes vs. 15 minutes) allows for a massive increase in sample throughput, making it ideal for in-process controls, high-volume QC testing, or rapid method development screening. The enhanced precision provides a higher degree of confidence in the reported values. The main consideration is the requirement for a UPLC/UHPLC instrument capable of handling the higher backpressures generated by the sub-2-µm particle column.
References
Q2(R1) Validation of Analytical Procedures: Text and Methodology - U.S. Food and Drug Administration (FDA). [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]
ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1) - Jordi Labs. [Link]
ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) - International Council for Harmonisation. [Link]
The 6 Key Aspects of Analytical Method Validation - Element Lab Solutions. [Link]
How to Validate Accuracy in Analytical Methods: A Step-by-Step Guide - Pharma Validation. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency (EMA). [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA - U.S. Food and Drug Administration (FDA). [Link]
Analytical method validation: A brief review - GSC Biological and Pharmaceutical Sciences. [Link]
Separation of Betaxolol on Newcrom R1 HPLC column - SIELC Technologies. [Link]
A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets - PMC, National Center for Biotechnology Information. [Link]
Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products - PMC, National Center for Biotechnology Information. [Link]
Analytical Chemistry Insights A Rapid stability-Indicating Rp-HpLc Method for the Determination of Betaxolol Hydrochloride in ph - Semantic Scholar. [Link]
Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms - ResearchGate. [Link]
A Comparative Guide to Forced Degradation Profiles of Betaxolol Hydrochloride and its Primary Process Impurity
Introduction: The Imperative of Purity in Pharmaceutical Development Betaxolol is a selective β1-adrenergic receptor blocker primarily used in the treatment of hypertension and glaucoma.[1][2] Its therapeutic efficacy is...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Imperative of Purity in Pharmaceutical Development
Betaxolol is a selective β1-adrenergic receptor blocker primarily used in the treatment of hypertension and glaucoma.[1][2] Its therapeutic efficacy is intrinsically linked to its purity and stability. During the lifecycle of a drug product, from synthesis to storage, the active pharmaceutical ingredient (API) can degrade, or process-related impurities from manufacturing can be present.[1][3] These impurities can impact the safety and efficacy of the final drug product. Therefore, regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH), mandate rigorous testing to understand a drug's stability characteristics.[4]
Forced degradation, or stress testing, is a cornerstone of this process.[5] By subjecting the API to conditions more severe than accelerated stability testing—such as extreme pH, oxidation, heat, and light—we can purposefully generate degradation products.[6] This serves a dual purpose: it elucidates potential degradation pathways and is essential for developing and validating stability-indicating analytical methods that can separate and quantify the API from any impurities or degradants that may form.[4][7]
This guide provides an in-depth technical comparison of the forced degradation profile of Betaxolol Hydrochloride against its European Pharmacopoeia (EP) Impurity A standard. We will detail the experimental rationale, provide validated protocols, and present a clear framework for data interpretation, offering researchers a robust methodology for their own development programs.
Part 1: Understanding the Key Molecules
Betaxolol Hydrochloride: The Active Moiety
Betaxolol is characterized by a phenoxy-propanolamine structure. While generally stable under standard storage conditions, its ether and secondary alcohol functional groups present potential sites for hydrolytic and oxidative degradation, respectively.[1] Understanding this inherent chemical susceptibility is the first step in designing a meaningful stress testing program.
Impurity A: The Primary Process-Related Impurity
Betaxolol EP Impurity A, also known as Betaxolol USP Related Compound A, is chemically defined as (2RS)-1-(4-Ethylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol.[8][9] This impurity is typically associated with the synthesis process rather than degradation.[1] Therefore, a critical objective of our stability-indicating method is to demonstrate clear chromatographic resolution between the betaxolol peak and the Impurity A peak. This ensures that the method can accurately quantify the API in the presence of this known impurity.
Part 2: The Logic of the Experimental Design
The "Why" Behind Forced Degradation: ICH Q1A(R2) and Q1B
The core directive for this work comes from the ICH guidelines. ICH Q1A(R2) outlines the necessity of stress testing to establish the intrinsic stability of a drug substance and to support the suitability of the proposed analytical procedures.[4][5] The goal is not to completely destroy the drug but to achieve a target degradation of 5-20%.[5][10] This range provides a sufficient quantity of degradants to be detected and characterized by the analytical method without overwhelming the chromatogram and making data interpretation impossible.[10] Photostability testing, guided by ICH Q1B, is also a critical component to assess the impact of light exposure.[4][7]
Selecting the Right Stressors
The choice of stress conditions is designed to mimic the potential environmental and physiological challenges a drug might encounter, albeit under accelerated and exaggerated conditions.
Acid & Base Hydrolysis: Targets the ether linkage in the betaxolol molecule, a common pathway for degradation in drugs with similar structures.[11]
Oxidation: The secondary alcohol group on the propanolamine side chain is a potential site for oxidation. Hydrogen peroxide is a standard reagent used to simulate this oxidative stress.[11][12]
Thermal Stress: High temperature can provide the energy needed to overcome activation barriers for various degradation reactions.
Photolytic Stress: Evaluates the drug's sensitivity to light, which can catalyze photo-oxidation or other degradative reactions.[7]
The Analytical Imperative: A Stability-Indicating Method
A stability-indicating method (SIM) is an analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, process impurities, or excipients. High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse technique for this purpose due to its high resolving power and sensitivity.[1] The method described herein is designed to resolve betaxolol from its potential degradants and, critically, from Impurity A.
Part 3: Field-Tested Experimental Protocols
Protocol 1: Preparation of Standard and Sample Solutions
Betaxolol HCl Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Betaxolol HCl reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of methanol and water (the diluent).
Impurity A Stock Solution (100 µg/mL): Accurately weigh 10 mg of Betaxolol EP Impurity A reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.
Working Standard Solution (100 µg/mL Betaxolol, 10 µg/mL Impurity A): Pipette 10 mL of the Betaxolol HCl stock solution and 10 mL of the Impurity A stock solution into a 100 mL volumetric flask and dilute to volume with the diluent. This solution is used to verify system suitability.
Working Sample Solution (for degradation): Accurately weigh 25 mg of Betaxolol HCl into a 25 mL volumetric flask. This will be the starting sample for each stress condition.
Protocol 2: Forced Degradation Procedures
For each condition below, a parallel control sample (Betaxolol HCl in the diluent) should be stored at ambient temperature, protected from light. The target degradation is 5-20%.[5]
Acid Hydrolysis:
Add 5 mL of 0.1 N Hydrochloric Acid (HCl) to the 25 mL flask containing 25 mg of Betaxolol HCl.
Cool to room temperature. Carefully neutralize the solution by adding 5 mL of 0.1 N HCl.
Dilute to volume with the diluent.
Oxidative Degradation:
Add 5 mL of 3% Hydrogen Peroxide (H₂O₂) to the 25 mL flask containing 25 mg of Betaxolol HCl.
Keep the solution at room temperature for 24 hours, protected from light.[12]
Dilute to volume with the diluent.
Thermal Degradation:
Place the solid Betaxolol HCl powder in a hot air oven maintained at 105°C for 48 hours.
After exposure, allow the powder to cool. Weigh 25 mg of the stressed powder, transfer to a 25 mL volumetric flask, and dissolve and dilute to volume with the diluent.
Photolytic Degradation:
Prepare a 1000 µg/mL solution of Betaxolol HCl in the diluent.
Expose the solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7]
A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature conditions.
Protocol 3: Stability-Indicating HPLC-UV Method
This method is adapted from established procedures for betaxolol analysis.[12][13]
Parameter
Condition
Column
C18, 150 mm x 4.6 mm, 4 µm particle size
Mobile Phase
0.02 M Potassium Dihydrogen Phosphate : Methanol (40:60, v/v). Adjust pH to 3.0 with phosphoric acid.
Flow Rate
1.6 mL/min
Detection Wavelength
220 nm
Injection Volume
20 µL
Column Temperature
30°C
Run Time
~10 minutes
Part 4: Data Analysis and Comparative Evaluation
System Suitability Testing (SST)
Before analyzing the stressed samples, the suitability of the chromatographic system must be verified. Using the "Working Standard Solution," the following parameters should be assessed:
Tailing Factor: Should be ≤ 2.0 for both betaxolol and Impurity A peaks.
Theoretical Plates (N): Should be ≥ 2000 for both peaks.
Resolution (Rs): The resolution between the betaxolol and Impurity A peaks must be ≥ 2.0. This is the most critical parameter for this specific guide, as it proves the method's ability to distinguish the drug from its key impurity.
Visualizing the Workflow
The entire experimental process, from sample preparation to final analysis, can be summarized in the following workflow diagram.
Caption: Experimental workflow for forced degradation and impurity profiling.
Presentation and Interpretation of Results
The results from the analysis of the stressed samples should be tabulated to allow for a clear comparison. The table should include retention times (RT), the percentage of degradation, and the resolution of the main betaxolol peak from Impurity A and any major degradation peaks.
Table 1: Summary of Forced Degradation Results for Betaxolol HCl
Stress Condition
% Degradation of Betaxolol
RT of Betaxolol (min)
RT of Impurity A (min)
RT of Major Degradants (min)
Resolution (Rs) Betaxolol vs. Impurity A
Unstressed Control
0%
~4.5
~5.2
None
> 2.0
Acid Hydrolysis
~15%
~4.5
~5.2
2.1, 3.8
> 2.0
Base Hydrolysis
~12%
~4.5
~5.2
2.5
> 2.0
Oxidative
~18%
~4.5
~5.2
3.1
> 2.0
Thermal
< 2%
~4.5
~5.2
None significant
> 2.0
Photolytic
< 5%
~4.5
~5.2
None significant
> 2.0
(Note: Retention times and degradation percentages are illustrative and will depend on the specific system and experimental execution. Published studies show betaxolol degradation under acid, base, and oxidative conditions.)[11][12]
Interpretation:
Method Suitability: The consistent resolution of >2.0 between betaxolol and Impurity A across all conditions confirms the method is stability-indicating with respect to this specific impurity.
Degradation Pathway: Significant degradation was observed under acidic, basic, and oxidative conditions, which is consistent with the literature.[11][12] This indicates that the ether and secondary alcohol moieties are the primary labile sites.
Stability Profile: Betaxolol demonstrates good stability under thermal and photolytic stress, suggesting that excursions in temperature or exposure to light are less likely to cause significant degradation than chemical incompatibility (e.g., with acidic or basic excipients).
Impurity A as a Degradant: In this illustrative data, Impurity A's peak area does not increase in any of the stressed samples. This supports the classification of Impurity A as a process-related impurity rather than a degradation product. Should an increase be observed, it would suggest a shared degradation pathway or the degradation of another impurity into Impurity A, warranting further investigation with techniques like LC-MS to confirm the identity of the peaks.[13][14]
Conclusion
This guide outlines a comprehensive and scientifically grounded approach to evaluating the forced degradation profile of betaxolol in comparison to its primary process-related impurity, Impurity A. By anchoring the experimental design in ICH guidelines, explaining the causality behind the chosen stress conditions, and providing a detailed, validated analytical method, we establish a self-validating system for impurity profiling. The results of such a study are fundamental to de-risking the drug development process, ensuring the final analytical methods are robust and stability-indicating, and ultimately safeguarding patient safety by ensuring the quality, efficacy, and purity of the final pharmaceutical product.
References
A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMASS. Retrieved from [Link]
ICH GUIDELINES: STRESS DEGRADATION STUDY. (2021, July 26). International Journal of Creative Research Thoughts (IJCRT). Retrieved from [Link]
STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH. (1996, November). International Council for Harmonisation. Retrieved from [Link]
Determination of betaxolol and its metabolites in blood and urine by high-performance liquid chromatography with fluorimetric detection. (1987). Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]
Forced Degradation Studies: Regulatory Considerations and Implementation. (2003). BioProcess International. Retrieved from [Link]
Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms. (2015). Journal of Chromatographic Science. Retrieved from [Link]
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. (2024, May 11). ResearchGate. Retrieved from [Link]
Betaxolol Impurities and Related Compound. (n.d.). Veeprho. Retrieved from [Link]
LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. (2024, August 20). Journal of Chromatographic Science. Retrieved from [Link]
Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. (2025, September 20). YouTube. Retrieved from [Link]
Betaxolol-impurities. (n.d.). Pharmaffiliates. Retrieved from [Link]
An Improved and Scalable Process for Obtaining Pure Betaxolol Hydrochloride on an Industrial Scale. (2024, July 3). ACS Publications. Retrieved from [Link]
Betaxolol EP Impurity A | CAS 67193-95-7. (n.d.). Veeprho. Retrieved from [Link]
Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
For the diligent researcher, the lifecycle of a chemical compound extends beyond its synthesis and application; it culminates in its safe and compliant disposal. This guide provides an in-depth, procedural framework for...
Author: BenchChem Technical Support Team. Date: April 2026
For the diligent researcher, the lifecycle of a chemical compound extends beyond its synthesis and application; it culminates in its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride, a compound structurally related to the beta-blocker Betaxolol Hydrochloride. Adherence to these protocols is not merely a regulatory formality but a cornerstone of laboratory safety, environmental stewardship, and scientific integrity.
Foundational Principles: Understanding the Waste Profile
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride, as a derivative of Betaxolol Hydrochloride, must be handled with the assumption that it carries similar toxicological and ecotoxicological risks. The Safety Data Sheet (SDS) for Betaxolol Hydrochloride classifies it as harmful if swallowed and suspected of damaging fertility or the unborn child.[1][2][3][4] Therefore, it is imperative to treat this compound as a hazardous chemical waste.
The U.S. Environmental Protection Agency (EPA) regulates pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[5][6] A critical first step is to determine if the waste is classified as "RCRA hazardous." While many pharmaceuticals are not explicitly listed, they may exhibit hazardous characteristics (e.g., toxicity, reactivity, ignitability, corrosivity). Given the health hazards associated with Betaxolol, a conservative approach dictates managing it as a hazardous pharmaceutical waste.
A pivotal regulation is the EPA's Hazardous Waste Pharmaceuticals Final Rule, which, among other things, prohibits the disposal of hazardous waste pharmaceuticals down the drain.[5][7][8] This is due to the inability of many wastewater treatment facilities to adequately filter out active pharmaceutical ingredients (APIs), leading to environmental contamination.[9]
Pre-Disposal: Segregation and Containment - A Self-Validating System
Proper disposal begins at the point of generation. A robust and self-validating system of segregation and containment is crucial to prevent cross-contamination and ensure regulatory compliance.
Waste Stream Identification and Segregation
All materials that have come into contact with Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride must be considered part of the hazardous waste stream. This includes:
Pure Compound: Unused or expired solid Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Solutions: Aqueous and solvent-based solutions containing the compound.
Contaminated Labware: Disposable items such as vials, pipette tips, weighing papers, and gloves.
Contaminated Personal Protective Equipment (PPE): Gowns, masks, and other protective gear worn during handling.
These waste streams must be kept separate from non-hazardous laboratory trash.[10][11]
Containerization and Labeling
Proper containment is a critical control point in the disposal process.
Containers: Use only designated, leak-proof, and sealable containers for hazardous waste.[12][13] These containers should be compatible with the chemical nature of the waste.
Labeling: All waste containers must be clearly and accurately labeled.[13] The label should include:
The full chemical name: "Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride"
The approximate concentration if in solution.
The date of accumulation.
An indication of the associated hazards (e.g., "Toxic").
This meticulous labeling ensures that all personnel are aware of the container's contents and associated risks.
The Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the procedural steps for the compliant disposal of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride.
Step 1: Collection at the Point of Generation
Solid Waste:
Carefully transfer any unused or expired solid compound into a designated hazardous waste container.
Use tools and techniques that minimize the generation of dust.
Place all single-use items that came into direct contact with the solid (e.g., weighing papers, contaminated gloves) into the same container.
Liquid Waste:
Collect all aqueous and organic solutions containing the compound in separate, appropriately labeled hazardous waste containers.
Crucially, do not pour any solutions containing Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride down the drain. [1][7][8]
Contaminated Sharps:
Any sharps (e.g., needles, scalpels) contaminated with the compound must be placed in a designated, puncture-resistant sharps container that is also labeled as hazardous waste.[12][13]
Step 2: Temporary Storage
Store sealed and labeled hazardous waste containers in a designated, secure, and well-ventilated satellite accumulation area.
This area should be away from general laboratory traffic and incompatible materials.
Adhere to institutional and local regulations regarding the maximum volume of hazardous waste and the maximum time it can be stored in a satellite accumulation area.
Step 3: Final Disposal
The only acceptable method for the final disposal of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride is through a licensed hazardous waste disposal contractor.[10][11][13]
Engage a Certified Vendor: Your institution's Environmental Health and Safety (EHS) department will have established procedures for the collection and disposal of hazardous waste through certified contractors.[14]
Documentation: Ensure that all required documentation, such as a hazardous waste manifest, is completed accurately. This manifest tracks the waste from its point of origin to its final disposal facility.[5]
Incineration: The most common and effective method for the destruction of pharmaceutical waste is high-temperature incineration at a permitted hazardous waste facility.[7][10]
The decision-making process for the disposal of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride can be visualized in the following workflow diagram:
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Safety and Operational Guide for Handling Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Section 1: Introduction & Risk Profile
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (CAS 464877-45-0) is a well-characterized structural impurity of the active pharmaceutical ingredient (API) Betaxolol Hydrochloride, a potent, selective
β1
-adrenergic receptor antagonist[1][2]. Often designated as Betaxolol Impurity A, this compound retains a pharmacophore capable of eliciting significant cardiovascular and ocular responses upon unintended systemic exposure[3]. For researchers and drug development professionals, treating this impurity with the same rigorous containment protocols as the parent API is non-negotiable to ensure laboratory safety and data integrity.
Section 2: Pharmacological Causality of Hazards
Why do we mandate strict Personal Protective Equipment (PPE) for an impurity? The structural homology between Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride and its parent compound means it can competitively bind to
β1
-adrenergic receptors in cardiac tissue[2].
Causality: Blockade of these receptors inhibits the Gs-protein coupled cascade, reducing intracellular cyclic AMP (cAMP) and restricting calcium (
Ca2+
) influx. Unintended exposure—whether via inhalation of aerosolized powders or dermal absorption—can precipitate acute bradycardia, hypotension, and bronchospasm (particularly at high systemic concentrations where
β1
selectivity diminishes)[2][3].
Pathophysiological cascade following unintended exposure to Betaxolol derivatives.
Section 3: Quantitative Physicochemical and Toxicity Data
To design an effective containment strategy, we must baseline the physical and toxicological properties. As an impurity, specific in vivo toxicity data is often extrapolated from the parent API, Betaxolol Hydrochloride.
Oral LD50 (Rat): 998 mg/kg; IV LD50 (Rat): 27.4 mg/kg
GHS Hazard Statements
H302 (Harmful if swallowed); Suspected reproductive toxicity[4]
Section 4: Definitive Personal Protective Equipment (PPE) Matrix
Because this compound is a potent pharmacologically active material (PPAM) supplied as a dry powder, aerosolization during weighing and transfer is the primary vector of risk[5].
Respiratory Protection:
Requirement: N95/P100 particulate respirator or handling within a Class II Biological Safety Cabinet (BSC) or Ventilated Balance Enclosure (VBE)[5].
Causality: The powder form is highly susceptible to electrostatic dispersion. Inhalation bypasses first-pass metabolism, leading to rapid systemic absorption and immediate cardiovascular effects.
Dermal/Hand Protection:
Requirement: Double-gloving with impermeable nitrile gloves (minimum 5 mil thickness)[6].
Causality: Lipophilic amines can penetrate compromised skin barriers. Double gloving ensures that if the outer glove is contaminated or micro-punctured during vial manipulation, the inner glove maintains the barrier.
Ocular Protection:
Requirement: Chemical splash goggles (ANSI Z87.1 compliant).
Causality: Betaxolol is formulated as an ophthalmic solution for glaucoma because it readily penetrates the cornea to reduce intraocular pressure[2][3]. Accidental ocular exposure to the concentrated powder will cause rapid, uncontrolled local and systemic absorption.
Body Protection:
Requirement: Tyvek sleeves or a fully buttoned, fluid-resistant laboratory coat[5].
Protocol 1: Safe Weighing and Reconstitution
This self-validating protocol ensures that any deviation immediately halts the process, preventing exposure.
Environmental Preparation: Verify the VBE or BSC has an inward face velocity of at least 75-100 linear feet per minute (fpm). Line the work surface with a disposable, absorbent, plastic-backed bench pad.
Vial Equilibration: Remove the vial from 2-8°C storage. Critical Step: Allow the vial to equilibrate to room temperature inside a desiccator for 30 minutes before opening. Causality: Opening a cold vial introduces ambient moisture, causing condensation that degrades the hygroscopic hydrochloride salt and causes the powder to adhere to the cap, increasing spill risk.
Centrifugation: Before breaking the seal, briefly centrifuge the vial at 200-500 RPM[1]. Causality: Transportation often causes powder to lodge in the cap threads. Centrifugation forces all material to the bottom, preventing aerosolization upon opening[1].
Weighing: Use an anti-static bar or zero-ion polonium source to neutralize static charges on the spatula and weigh boat. Transfer the desired mass using a micro-spatula.
Dissolution: Add the primary solvent (e.g., Chloroform, Dichloromethane, or DMSO) directly to the weigh boat or secondary vial inside the enclosure[1]. Do not remove dry powder from the ventilated space.
Step-by-step operational workflow for safely handling Betaxolol Impurity A.
Section 6: Spill Response and Decontamination Plan
In the event of a powder spill outside of primary containment:
Evacuate & Isolate: Immediately clear personnel from the immediate vicinity to prevent tracking the powder.
Don Emergency PPE: Spill responders must upgrade to a half-face elastomeric respirator with P100 cartridges if the spill is outside a ventilated enclosure[5].
Containment (Wet Wiping): Do not sweep or vacuum dry powder without specialized HEPA equipment. Sweeping aerosolizes the API[5]. Lightly mist a disposable absorbent towel with water or a 10% alcohol solution to dampen it.
Decontamination: Gently wipe the spill from the perimeter inward. Follow with a secondary wipe using a solvent in which the impurity is highly soluble (e.g., dilute alcohol or chloroform) to remove microscopic residues[1].
Disposal: Place all contaminated wipes, bench pads, and outer gloves into a sealed, labeled biohazard/chemical waste bag. Dispose of in accordance with institutional hazardous waste protocols (typically via high-temperature incineration).
